cis-4P-PDOT

Core Science & Biosynthesis

cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT): A Technical Guide

Introduction

cis-4-Phenyl-2-propionamidotetralin, commonly known as cis-4P-PDOT, is a synthetically developed ligand for melatonin (B1676174) receptors. It is recognized primarily as a selective antagonist for the MT₂ melatonin receptor subtype, exhibiting a significantly higher affinity for MT₂ over the MT₁ subtype.[1] This selectivity has established cis-4P-PDOT as a valuable pharmacological tool for differentiating the physiological and pathological roles of the two receptor subtypes. Melatonin receptors, which are G-protein coupled receptors (GPCRs), are integral to the regulation of circadian rhythms, sleep, and various other physiological processes. The selective antagonism of the MT₂ receptor by cis-4P-PDOT allows for the specific investigation of its involvement in these functions.

This technical guide provides a comprehensive overview of cis-4P-PDOT, including its pharmacological properties, a detailed synthesis protocol, and methodologies for key experimental assays. The information presented herein is intended for researchers, scientists, and professionals in the field of drug development.

Pharmacological Data

The pharmacological profile of cis-4P-PDOT has been characterized through various in vitro assays, revealing its binding affinities and functional activities at both MT₁ and MT₂ melatonin receptors.

Melatonin Receptor Binding Affinities

The affinity of cis-4P-PDOT for human melatonin receptors is typically determined through radioligand binding assays using [¹²⁵I]-labeled melatonin. The equilibrium dissociation constant (Kᵢ) is a measure of the ligand's binding affinity, with lower values indicating a stronger affinity.

Compound	Receptor Subtype	pKᵢ	Kᵢ (nM)
cis-4P-PDOT	MT₁	6.85	~141
cis-4P-PDOT	MT₂	8.97	~1.07
Melatonin	MT₁	9.8	0.16
Melatonin	MT₂	9.5	0.32

Data sourced from Legros et al., 2019.

Functional Activity at Melatonin Receptors

The functional activity of cis-4P-PDOT is assessed through various signaling pathway assays, including measurements of cyclic adenosine (B11128) monophosphate (cAMP) levels, GTPγS binding, and β-arrestin recruitment.

cAMP Production Inhibition

Melatonin receptors are typically coupled to Gαi proteins, which inhibit adenylyl cyclase and lead to a decrease in intracellular cAMP levels.

Compound	Receptor Subtype	pEC₅₀	Efficacy (% of Melatonin)
cis-4P-PDOT	MT₁	-	~50%
cis-4P-PDOT	MT₂	8.7	~90%
Melatonin	MT₁	10.2	100%
Melatonin	MT₂	10.1	100%

Data sourced from Legros et al., 2019.

GTPγS Binding Assay

This assay measures the activation of G-proteins upon receptor stimulation.

Compound	Receptor Subtype	Activity	Efficacy (% of Melatonin)
cis-4P-PDOT	MT₁	No induction	0%
cis-4P-PDOT	MT₂	Partial Agonist	34%

Data sourced from Legros et al., 2019.

β-Arrestin Recruitment

This assay assesses the recruitment of β-arrestin to the receptor, a key step in receptor desensitization and internalization.

Compound	Receptor Subtype	Activity
cis-4P-PDOT	MT₁	Induces recruitment
cis-4P-PDOT	MT₂	Induces recruitment

Data sourced from Legros et al., 2019.

Experimental Protocols

Synthesis of cis-4-Phenyl-2-propionamidotetralin

An improved and diastereoselective synthesis of cis-4P-PDOT has been developed, providing a gram-scale production with good yield.[2] The key steps involve the conversion of 4-phenyl-2-tetralone to an enamide, followed by a diastereoselective reduction.

Materials and Reagents:

• 4-phenyl-2-tetralone

• Propionamide (B166681)

• p-Toluenesulfonic acid (p-TsOH)

• Toluene (B28343)

• Sodium borohydride (B1222165) (NaBH₄)

• Methanol (B129727)

• Deuterated sodium borohydride (NaBD₄) (for mechanistic studies)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• Enamide Formation:

  • A mixture of 4-phenyl-2-tetralone, propionamide (1.5 equivalents), and a catalytic amount of p-TsOH in toluene is refluxed with a Dean-Stark trap to remove water.

  • The reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

  • Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure.

  • The residue is dissolved in CH₂Cl₂ and washed with saturated aqueous NaHCO₃ solution and brine.

  • The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated to yield the crude enamide.

  • The crude product is purified by flash column chromatography on silica gel (eluent: hexane-ethyl acetate mixture).

• Diastereoselective Reduction:

  • The purified enamide is dissolved in methanol and cooled to 0 °C in an ice bath.

  • Sodium borohydride (NaBH₄) (2 equivalents) is added portion-wise to the solution.

  • The reaction mixture is stirred at 0 °C for 1 hour and then at room temperature for an additional 2 hours.

  • The reaction is quenched by the slow addition of water.

  • The methanol is removed under reduced pressure, and the aqueous residue is extracted with CH₂Cl₂.

  • The combined organic extracts are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated.

  • The resulting crude product is purified by flash column chromatography on silica gel to afford cis-4P-PDOT.

Melatonin Receptor Binding Assay

This protocol describes a competitive radioligand binding assay to determine the affinity of cis-4P-PDOT for MT₁ and MT₂ receptors expressed in a stable cell line (e.g., HEK293 or CHO cells).

Materials and Reagents:

• HEK293 or CHO cells stably expressing human MT₁ or MT₂ receptors

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl₂)

• [¹²⁵I]-2-Iodomelatonin (radioligand)

• cis-4P-PDOT (test compound)

• Melatonin (for non-specific binding determination)

• Scintillation cocktail

• Multi-well plates (e.g., 96-well)

• Cell harvester and filter mats

• Liquid scintillation counter

Procedure:

• Cell Membrane Preparation:

  • Culture the cells to confluency.

  • Harvest the cells and centrifuge to obtain a cell pellet.

  • Resuspend the pellet in ice-cold PBS and centrifuge again.

  • Homogenize the cells in binding buffer and centrifuge at high speed (e.g., 40,000 x g) to pellet the membranes.

  • Resuspend the membrane pellet in fresh binding buffer and determine the protein concentration (e.g., using a Bradford assay).

• Binding Assay:

  • In a 96-well plate, add a fixed concentration of [¹²⁵I]-2-iodomelatonin to each well.

  • For total binding, add binding buffer.

  • For non-specific binding, add a high concentration of unlabeled melatonin (e.g., 1 µM).

  • For the competition assay, add varying concentrations of cis-4P-PDOT.

  • Add the prepared cell membranes to each well to initiate the binding reaction.

  • Incubate the plate at a specific temperature (e.g., 37°C) for a defined period (e.g., 60 minutes) to reach equilibrium.

• Termination and Measurement:

  • Terminate the assay by rapid filtration through filter mats using a cell harvester.

  • Wash the filters with ice-cold binding buffer to remove unbound radioligand.

  • Place the filter mats in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC₅₀ value (the concentration of competitor that inhibits 50% of specific binding) from the resulting sigmoidal curve.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.

cAMP Functional Assay

This protocol outlines a method to assess the effect of cis-4P-PDOT on forskolin-stimulated cAMP production in cells expressing melatonin receptors.

Materials and Reagents:

• HEK293 or CHO cells stably expressing MT₁ or MT₂ receptors

• Cell culture medium

• Forskolin (B1673556)

• cis-4P-PDOT

• Melatonin (as a positive control)

• Phosphodiesterase inhibitor (e.g., IBMX)

• cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen)

Procedure:

• Cell Plating and Treatment:

  • Seed the cells in a multi-well plate and allow them to attach overnight.

  • Pre-treat the cells with a phosphodiesterase inhibitor for a short period to prevent cAMP degradation.

  • Treat the cells with varying concentrations of cis-4P-PDOT or melatonin.

  • Stimulate the cells with a fixed concentration of forskolin to induce cAMP production.

  • Incubate for a specified time at 37°C.

• cAMP Measurement:

  • Lyse the cells according to the cAMP assay kit manufacturer's instructions.

  • Perform the cAMP measurement using the chosen detection method (e.g., HTRF, ELISA).

• Data Analysis:

  • Generate a standard curve using known concentrations of cAMP.

  • Determine the concentration of cAMP in each sample from the standard curve.

  • Plot the cAMP concentration against the logarithm of the agonist/antagonist concentration.

  • For agonists, determine the EC₅₀ (concentration for 50% of maximal effect) and Eₘₐₓ (maximal effect). For antagonists, determine the IC₅₀ (concentration for 50% inhibition of the agonist response).

Signaling Pathways and Mechanisms of Action

cis-4P-PDOT exerts its effects by modulating the signaling cascades downstream of melatonin receptors. As an antagonist at the MT₂ receptor, it blocks the canonical Gαi-mediated inhibition of adenylyl cyclase, thereby preventing the melatonin-induced decrease in cAMP levels. However, its pharmacological profile is complex, also showing partial agonism in some pathways.

Melatonin Receptor Signaling

Caption: Canonical Gαi-mediated signaling pathway of the MT₂ receptor and the antagonistic action of cis-4P-PDOT.

Experimental Workflow for Receptor Binding Assay

Caption: Workflow for determining the binding affinity of cis-4P-PDOT using a competitive radioligand binding assay.

References

• 1. Characterization of the various functional pathways elicited by synthetic agonists or antagonists at the melatonin MT1 and MT2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An improved synthesis of cis-4-phenyl-2-propionamidotetralin (4-P-PDOT): a selective MT(2) melatonin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT)

For Researchers, Scientists, and Drug Development Professionals

Abstract

cis-4-Phenyl-2-propionamidotetralin, commonly known as cis-4P-PDOT, is a potent and highly selective antagonist for the melatonin (B1676174) receptor 2 (MT2). Its ability to discriminate between MT1 and MT2 receptors has established it as an invaluable pharmacological tool for elucidating the distinct physiological roles of these two receptor subtypes. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, synthesis, and biological activity of cis-4P-PDOT. Detailed experimental protocols and a schematic of its implicated signaling pathways are also presented to facilitate its application in research and drug development.

Chemical Structure and Properties

cis-4P-PDOT is a synthetic organic compound belonging to the tetralin class. Its chemical identity and key properties are summarized in the tables below.

Identifier	Value
Chemical Name	cis-4-Phenyl-2-propionamidotetralin
Synonyms	AH 024
CAS Number	134865-74-0[1]
Molecular Formula	C₁₉H₂₁NO[1]
Molecular Weight	279.38 g/mol [2]
SMILES	CCC(=O)NC1CC(C2=CC=CC=C2)C2=C(C1)C=CC=C2[3]
InChI	1S/C19H21NO/c1-2-19(21)20-16-12-15-10-6-7-11-17(15)18(13-16)14-8-4-3-5-9-14/h3-11,16,18H,2,12-13H2,1H3,(H,20,21)[1]

Physicochemical Property	Value
Appearance	White to beige powder[2]
Purity	≥98% (HPLC)[2][3]
Solubility	DMF: 30 mg/mL, DMSO: 15 mg/mL, Ethanol: 5 mg/mL, DMF:PBS (pH 7.2) (1:9): 0.1 mg/mL[1]
Storage	Store at room temperature[3]

Biological Activity

cis-4P-PDOT is a selective antagonist of the MT2 receptor, exhibiting a 60 to over 300-fold higher affinity for MT2 compared to the MT1 receptor.[1][3][4] This selectivity allows for the specific investigation of MT2 receptor-mediated signaling pathways.

Parameter	Value	Assay Conditions
pKi (MT2)	8.37	CHO cells expressing human MT2 receptor
Selectivity	>60-fold for MT2 over MT1	Radioligand binding assay
pEC50	8.72	Forskolin-stimulated cAMP assay in CHO-MT2 cells (agonist activity)[5]

Interestingly, while primarily classified as an antagonist, some studies have reported agonist activity of cis-4P-PDOT at the MT2 receptor in certain cellular contexts, such as in CHO-MT2 cells where it inhibits forskolin-stimulated cAMP production.[5]

Synthesis Protocol

A novel and efficient diastereoselective synthesis for cis-4P-PDOT has been developed, involving the conversion of 4-phenyl-2-tetralone to an enamide, followed by a diastereoselective reduction.[1][4]

Experimental Protocol: Synthesis of cis-4P-PDOT

• Enamide Formation:

  • A mixture of 4-phenyl-2-tetralone and propionamide (B166681) in toluene (B28343) is refluxed for 4 hours with a catalytic amount of a suitable acid.

  • The reaction mixture is then cooled, and the solvent is removed under reduced pressure.

  • The resulting crude enamide is purified by column chromatography.

• Diastereoselective Reduction:

  • The purified enamide is dissolved in a suitable solvent (e.g., TFA).

  • A reducing agent, such as triethylsilane (TES), is added dropwise at -10°C.

  • The reaction is stirred for a short duration (e.g., 10 minutes).

  • Alternatively, catalytic hydrogenation (H₂, 4 atm, 10% Pd/C) can be employed.

  • The reaction is quenched, and the product is extracted.

  • The organic layers are combined, dried, and concentrated.

  • The final product, cis-4P-PDOT, is purified by crystallization or column chromatography.

Experimental Protocols

The following are representative protocols for key in vitro assays used to characterize the activity of cis-4P-PDOT.

Melatonin Receptor Binding Assay

This protocol describes a competitive radioligand binding assay to determine the affinity of cis-4P-PDOT for MT1 and MT2 receptors.

Materials:

• Cell membranes from CHO cells stably expressing human MT1 or MT2 receptors.

• 2-[¹²⁵I]-Iodomelatonin (radioligand).

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl₂).

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• cis-4P-PDOT and other competing ligands.

• 96-well microplates.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Prepare serial dilutions of cis-4P-PDOT and a reference compound (e.g., melatonin).

• In a 96-well plate, add binding buffer, cell membranes (typically 10-20 µg of protein per well), and the radioligand (at a concentration close to its Kd).

• Add the various concentrations of cis-4P-PDOT or the reference compound. For determining non-specific binding, add a high concentration of unlabeled melatonin (e.g., 1 µM).

• Incubate the plate at room temperature for 60-90 minutes.

• Terminate the assay by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Analyze the data using non-linear regression to determine the IC₅₀ values, which can then be converted to Ki values.

cAMP Functional Assay

This protocol outlines a method to assess the functional activity of cis-4P-PDOT as an antagonist at the MT2 receptor by measuring its effect on forskolin-stimulated cAMP accumulation.

Materials:

• CHO cells stably expressing the human MT2 receptor.

• Cell culture medium.

• Forskolin (B1673556).

• Melatonin.

• cis-4P-PDOT.

• cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• 96-well cell culture plates.

Procedure:

• Seed the MT2-expressing CHO cells in 96-well plates and grow to confluency.

• Replace the culture medium with serum-free medium containing a phosphodiesterase inhibitor (e.g., IBMX) and incubate for a short period.

• Add varying concentrations of cis-4P-PDOT to the cells and incubate for a pre-determined time (e.g., 15-30 minutes) to allow for receptor binding.

• Add a fixed concentration of melatonin (agonist) to the wells.

• Immediately add a fixed concentration of forskolin to all wells (except the basal control) to stimulate adenylyl cyclase and induce cAMP production.

• Incubate for a specified time (e.g., 30 minutes) at 37°C.

• Lyse the cells and measure the intracellular cAMP levels using a commercial cAMP assay kit according to the manufacturer's instructions.

• Plot the cAMP concentration against the concentration of cis-4P-PDOT to determine its IC₅₀ for the inhibition of melatonin-stimulated cAMP production.

Signaling Pathways

cis-4P-PDOT, by antagonizing the MT2 receptor, can modulate downstream signaling pathways typically activated by melatonin. One of the key pathways involves the regulation of oxidative stress through the Nrf2 transcription factor.

Workflow for cis-4P-PDOT Synthesis

Caption: Synthetic workflow for cis-4P-PDOT.

Melatonin MT2 Receptor Signaling Pathway

Caption: MT2 receptor signaling to Nrf2.

Conclusion

cis-4P-PDOT is an indispensable tool for researchers in the field of melatonin pharmacology. Its high selectivity for the MT2 receptor enables the precise dissection of MT2-mediated physiological and pathological processes. The information provided in this guide, from its fundamental chemical properties to detailed experimental protocols and signaling pathways, is intended to support the continued use and exploration of this important research compound.

References

• 1. An improved synthesis of cis-4-phenyl-2-propionamidotetralin (4-P-PDOT): a selective MT 2 melatonin receptor antagonist - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/B713904G [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. An improved synthesis of cis-4-phenyl-2-propionamidotetralin (4-P-PDOT): a selective MT2melatonin receptor antagonist - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis and configuration determination of all enantiopure stereoisomers of the melatonin receptor ligand 4-phenyl-2-propionamidotetralin using an expedient optical resolution of 4-phenyl-2-tetralone - PubMed [pubmed.ncbi.nlm.nih.gov]

cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT): A Selective MT2 Receptor Antagonist

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

cis-4-Phenyl-2-propionamidotetralin, commonly known as cis-4P-PDOT, has been identified as a potent and selective antagonist for the melatonin (B1676174) receptor 2 (MT2). Melatonin, a neurohormone primarily synthesized in the pineal gland, orchestrates a wide array of physiological processes, most notably the regulation of circadian rhythms, through its interaction with two high-affinity G protein-coupled receptors (GPCRs), MT1 and MT2.[1] The distinct anatomical distribution and signaling pathways of these two receptor subtypes suggest they mediate different physiological functions. The development of selective ligands like cis-4P-PDOT is crucial for dissecting the specific roles of the MT2 receptor and for the potential development of novel therapeutics targeting conditions such as sleep disorders, circadian rhythm disruptions, and mood disorders.[1][2] This technical guide provides a comprehensive overview of cis-4P-PDOT, including its pharmacological properties, detailed experimental protocols for its characterization, and a visual representation of its mechanism of action and experimental evaluation.

Pharmacological Profile of cis-4P-PDOT

cis-4P-PDOT is a high-affinity ligand for the MT2 receptor, exhibiting significant selectivity over the MT1 receptor. Its pharmacological characteristics have been determined through various in vitro assays, primarily radioligand binding and functional assays measuring cyclic adenosine (B11128) monophosphate (cAMP) levels.

Quantitative Data Presentation

The binding affinities and functional potencies of cis-4P-PDOT at human MT1 and MT2 receptors are summarized in the tables below.

Table 1: Binding Affinity of cis-4P-PDOT at Melatonin Receptors

Receptor Subtype	pKi	Ki (nM)	Radioligand	Cell Line	Reference
MT1	6.85	141.25	2-[¹²⁵I]-iodomelatonin	HEK293	[3]
MT2	8.97	1.07	2-[¹²⁵I]-iodomelatonin	HEK293	[3]
MT2	-	1.2 (IC50)	[¹²⁵I]2-iodomelatonin	-	[4]

Table 2: Functional Activity of cis-4P-PDOT at Melatonin Receptors (cAMP Assay)

Receptor Subtype	Activity	pEC50 / pIC50	Efficacy (% of Melatonin)	Assay Type	Cell Line	Reference
MT1	Partial Agonist	-	~50%	cAMP Inhibition	HEK293	[3]
MT2	Full Agonist	8.7	~90%	cAMP Inhibition	HEK293	[3]

Note: While widely cited as an antagonist, some studies have shown that cis-4P-PDOT can exhibit agonist activity, particularly at the MT2 receptor, in functional assays measuring cAMP inhibition.[3] This highlights the importance of characterizing compounds in multiple functional assays to fully understand their pharmacological profile.

Signaling Pathways and Experimental Workflows

To understand the mechanism of action of cis-4P-PDOT and the methods used for its characterization, it is essential to visualize the underlying signaling pathways and experimental procedures.

MT2 Receptor Signaling Pathway

The MT2 receptor primarily couples to the Gi/o family of G proteins. Upon activation by an agonist, the Gi protein inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels. This signaling cascade is a common target for functional assays designed to characterize MT2 receptor ligands.

References

• 1. MT1 and MT2 Melatonin Receptors: A Therapeutic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective MT2 melatonin receptor antagonists block melatonin-mediated phase advances of circadian rhythms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of the various functional pathways elicited by synthetic agonists or antagonists at the melatonin MT1 and MT2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eurofinsdiscovery.com [eurofinsdiscovery.com]

A Technical Guide to the Melatonin Receptor Binding Affinity of cis-4P-PDOT

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the binding affinity of cis-4-phenyl-2-propionamidotetralin (cis-4P-PDOT) for melatonin (B1676174) receptors. It is designed to be a comprehensive resource for researchers, scientists, and professionals involved in drug development, offering detailed quantitative data, experimental protocols, and visualizations of the associated signaling pathways.

Quantitative Binding Affinity Data

Cis-4P-PDOT is widely recognized as a selective antagonist for the melatonin type 2 (MT2) receptor. Its binding affinity has been characterized in several studies, demonstrating a significantly higher affinity for the MT2 receptor over the melatonin type 1 (MT1) receptor. The quantitative data from published literature are summarized in the table below.

Receptor Subtype	Ligand	Parameter	Value	Species/Cell Line	Reference
MT2	cis-4P-PDOT	pKi	8.97	Human embryonic kidney (HEK) cells	[1]
MT1	cis-4P-PDOT	pKi	6.85	Human embryonic kidney (HEK) cells	[1]
MT2	cis-4P-PDOT	Selectivity vs. MT1	>300-fold	Not Specified

Note: pKi is the negative logarithm of the inhibition constant (Ki). A higher pKi value indicates a higher binding affinity.

The data clearly illustrates the pronounced selectivity of cis-4P-PDOT for the MT2 receptor, with a pKi value indicating nanomolar affinity, while its affinity for the MT1 receptor is in the micromolar range[1]. This selectivity makes cis-4P-PDOT a valuable pharmacological tool for differentiating the physiological and pathological roles of the two melatonin receptor subtypes.

Experimental Protocols

The determination of binding affinity for cis-4P-PDOT at melatonin receptors is typically achieved through competitive radioligand binding assays. Below is a detailed methodology adapted from established protocols for such experiments.

Radioligand Competition Binding Assay

This protocol outlines the steps for a competitive binding assay using 2-[¹²⁵I]iodomelatonin as the radioligand to determine the binding affinity of cis-4P-PDOT for MT1 and MT2 receptors expressed in a cellular system (e.g., HEK or CHO cells).

2.1.1. Materials

• Cell Membranes: Membranes prepared from HEK or CHO cells stably expressing human MT1 or MT2 receptors.

• Radioligand: 2-[¹²⁵I]iodomelatonin (specific activity ~2200 Ci/mmol).

• Competitor: cis-4P-PDOT.

• Binding Buffer: 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl₂.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Non-specific Binding Control: Melatonin (10 µM).

• Filtration Apparatus: Cell harvester with glass fiber filters (e.g., Whatman GF/B).

• Scintillation Counter: For measuring radioactivity.

2.1.2. Procedure

• Membrane Preparation:

  • Culture cells expressing the receptor of interest to confluency.

  • Harvest cells and homogenize in ice-cold lysis buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed to pellet the membranes.

  • Wash the membrane pellet with fresh buffer and resuspend in binding buffer.

  • Determine the protein concentration of the membrane preparation (e.g., using a BCA assay).

• Assay Setup:

  • Prepare serial dilutions of cis-4P-PDOT in binding buffer.

  • In a 96-well plate, add the following to each well in triplicate:

    • Binding buffer

    • A fixed concentration of 2-[¹²⁵I]iodomelatonin (typically at a concentration close to its Kd).

    • Increasing concentrations of cis-4P-PDOT.

    • For total binding wells, add binding buffer instead of the competitor.

    • For non-specific binding wells, add a high concentration of unlabeled melatonin (e.g., 10 µM).

  • Initiate the binding reaction by adding the cell membrane preparation to each well.

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration and Washing:

  • Terminate the incubation by rapid filtration of the reaction mixture through glass fiber filters using a cell harvester.

  • Quickly wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Radioactivity Measurement:

  • Dry the filters and place them in scintillation vials with scintillation cocktail.

  • Measure the radioactivity in each vial using a scintillation counter.

2.1.3. Data Analysis

• Calculate the specific binding at each concentration of cis-4P-PDOT by subtracting the non-specific binding from the total binding.

• Plot the specific binding as a percentage of the total specific binding against the logarithm of the competitor concentration.

• Fit the data to a one-site or two-site competition model using non-linear regression analysis to determine the IC₅₀ value (the concentration of competitor that inhibits 50% of the specific radioligand binding).

• Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation:

  • Ki = IC₅₀ / (1 + [L]/Kd)

  • Where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Signaling Pathways

The binding of cis-4P-PDOT to melatonin receptors can modulate downstream signaling pathways. While primarily known as an antagonist, it can exhibit partial agonist or biased agonist properties depending on the specific signaling pathway and cellular context.

G-Protein Coupled Signaling

Melatonin receptors are G-protein coupled receptors (GPCRs) that primarily couple to inhibitory G proteins (Gi/o). Activation of these receptors typically leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. However, cis-4P-PDOT has been shown to act as a partial agonist at both MT1 and MT2 receptors for the inhibition of cAMP production[1]. In contrast, in GTPγS binding assays, which measure the direct activation of G-proteins, cis-4P-PDOT shows biased antagonism, potently inhibiting melatonin-induced GTPγS binding at MT1 while having a weaker effect at MT2[1].

Caption: G-Protein signaling pathway partially activated by cis-4P-PDOT at the MT2 receptor.

β-Arrestin Recruitment

In addition to G-protein signaling, GPCRs can also signal through β-arrestin pathways. Cis-4P-PDOT has been demonstrated to induce the recruitment of β-arrestin to both MT1 and MT2 receptors[1]. This recruitment can lead to receptor desensitization, internalization, and the initiation of distinct downstream signaling cascades independent of G-protein activation.

Caption: β-Arrestin recruitment and downstream signaling initiated by cis-4P-PDOT binding.

Conclusion

Cis-4P-PDOT is a potent and selective MT2 receptor antagonist with a complex signaling profile that includes partial agonism in cAMP pathways and the ability to recruit β-arrestin. The provided data and protocols offer a foundational understanding for researchers working with this compound. Further investigation into its biased agonism and the downstream consequences of β-arrestin signaling will continue to elucidate the intricate pharmacology of melatonin receptors and the therapeutic potential of selective ligands like cis-4P-PDOT.

References

• 1. Characterization of the various functional pathways elicited by synthetic agonists or antagonists at the melatonin MT1 and MT2 receptors - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of cis-4-Phenyl-2-propionamidotetralin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of cis-4-Phenyl-2-propionamidotetralin (cis-4-P-PDOT), a potent and selective antagonist for the MT2 melatonin (B1676174) receptor. The document details the chemical reactions, experimental procedures, and relevant biological context for this compound.

Introduction

cis-4-Phenyl-2-propionamidotetralin is a valuable pharmacological tool for studying the physiological roles of the MT2 melatonin receptor. Its stereoselective synthesis is crucial for obtaining the desired biological activity. This guide focuses on an improved and diastereoselective synthetic route, which offers high efficiency and control over the desired cis stereoisomer.

Synthetic Pathway

The improved synthesis of cis-4-Phenyl-2-propionamidotetralin proceeds in a two-step sequence starting from 4-phenyl-2-tetralone. The first step involves the formation of a cyclic enamide through the condensation of the tetralone with propionamide (B166681). The subsequent step is a diastereoselective catalytic hydrogenation of the enamide to yield the target compound with a high preference for the cis isomer.[1]

Caption: Reaction scheme for the synthesis of cis-4-Phenyl-2-propionamidotetralin.

Experimental Protocols

The following protocols are based on the improved synthesis method and are intended to be representative.

Step 1: Synthesis of N-(4-phenyl-3,4-dihydronaphthalen-2-yl)propionamide (Enamide Intermediate)

Procedure:

• To a solution of 4-phenyl-2-tetralone (1.0 eq) in toluene, add propionamide (1.2 eq) and a catalytic amount of a suitable acid catalyst.

• Heat the mixture to reflux for 4 hours, with continuous removal of water using a Dean-Stark apparatus.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the enamide intermediate.

Step 2: Synthesis of cis-4-Phenyl-2-propionamidotetralin

Procedure:

• Dissolve the enamide intermediate (1.0 eq) in a suitable solvent such as ethanol (B145695) or ethyl acetate.

• Add 10% Palladium on carbon (Pd/C) catalyst (5-10 mol%).

• Place the reaction mixture in a hydrogenation apparatus and purge with hydrogen gas.

• Pressurize the system with hydrogen gas to 4 atmospheres.

• Stir the reaction mixture vigorously at room temperature until the reaction is complete (monitor by TLC).

• Filter the reaction mixture through a pad of Celite to remove the catalyst, and wash the filter cake with the solvent.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography to obtain pure cis-4-Phenyl-2-propionamidotetralin. This catalytic hydrogenation is reported to be highly diastereoselective, with a diastereomeric ratio (dr) greater than 95%.[1]

Quantitative Data

Step	Reactants	Reagents/Catalyst	Conditions	Product	Yield	Diastereomeric Ratio (cis:trans)
1	4-Phenyl-2-tetralone, Propionamide	Toluene, Acid cat.	Reflux, 4 h	N-(4-phenyl-3,4-dihydronaphthalen-2-yl)propionamide	Good	N/A
2	N-(4-phenyl-3,4-dihydronaphthalen-2-yl)propionamide	H₂, 10% Pd/C	4 atm H₂, Room Temp.	cis-4-Phenyl-2-propionamidotetralin	Good	>95:5

Experimental Workflow

Caption: Workflow for the synthesis of cis-4-Phenyl-2-propionamidotetralin.

Biological Context: MT2 Receptor Signaling

cis-4-Phenyl-2-propionamidotetralin acts as a selective antagonist at the MT2 melatonin receptor. Melatonin receptors are G-protein coupled receptors (GPCRs). The MT2 receptor primarily couples to inhibitory G-proteins (Gi), which, upon activation, inhibit the adenylyl cyclase enzyme. This leads to a decrease in the intracellular concentration of cyclic AMP (cAMP).

Caption: MT2 receptor signaling pathway antagonism by cis-4-P-PDOT.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT)

Introduction

cis-4-Phenyl-2-propionamidotetralin, commonly referred to as cis-4P-PDOT, is a synthetic small molecule that has garnered significant interest in the fields of pharmacology and drug discovery. It is a potent and selective antagonist for the melatonin (B1676174) receptor 2 (MT2) and also exhibits antagonist activity at the dopamine (B1211576) D4 receptor. Its rigid tetralin scaffold provides a valuable tool for probing the structural requirements of these receptor binding sites. This technical guide provides a comprehensive overview of cis-4P-PDOT, including its chemical properties, synthesis, pharmacological actions, and relevant experimental protocols.

Chemical and Physical Properties

Property	Value	Reference
Molecular Formula	C₁₉H₂₁NO	Inferred from structure
Molecular Weight	279.38 g/mol	Inferred from structure
Appearance	White solid	--INVALID-LINK--
Solubility	Soluble in DMSO	--INVALID-LINK--
Purity	≥98% (HPLC)	--INVALID-LINK--
Storage	Store at -20°C	--INVALID-LINK--

Pharmacology

cis-4P-PDOT is a dual-acting ligand, demonstrating high affinity and selectivity for the MT2 receptor over the MT1 receptor, and also acting as an antagonist at the dopamine D4 receptor.

Melatonin Receptor (MT2) Antagonism

cis-4P-PDOT is a highly selective MT2 receptor antagonist, with a reported selectivity of over 300-fold compared to the MT1 receptor.[1] This selectivity makes it an invaluable pharmacological tool for differentiating the physiological and pathological roles of the two melatonin receptor subtypes.

Dopamine D4 Receptor Antagonism

In addition to its effects on melatonin receptors, cis-4P-PDOT has been identified as a selective dopamine D4 receptor antagonist.[2] The D4 receptor is implicated in various neurological and psychiatric conditions, and selective antagonists are of interest for therapeutic development.

Quantitative Data

Parameter	Receptor	Value	Assay Type	Reference
Selectivity	MT2 vs MT1	>300-fold	Not Specified	[1]
pEC₅₀	MT2 (agonist effect in CHO-MT2 cells)	8.72	cAMP Assay	[1]
Intrinsic Activity	MT2 (in CHO-MT2 cells)	0.86	cAMP Assay	[1]

Experimental Protocols

Synthesis of cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT)

An improved and diastereoselective synthesis of cis-4P-PDOT has been reported, involving the conversion of 4-phenyl-2-tetralone to an enamide, followed by a diastereoselective reduction.[3][4]

Materials:

• 4-phenyl-2-tetralone

• Propionamide

• Catalytic amount of p-toluenesulfonic acid

• Toluene (B28343)

• Sodium borohydride (B1222165) (NaBH₄) or catalytic hydrogenation (e.g., Pd/C, H₂)

• Methanol or other suitable solvent for reduction

Procedure:

• Enamide Formation: A mixture of 4-phenyl-2-tetralone, propionamide, and a catalytic amount of p-toluenesulfonic acid in toluene is heated to reflux with a Dean-Stark apparatus to remove water. The reaction progress is monitored by TLC. Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The resulting crude enamide can be purified by column chromatography.

• Diastereoselective Reduction: The purified enamide is dissolved in a suitable solvent like methanol. The solution is cooled in an ice bath, and sodium borohydride is added portion-wise. The reaction is stirred until completion (monitored by TLC). Alternatively, catalytic hydrogenation can be employed. After the reaction is complete, the solvent is evaporated, and the residue is worked up using standard procedures (e.g., extraction with an organic solvent, washing with water and brine, and drying over anhydrous sodium sulfate). The crude product is then purified by column chromatography to yield cis-4-phenyl-2-propionamidotetralin.

MT2 Receptor cAMP Functional Assay

This protocol is a general guideline for a cell-based assay to measure the effect of cis-4P-PDOT on cAMP levels, typically using a competitive immunoassay (e.g., HTRF, AlphaScreen) or a reporter gene assay.

Materials:

• HEK293 or CHO cells stably expressing the human MT2 receptor.

• cis-4P-PDOT.

• Melatonin (as an agonist).

• Forskolin (B1673556) (to stimulate adenylyl cyclase).

• Assay buffer (e.g., HBSS or DMEM).

• cAMP detection kit.

• Microplate reader.

Procedure:

• Cell Culture: Culture the MT2-expressing cells to an appropriate density in multi-well plates.

• Compound Preparation: Prepare serial dilutions of cis-4P-PDOT and melatonin in the assay buffer.

• Antagonist Mode: To test for antagonist activity, pre-incubate the cells with varying concentrations of cis-4P-PDOT for a defined period (e.g., 15-30 minutes) at 37°C.

• Agonist Stimulation: Add a fixed concentration of melatonin (typically the EC₅₀ or EC₈₀ concentration) to the wells, along with forskolin to stimulate cAMP production.

• Incubation: Incubate the plate for a specific time (e.g., 15-30 minutes) at 37°C.

• Cell Lysis and cAMP Detection: Lyse the cells and perform the cAMP measurement according to the manufacturer's protocol of the chosen detection kit.

• Data Analysis: The signal is typically inversely proportional to the cAMP concentration. Plot the response against the log of the antagonist concentration to determine the IC₅₀ value.

Dopamine D4 Receptor Radioligand Binding Assay

This protocol provides a general framework for a competitive radioligand binding assay to determine the affinity of cis-4P-PDOT for the D4 receptor.

Materials:

• Cell membranes prepared from cells expressing the human dopamine D4 receptor.

• A suitable radioligand for the D4 receptor (e.g., [³H]-spiperone).

• cis-4P-PDOT.

• A known D4 receptor ligand for determining non-specific binding (e.g., haloperidol).

• Binding buffer.

• Glass fiber filters.

• Filtration apparatus.

• Scintillation counter and scintillation fluid.

Procedure:

• Assay Setup: In a 96-well plate, add the D4 receptor-containing cell membranes, the radioligand at a concentration near its Kd, and varying concentrations of cis-4P-PDOT.

• Total and Non-specific Binding: For total binding, omit the unlabeled ligand. For non-specific binding, add a high concentration of a known D4 ligand.

• Incubation: Incubate the plate at room temperature or 37°C for a sufficient time to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters with ice-cold binding buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and count the radioactivity.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log of the concentration of cis-4P-PDOT to determine the IC₅₀, from which the Ki can be calculated using the Cheng-Prusoff equation.

Signaling Pathways and Visualizations

MT2 Receptor Signaling Pathway

Activation of the MT2 receptor by its endogenous ligand, melatonin, typically leads to the inhibition of adenylyl cyclase via an inhibitory G-protein (Gi), resulting in a decrease in intracellular cyclic AMP (cAMP) levels. This, in turn, affects the activity of protein kinase A (PKA) and the phosphorylation of downstream targets. Additionally, MT2 receptor activation has been shown to modulate the mitogen-activated protein kinase (MAPK) pathway, particularly the phosphorylation of ERK1/2. As an antagonist, cis-4P-PDOT blocks these effects of melatonin.

Caption: MT2 receptor signaling pathway modulated by cis-4P-PDOT.

Dopamine D4 Receptor Signaling Pathway

The dopamine D4 receptor is a D2-like receptor, and its activation by dopamine also couples to an inhibitory G-protein (Gi). This leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cAMP levels. As an antagonist, cis-4P-PDOT prevents dopamine from binding to the D4 receptor and initiating this signaling cascade. Some studies also suggest a role for D4 receptor signaling in the activation of the MAPK pathway.

Caption: Dopamine D4 receptor signaling pathway modulated by cis-4P-PDOT.

Conclusion

cis-4-Phenyl-2-propionamidotetralin is a valuable research tool for the study of melatonin and dopamine receptor systems. Its high selectivity for the MT2 receptor makes it particularly useful for elucidating the distinct roles of MT1 and MT2 receptors in health and disease. Its additional activity as a dopamine D4 receptor antagonist adds another layer of complexity and potential therapeutic relevance. The experimental protocols and signaling pathway diagrams provided in this guide offer a solid foundation for researchers and drug development professionals working with this compound. Further investigation into its in vivo efficacy and safety profile will be crucial for determining its full therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Real-Time Determination of Intracellular cAMP Reveals Functional Coupling of Gs Protein to the Melatonin MT1 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An improved synthesis of cis-4-phenyl-2-propionamidotetralin (4-P-PDOT): a selective MT 2 melatonin receptor antagonist - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/B713904G [pubs.rsc.org]
• 4. An improved synthesis of cis-4-phenyl-2-propionamidotetralin (4-P-PDOT): a selective MT(2) melatonin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT)

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-4-Phenyl-2-propionamidotetralin, commonly abbreviated as cis-4P-PDOT, is a potent and selective antagonist of the melatonin (B1676174) receptor 2 (MT2). Its high selectivity for the MT2 subtype over the MT1 subtype makes it an invaluable tool for elucidating the distinct physiological roles of these two receptors. This technical guide provides a comprehensive overview of the core molecular and functional characteristics of cis-4P-PDOT, including its physicochemical properties, mechanism of action, and its effects on key signaling pathways. Detailed experimental protocols and structured data tables are provided to facilitate its application in research and drug development.

Physicochemical Properties

cis-4P-PDOT is a synthetic small molecule with the chemical formula C₁₉H₂₁NO. A summary of its key quantitative data is presented in the table below.

Property	Value	Reference
Molecular Weight	279.38 g/mol
Chemical Formula	C₁₉H₂₁NO
CAS Number	134865-74-0
Purity	Typically ≥98% (HPLC)
Synonyms	AH 024, cis-4-phenyl-2-propionamidotetralin

Mechanism of Action and Signaling Pathways

cis-4P-PDOT functions as a competitive antagonist at the MT2 receptor. Melatonin receptors, including MT1 and MT2, are G protein-coupled receptors (GPCRs) that mediate a variety of physiological processes, including the regulation of circadian rhythms, sleep, and retinal function. The activation of the MT2 receptor by its endogenous ligand, melatonin, initiates a cascade of intracellular signaling events. cis-4P-PDOT exerts its effects by blocking these downstream pathways.

The primary signaling pathway inhibited by cis-4P-PDOT is the Gαi-mediated inhibition of adenylyl cyclase, which leads to a decrease in intracellular cyclic AMP (cAMP) levels.[1] By preventing this, cis-4P-PDOT can counteract the effects of melatonin on cAMP-dependent processes.

Furthermore, the MT2 receptor is known to couple to other signaling pathways, including the phospholipase C (PLC)/protein kinase C (PKC) pathway and the extracellular signal-regulated kinase (ERK) pathway. cis-4P-PDOT has been shown to significantly counteract melatonin-mediated antioxidant effects, which are associated with the phosphorylation of ERK and the nuclear translocation of Nrf2.[1]

Below are diagrams illustrating the key signaling pathways affected by cis-4P-PDOT.

Diagram 1: Inhibition of the Gαi/cAMP pathway by cis-4P-PDOT.

Diagram 2: cis-4P-PDOT blocks melatonin-mediated ERK/Nrf2 signaling.

Experimental Protocols

The following are generalized protocols for key experiments involving cis-4P-PDOT, based on methodologies cited in the literature. Researchers should optimize these protocols for their specific cell lines or experimental models.

In Vitro Cell-Based Assays

Objective: To assess the antagonistic activity of cis-4P-PDOT on melatonin-induced inhibition of cAMP production.

Materials:

• HEK293 cells stably expressing the human MT2 receptor.

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% FBS.

• Melatonin.

• cis-4P-PDOT.

• Forskolin (B1673556).

• cAMP assay kit.

Procedure:

• Cell Culture: Culture HEK293-MT2 cells in DMEM supplemented with 10% FBS at 37°C in a 5% CO₂ incubator.

• Cell Plating: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells per well and allow them to attach overnight.

• Treatment:

  • Pre-incubate the cells with varying concentrations of cis-4P-PDOT (e.g., 1 nM to 10 µM) for 30 minutes.

  • Add a fixed concentration of melatonin (e.g., 10 nM) to the wells.

  • Simultaneously, add forskolin (e.g., 1 µM) to all wells to stimulate adenylyl cyclase and induce cAMP production.

• Incubation: Incubate the plate at 37°C for 15-30 minutes.

• cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels using a competitive immunoassay kit according to the manufacturer's instructions.

• Data Analysis: Plot the cAMP concentration against the log of the cis-4P-PDOT concentration to determine the IC₅₀ value.

Western Blot Analysis of ERK Phosphorylation

Objective: To investigate the effect of cis-4P-PDOT on melatonin-induced ERK phosphorylation.

Materials:

• A suitable cell line expressing MT2 receptors (e.g., SH-SY5Y neuroblastoma cells).

• Appropriate cell culture medium.

• Melatonin.

• cis-4P-PDOT.

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• Primary antibodies: anti-phospho-ERK1/2, anti-total-ERK1/2.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

Procedure:

• Cell Culture and Treatment: Culture the cells to 70-80% confluency. Treat the cells with melatonin (e.g., 100 nM) in the presence or absence of cis-4P-PDOT (e.g., 1 µM) for a predetermined time (e.g., 15 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with the primary antibody against phospho-ERK1/2 overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody against total ERK1/2 as a loading control.

• Densitometry: Quantify the band intensities to determine the relative levels of ERK phosphorylation.

Conclusion

cis-4P-PDOT is a critical pharmacological tool for the specific investigation of MT2 receptor-mediated signaling. Its high selectivity allows for the dissection of the individual contributions of MT1 and MT2 receptors to various physiological and pathophysiological processes. The data and protocols presented in this guide are intended to provide a solid foundation for researchers and drug development professionals to effectively utilize this compound in their studies. Further research into the nuanced signaling pathways affected by cis-4P-PDOT will continue to enhance our understanding of melatonin receptor biology and its therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]

A Technical Guide to the Solubility of Novel Poly(3,4-propylenedioxythiophene) (PDOT) Derivatives

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The specific compound "cis-4P-PDOT" does not correspond to a standard chemical identifier in the public domain, and as such, no direct solubility data for this molecule could be retrieved. This guide provides a comprehensive overview of the solubility characteristics of the parent structure, 3,4-propylenedioxythiophene (B118826) (PDOT) and its derivatives, along with detailed protocols for determining the solubility of novel compounds in dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695).

Introduction to PDOT and its Derivatives' Solubility

Poly(3,4-propylenedioxythiophene) (PPDOT) and its parent monomer, PDOT, are foundational materials in the field of conductive polymers, with applications in bioelectronics and organic electronic devices.[1][2] A critical challenge in the processing and application of PPDOT is its generally poor solubility in common organic solvents.[2][3][4]

The solubility of PDOT-based materials is not an intrinsic property but is heavily influenced by chemical functionalization.[5] Researchers can tailor the solubility of these polymers by introducing various side chains to the PDOT backbone.[3][5] For instance, grafting alkyl groups onto a PPDOT-diene polymer has been shown to transform the typically insoluble material into a soluble derivative.[2][3] This highlights the necessity of empirical solubility testing for any new PDOT derivative.

Qualitative Solubility of PDOT and Related Polymers

While quantitative solubility data for specific PDOT derivatives are scarce in the literature, a general understanding can be summarized as follows:

Compound/Derivative	DMSO	Ethanol	Notes
Poly(3,4-propylenedioxythiophene) (PPDOT)	Generally Insoluble	Generally Insoluble	The unmodified polymer backbone leads to poor solubility.[2][3][4]
Functionalized PPDOT (e.g., with alkyl chains)	Potentially Soluble	Potentially Soluble	Solubility is highly dependent on the nature and length of the side chains.[2][3]
Poly(3,4-ethylenedioxythiophene) (PEDOT)	Generally Insoluble	Generally Insoluble	A closely related polymer with similar solubility challenges.[6] Dispersions can be made in ethanol with certain oxidants during synthesis.[7][8]
PEDOT:PSS Composite	Dispersible	Dispersible	The addition of Polystyrene sulfonate (PSS) creates a dispersible composite material.[6][9]
Aminoalkylsulfanyl Polythiophenes	Soluble	Variable	A class of polythiophenes where certain derivatives have demonstrated good solubility in DMSO.[10]

Experimental Protocols for Solubility Determination

For a novel compound such as a "cis-4P-PDOT", a systematic approach to solubility determination is required. The following are generalized protocols for kinetic and thermodynamic solubility assessment.

3.1. Kinetic Solubility Measurement by Turbidimetry

This method is a high-throughput approach to estimate the solubility of a compound from a DMSO stock solution.

• Materials:

  • Test compound

  • Anhydrous DMSO

  • Ethanol (or other aqueous buffer)

  • 96-well microplate (UV-transparent)

  • Plate reader with turbidity measurement capabilities

  • Multichannel pipette

• Protocol:

  • Prepare a high-concentration stock solution of the test compound in DMSO (e.g., 10 mM).[11]

  • In a 96-well plate, add the solvent (e.g., ethanol) to a series of wells.

  • Use a multichannel pipette to serially dilute the DMSO stock solution into the wells containing ethanol, creating a concentration gradient.

  • Allow the plate to equilibrate for a set period (e.g., 15-30 minutes) at room temperature.[12]

  • Measure the turbidity (optical density) of each well at a wavelength where the compound does not absorb (e.g., 650 nm).

  • The kinetic solubility limit is the concentration at which a significant increase in turbidity is observed, indicating precipitation.[13]

3.2. Thermodynamic (Equilibrium) Solubility Measurement by Shake-Flask Method

This method determines the solubility of a compound at equilibrium and is considered the gold standard.

• Materials:

  • Test compound (solid)

  • DMSO and Ethanol

  • Small glass vials with screw caps

  • Orbital shaker or rotator in a temperature-controlled environment

  • Centrifuge

  • Syringe filters (e.g., 0.45 µm)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., DAD or MS)

• Protocol:

  • Add an excess amount of the solid test compound to a vial containing a known volume of the solvent (DMSO or ethanol).[12]

  • Seal the vials and place them on an orbital shaker in a temperature-controlled environment (e.g., 25°C or 37°C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.[12]

  • After equilibration, centrifuge the vials at high speed to pellet the excess undissolved solid.[12]

  • Carefully withdraw an aliquot of the supernatant and filter it through a syringe filter to remove any remaining solid particles.[12]

  • Prepare a series of dilutions of the filtered supernatant.

  • Quantify the concentration of the compound in the diluted samples using a validated HPLC method against a standard curve of known concentrations.[14]

Visualization of Experimental Workflow

The process of characterizing a novel compound's solubility can be visualized as a clear workflow.

Caption: Workflow for determining the solubility of a novel compound.

This guide provides a framework for approaching the solubility determination of "cis-4P-PDOT" or any other novel PDOT derivative. Due to the inherent insolubility of the PPDOT backbone, empirical testing using standardized protocols is essential for accurate characterization.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Post-polymerization functionalization of poly(3,4-propylenedioxythiophene) (PProDOT) via thiol–ene “click” chemistry - Journal of Materials Chemistry B (RSC Publishing) DOI:10.1039/C4TB02033B [pubs.rsc.org]
• 3. Post-polymerization functionalization of poly(3,4-propylenedioxythiophene) (PProDOT) via thiol–ene “click” chemistry - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 4. ossila.com [ossila.com]
• 5. 3,4-Propylenedioxythiophene|Conductive Polymer [benchchem.com]
• 6. en.wikipedia.org [en.wikipedia.org]
• 7. Frontiers | Progress in Synthesis of Conductive Polymer Poly(3,4-Ethylenedioxythiophene) [frontiersin.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. sciforum.net [sciforum.net]

The Pharmacology of cis-4-Phenyl-2-(1-piperidinyl)tetralin (cis-4P-PDOT): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the pharmacology of cis-4-phenyl-2-propionamidotetralin (cis-4P-PDOT), a potent and selective antagonist of the melatonin (B1676174) receptor type 2 (MT2). This document synthesizes the current understanding of its binding affinity, functional activity, and impact on intracellular signaling pathways. Detailed experimental protocols for key assays are provided to facilitate further research and drug development efforts.

Introduction

cis-4-Phenyl-2-propionamidotetralin, commonly referred to as 4-P-PDOT, is a valuable pharmacological tool for investigating the physiological and pathophysiological roles of the MT2 receptor. Its selectivity over the melatonin receptor type 1 (MT1) allows for the specific interrogation of MT2-mediated signaling and functions. This guide will delve into the quantitative pharmacology of 4-P-PDOT, its complex functional profile, and the downstream cellular mechanisms it modulates.

Quantitative Pharmacological Data

The pharmacological activity of cis-4P-PDOT is primarily characterized by its high binding affinity and selectivity for the MT2 receptor over the MT1 receptor. The following tables summarize the key quantitative data available for this compound.

Table 1: Melatonin Receptor Binding Affinity of cis-4P-PDOT [1]

Receptor Subtype	pKi	Ki (nM)	Selectivity (MT1/MT2)
Human MT1	6.85	141.25	\multirow{2}{*}{~130-fold}
Human MT2	8.97	1.07

Note: pKi is the negative logarithm of the inhibition constant (Ki). A higher pKi value indicates a higher binding affinity. Selectivity is calculated from the ratio of Ki values.

Table 2: Functional Activity of cis-4P-PDOT at Melatonin Receptors [1]

Assay	Receptor Subtype	Activity	Efficacy (% of Melatonin)	pEC50 / pIC50
cAMP Inhibition	Human MT1	Partial Agonist	~50%	-
cAMP Inhibition	Human MT2	Full Agonist	~90%	8.72
GTPγS Binding	Human MT1	Antagonist	100% Inhibition	-
GTPγS Binding	Human MT2	Partial Agonist	34%	-
β-arrestin Recruitment	Human MT1	-	-	-
β-arrestin Recruitment	Human MT2	Agonist	-	-
Receptor Internalization	Human MT1	Inactive	-	-
Receptor Internalization	Human MT2	Partial Agonist	~50%	-

Signaling Pathways Modulated by cis-4P-PDOT

cis-4P-PDOT has been shown to modulate several key intracellular signaling pathways through its interaction with the MT2 receptor. These include the canonical G-protein-mediated pathways and downstream effectors involved in cellular protection and circadian regulation.

G-protein and β-arrestin Signaling

As a G-protein coupled receptor (GPCR) ligand, cis-4P-PDOT's effects are initiated by its binding to the MT2 receptor, which can lead to the activation of different signaling cascades.

MT2 Receptor Signaling Cascade

Nrf2/Keap1 Antioxidant Pathway

Studies have demonstrated that the neuroprotective effects of melatonin, mediated through the MT2 receptor, involve the activation of the Nrf2/Keap1 signaling pathway. cis-4P-PDOT can antagonize this effect.

Nrf2/Keap1 Pathway Modulation

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and standardization of research involving cis-4P-PDOT.

Radioligand Binding Assay for Melatonin Receptors

This protocol describes a competition binding assay to determine the affinity (Ki) of cis-4P-PDOT for MT1 and MT2 receptors.

Radioligand Binding Assay Workflow

Protocol Details:

• Membrane Preparation: Cell membranes from HEK293 cells stably expressing human MT1 or MT2 receptors are prepared by homogenization and centrifugation.

• Binding Reaction: In a 96-well plate, incubate 10-20 µg of membrane protein with a fixed concentration of [3H]-melatonin (e.g., 0.2 nM) and a range of cis-4P-PDOT concentrations (e.g., 10⁻¹¹ to 10⁻⁵ M) in binding buffer (50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4) for 90 minutes at 37°C.

• Separation: Terminate the reaction by rapid filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethyleneimine. Wash the filters three times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the IC50 value by fitting the data to a one-site competition model using non-linear regression. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay

This protocol outlines a method to assess the functional activity of cis-4P-PDOT on cAMP production in cells expressing MT1 or MT2 receptors.

Protocol Details:

• Cell Culture: Plate HEK293 cells expressing MT1 or MT2 receptors in a 96-well plate and grow to 80-90% confluency.

• Compound Treatment: Starve the cells in serum-free media for 2-4 hours. Pre-incubate the cells with varying concentrations of cis-4P-PDOT for 15 minutes.

• Agonist Stimulation: Stimulate the cells with a fixed concentration of forskolin (B1673556) (to elevate basal cAMP) and, for antagonist mode, a fixed concentration of melatonin (e.g., EC80) for 30 minutes.

• Cell Lysis and Detection: Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• Data Analysis: Plot the cAMP levels against the log concentration of cis-4P-PDOT to generate dose-response curves and determine EC50 or IC50 values.

Nrf2 Nuclear Translocation Assay

This protocol describes an immunofluorescence-based method to visualize and quantify the effect of cis-4P-PDOT on melatonin-induced Nrf2 nuclear translocation.

Protocol Details:

• Cell Culture and Treatment: Seed neuronal cells (e.g., SH-SY5Y) on glass coverslips. Treat the cells with melatonin in the presence or absence of cis-4P-PDOT for a specified time (e.g., 6 hours).

• Immunofluorescence Staining: Fix the cells with 4% paraformaldehyde, permeabilize with 0.25% Triton X-100, and block with 5% BSA. Incubate with a primary antibody against Nrf2 overnight at 4°C, followed by incubation with a fluorescently labeled secondary antibody. Counterstain the nuclei with DAPI.

• Imaging and Analysis: Acquire images using a fluorescence microscope. Quantify the nuclear translocation of Nrf2 by measuring the fluorescence intensity of Nrf2 in the nucleus relative to the cytoplasm using image analysis software (e.g., ImageJ).

Conclusion

cis-4P-PDOT is a well-characterized, selective MT2 receptor antagonist that serves as an indispensable tool for melatonin research. Its complex pharmacology, exhibiting both antagonistic and partial agonistic properties depending on the signaling pathway, underscores the importance of a multi-faceted experimental approach. The data and protocols presented in this guide are intended to provide a solid foundation for researchers and drug development professionals to further explore the therapeutic potential of targeting the MT2 receptor.

References

• 1. Characterization of the various functional pathways elicited by synthetic agonists or antagonists at the melatonin MT1 and MT2 receptors - PMC [pmc.ncbi.nlm.nih.gov]

The Role of MT2 Receptors in Circadian Rhythm: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The melatonin (B1676174) receptor 2 (MT2), a G-protein coupled receptor (GPCR), plays a pivotal role in the regulation of circadian rhythms. Primarily expressed in the suprachiasmatic nucleus (SCN) of the hypothalamus, the body's master circadian pacemaker, the MT2 receptor is a key target for therapeutic interventions aimed at correcting circadian disruptions, such as jet lag, shift work disorder, and certain types of insomnia. Activation of the MT2 receptor by its endogenous ligand, melatonin, mediates the phase-shifting effects of this hormone on the internal clock, primarily causing phase advances. This technical guide provides an in-depth overview of the MT2 receptor's function in the circadian system, detailing its signaling pathways, summarizing quantitative data from key pharmacological and physiological studies, and outlining common experimental protocols used in its investigation.

Introduction to the Circadian System and Melatonin

The circadian system is an endogenous, approximately 24-hour cycle in biochemical, physiological, and behavioral processes. In mammals, this system is orchestrated by a master clock located in the SCN.[1] This central pacemaker receives photic information from the retina, allowing it to synchronize (entrain) to the external light-dark cycle.[1] The SCN, in turn, coordinates numerous peripheral clocks throughout the body.

A key output of the SCN is the rhythmic synthesis and release of melatonin from the pineal gland during the night.[2] Melatonin acts as a hormonal signal of darkness, feeding back to the SCN to modulate its activity and reset circadian phase.[2][3] These effects are mediated by two high-affinity melatonin receptors, MT1 and MT2. While both are expressed in the SCN, they have distinct functional roles. The MT1 receptor is primarily associated with the acute inhibition of SCN neuronal firing, while the MT2 receptor is critically involved in mediating the phase-shifting effects of melatonin on the circadian clock.[4][5]

The MT2 Receptor: Location and Function

The MT2 receptor, encoded by the MTNR1B gene, is a member of the Class A family of GPCRs.[6] In situ hybridization and receptor autoradiography have confirmed the expression of MT2 receptor mRNA and protein within the mammalian SCN.[4][7] Its strategic location within the master clock positions it to directly influence the timing of circadian rhythms.

The primary function of the MT2 receptor in the SCN is to mediate the phase-advancing effects of melatonin.[7][8] Application of melatonin during the subjective dusk or late subjective night (e.g., Circadian Time 10 or CT 23) induces a phase advance of the SCN's neuronal firing rhythm, an effect that can be blocked by selective MT2 antagonists.[4][8] This phase-shifting capability is crucial for the entrainment of the circadian clock to the 24-hour day and for accelerating adaptation to new light-dark cycles, such as after transmeridian travel.

MT2 Receptor Signaling Pathways

The signaling cascade initiated by MT2 receptor activation is critical to its phase-shifting function. Like the MT1 receptor, the MT2 receptor canonically couples to pertussis toxin-sensitive Gi/o proteins.[9] This coupling leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[10]

However, the defining pathway for MT2-mediated phase shifts involves the activation of Protein Kinase C (PKC).[2][4][9] This process is thought to occur through the Gβγ subunits of the dissociated Gi/o protein, which can activate phospholipase C (PLC). PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). DAG, in turn, activates PKC.[10][11] The activation of PKC in the SCN is a necessary step for melatonin-induced phase advances.[4][12] While the precise downstream targets of PKC that ultimately interact with the core clock machinery are still under investigation, this pathway is a central focus of research. Additionally, some studies suggest the involvement of the MAPK/ERK signaling pathway downstream of MT2 activation.[10]

MT2 Receptor Signaling Cascade

Quantitative Data on MT2 Receptor Function

The following tables summarize key quantitative data from pharmacological and physiological studies of the MT2 receptor.

Table 1: Binding Affinities (Ki) of Selected Ligands for Human MT1 and MT2 Receptors

Compound	Receptor	Ki (pM)	Selectivity	Reference
Melatonin	MT1	80	-	[3]
MT2	383	MT1 > MT2	[3]
Ramelteon	MT1	14	MT1 > MT2	[3]
MT2	112	(8-fold)	[3]
Tasimelteon	MT1	~350	MT2 > MT1	[13]
MT2	~130	(~2.7-fold)	[13]
4P-PDOT (Antagonist)	MT1	~30,000	MT2 >> MT1	[13]
MT2	~100	(~300-fold)	[13]
Luzindole (Antagonist)	MT1	~2,500	MT2 > MT1	[13]
MT2	~100	(~25-fold)	[13]

Note: Ki values represent the concentration of a ligand that will bind to half the receptors at equilibrium in the absence of competing radioligand. Lower values indicate higher binding affinity.

Table 2: MT2-Mediated Phase Advances in SCN Neuronal Firing Rhythms

Agonist	Concentration	Circadian Time (CT) of Application	Magnitude of Phase Advance (hours)	Organism/Preparation	Reference
Melatonin	3 pM	CT 10	~4.0	Rat SCN Slice	[2][8]
Melatonin	3 pM	CT 23	~4.0	Rat SCN Slice	[8]

Table 3: Summary of Clinical Trial Data for Melatonin Receptor Agonists

Drug (Dose)	Study Population	Primary Outcome Measure	Result vs. Placebo	Reference
Ramelteon (8 mg, 16 mg)	Adults with Chronic Insomnia	Latency to Persistent Sleep (LPS) at Week 1	Significantly shorter LPS (p < 0.001)	[14]
Total Sleep Time (TST) at Week 1	Significantly longer TST (p < 0.001)	[14]
Tasimelteon (20 mg)	Totally Blind Individuals (Non-24-Hour Disorder)	Circadian Entrainment at Month 1	20% vs 2.6% entrained (p=0.0171)	[15]
Nighttime Sleep (worst quartile of days)	+56.8 min/day (p=0.0055)	[15]
Daytime Sleep (worst quartile of days)	-46.5 min/day (p=0.005)	[15]
Tasimelteon (50 mg, 100 mg)	Healthy Adults (5h Shifted Sleep Model)	Sleep Efficiency	Significantly higher (p=0.02)	[15][16]
Total Sleep Time	Significantly greater (p<0.013)	[15][16]

Experimental Protocols

Investigating the role of the MT2 receptor in circadian rhythms requires a combination of molecular, cellular, and behavioral techniques. Below are detailed methodologies for key experiments.

Radioligand Competition Binding Assay

This assay determines the binding affinity (Ki) of a test compound for the MT2 receptor by measuring its ability to compete with a radiolabeled ligand.

Methodology:

• Membrane Preparation:

  • Culture cells stably expressing the human MT2 receptor (e.g., HEK293 or CHO cells).

  • Harvest cells and homogenize in an ice-cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, protease inhibitors).

  • Centrifuge the homogenate at high speed (e.g., 20,000 x g) to pellet the cell membranes.

  • Wash the pellet and resuspend in binding buffer (e.g., 50 mM Tris, 5 mM MgCl2, pH 7.4). Determine protein concentration.[17]

• Binding Reaction:

  • In a 96-well plate, combine the membrane preparation (e.g., 10-20 µg protein), a fixed concentration of a high-affinity radioligand (e.g., 0.05 nM 2-[¹²⁵I]-iodomelatonin), and varying concentrations of the unlabeled test compound.[6][17]

  • For total binding, omit the test compound. For non-specific binding, add a high concentration of unlabeled melatonin (e.g., 10 µM).

  • Incubate the plate at 37°C for 60-120 minutes to reach equilibrium.[6][17]

• Separation and Counting:

  • Rapidly terminate the reaction by vacuum filtration through glass fiber filters (e.g., GF/C), trapping the membranes with bound radioligand.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[17]

  • Measure the radioactivity retained on the filters using a scintillation or gamma counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC50 value (the concentration of test compound that inhibits 50% of specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[17]

Workflow for Radioligand Binding Assay

In Vivo Measurement of Circadian Phase Shifts

This protocol assesses the effect of an MT2 agonist on the circadian rhythm of locomotor activity in mice using running wheels.

Methodology:

• Animal Housing and Baseline Recording:

  • Individually house mice in cages equipped with a low-resistance running wheel.[18]

  • Maintain the mice in a standard 12-hour light:12-hour dark (LD 12:12) cycle for at least two weeks to allow for entrainment.

  • Continuously record wheel-running activity using a data acquisition system (e.g., ClockLab).[18]

• Free-Run and Dosing:

  • Transfer the mice to constant darkness (DD) to allow their endogenous circadian rhythm to "free-run".

  • After establishing a stable free-running period (typically 7-10 days), administer the MT2 agonist or vehicle at a specific circadian time (CT). CT 12 is defined as the onset of the animal's subjective night (i.e., when it typically starts running). For a phase advance, dosing is often performed at CT 10.[19]

• Post-Dosing Recording and Analysis:

  • Continue to record wheel-running activity in DD for at least two weeks post-injection.

  • Visualize the data using an actogram (a double-plotted record of activity).[19]

  • Calculate the phase shift by fitting a regression line to the activity onsets for the 7-10 days before the injection and another line to the onsets for the 7-10 days after the injection (allowing a few transient cycles for the shift to stabilize). The temporal difference between these two lines on the day after injection represents the magnitude of the phase shift.[19]

SCN Slice Electrophysiology

This ex vivo technique measures the rhythm of spontaneous neuronal firing in SCN tissue and assesses how it is altered by MT2 receptor activation.

Methodology:

• SCN Slice Preparation:

  • Rapidly decapitate a rodent during the light phase (to minimize phase shifts from the procedure) and remove the brain.[20]

  • Place the brain in ice-cold, oxygenated (95% O2/5% CO2) artificial cerebrospinal fluid (ACSF).

  • Cut coronal hypothalamic slices (200-300 µm thick) containing the SCN using a vibratome.[20][21]

  • Transfer the slice to a recording chamber continuously perfused with warmed (35°C), oxygenated ACSF. Allow the slice to recover for at least 1 hour.[20]

• Electrophysiological Recording:

  • Use a multi-electrode array or a patch-clamp electrode to record the spontaneous action potentials from neurons within the SCN.

  • Record baseline activity for several hours to establish the slice's intrinsic firing rhythm. The peak firing rate in a control slice typically occurs around mid-subjective day (CT 6-8).[2]

• Pharmacological Manipulation:

  • At a specific circadian time (e.g., CT 10 for a phase advance), apply the MT2 agonist to the perfusion bath for a defined duration (e.g., 15-30 minutes).[2]

  • Following drug application, wash out the compound and continue recording for at least 24-48 hours.

• Data Analysis:

  • Bin the firing rate data (e.g., spikes per minute) and plot it over time.

  • Determine the time of the peak firing rate on the day following the drug application.

  • The phase shift is the difference between the time of the peak firing rate in the drug-treated slice and the projected peak time from a vehicle-treated control slice.[2]

Conclusion and Therapeutic Implications

The MT2 receptor is a well-validated target for modulating the master circadian clock. Its role in mediating melatonin-induced phase advances in the SCN is fundamental to the synchronization of our internal rhythms with the external environment. The development of selective MT2 agonists, such as tasimelteon, has provided novel therapeutic options for circadian rhythm sleep-wake disorders, particularly non-24-hour sleep-wake disorder in the blind.[15] A thorough understanding of the MT2 receptor's signaling pathways, quantitative pharmacology, and physiological function is essential for drug development professionals seeking to design next-generation chronobiotic agents. Future research focused on the downstream targets of the MT2-PKC pathway and its interaction with the core clock genes will further illuminate the precise mechanisms of circadian regulation and open new avenues for therapeutic intervention.

References

• 1. Measuring Circadian and Acute Light Responses in Mice using Wheel Running Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. clinmedjournals.org [clinmedjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. cyverse-network-analysis-tutorial.readthedocs-hosted.com [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 6. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 7. MT2 receptor mediates melatonin-induced thermogenic program in human myoblasts: insights for circadian syndrome and diabesity treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Activation of MT(2) melatonin receptors in rat suprachiasmatic nucleus phase advances the circadian clock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. life.illinois.edu [life.illinois.edu]
• 10. Molecular Mechanisms of the Melatonin Receptor Pathway Linking Circadian Rhythm to Type 2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. MT1 and MT2 Melatonin Receptors: A Therapeutic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Evaluation of the Efficacy and Safety of Ramelteon in Subjects with Chronic Insomnia - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Comparative Review of Approved Melatonin Agonists for the Treatment of Circadian Rhythm Sleep‐Wake Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The Efficacy of Melatonergic Receptor Agonists Used in Clinical Practice in Insomnia Treatment: Melatonin, Tasimelteon, Ramelteon, Agomelatine, and Selected Herbs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. giffordbioscience.com [giffordbioscience.com]
• 18. Methods to Record Circadian Rhythm Wheel Running Activity in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 19. A guideline for analyzing circadian wheel-running behavior in rodents under different lighting conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Manipulating circadian clock neuron firing rate resets molecular circadian rhythms and behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Entrainment of circadian rhythms depends on firing rates and neuropeptide release of VIP SCN neurons - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on Exploratory Studies Using cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cis-4-phenyl-2-propionamidotetralin, commonly known as cis-4P-PDOT, is a potent and highly selective antagonist of the melatonin (B1676174) receptor 2 (MT2). Its remarkable selectivity for the MT2 receptor over the MT1 receptor has established it as a critical pharmacological tool for elucidating the distinct physiological roles of these two receptor subtypes. This technical guide provides a comprehensive overview of the key findings from exploratory studies involving cis-4P-PDOT, with a focus on its receptor binding affinity, functional activity, and its impact on downstream signaling pathways. Detailed experimental protocols and visual representations of the underlying molecular mechanisms are presented to facilitate further research and drug development efforts in areas such as circadian rhythm disorders, neuroinflammation, and cognitive function.

Quantitative Data Summary

The following tables summarize the key quantitative data from various exploratory studies on cis-4P-PDOT, providing a comparative overview of its binding affinity and functional activity at melatonin receptors.

Compound	Receptor	Binding Affinity (Kᵢ, nM)	Functional Activity (IC₅₀, nM)	Selectivity (MT₂ vs. MT₁)	Reference
cis-4P-PDOT	MT₂	1.2	Not Reported	>300-fold	[1]
Melatonin	MT₂	Not Reported	Not Reported	Not Applicable
Luzindole	MT₂	Not Reported	Not Reported	~25-fold	[2]

Table 1: Receptor Binding Affinity and Selectivity. This table highlights the high binding affinity and selectivity of cis-4P-PDOT for the MT2 receptor.

Cell Line	Agonist Activity (pEC₅₀)	Intrinsic Activity	Experimental Condition	Reference
CHO-MT2	8.72	0.86	Inhibition of forskolin-stimulated cyclic AMP	[3]
CHO-mt1	No effect	Not Applicable	Forskolin-stimulated cyclic AMP levels (at 10 µM)	[3]

Table 2: Functional Agonist Activity of cis-4P-PDOT in a Heterologous Expression System. This table presents data indicating that while primarily an antagonist, cis-4P-PDOT can exhibit agonist activity at the MT2 receptor under specific experimental conditions.

Key Signaling Pathways Modulated by cis-4P-PDOT

Exploratory studies have revealed that cis-4P-PDOT, by antagonizing the MT2 receptor, can modulate several key intracellular signaling pathways that are downstream of melatonin activation. These pathways play crucial roles in cellular processes ranging from antioxidant defense to the regulation of inflammatory responses.

Melatonin Receptor-cAMP Signaling Pathway

Melatonin receptors, including MT2, are G-protein coupled receptors (GPCRs). Activation of the MT2 receptor by melatonin typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular levels of cyclic AMP (cAMP). By blocking this interaction, cis-4P-PDOT can prevent the melatonin-induced decrease in cAMP, thereby influencing a wide array of cAMP-dependent cellular processes.

Caption: MT2 receptor-mediated inhibition of cAMP production and its antagonism by cis-4P-PDOT.

Melatonin-Mediated Antioxidant Signaling: Role of ERK and Nrf2

Melatonin is known to exert potent antioxidant effects. One of the mechanisms involves the activation of the ERK (Extracellular signal-Regulated Kinase) pathway, which in turn leads to the nuclear translocation of Nrf2 (Nuclear factor erythroid 2-related factor 2). Nrf2 is a transcription factor that upregulates the expression of numerous antioxidant enzymes. Studies have shown that cis-4P-PDOT can counteract these melatonin-mediated antioxidant effects by blocking the initial MT2 receptor activation.

References

• 1. Phospho-ERK Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

The Selective MT2 Melatonin Receptor Antagonist cis-4P-PDOT: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of cis-4-phenyl-2-propionamidotetralin (cis-4P-PDOT), a potent and selective antagonist of the melatonin (B1676174) receptor 2 (MT2). It covers the compound's synthesis, physicochemical properties, and detailed pharmacology, with a focus on its mechanism of action and its utility as a research tool. This document summarizes key quantitative data, provides detailed experimental methodologies for its characterization, and visualizes its associated signaling pathways and experimental workflows.

Introduction

cis-4P-PDOT, also known as AH 024, is a widely used pharmacological tool for differentiating the functions of the two high-affinity melatonin receptors, MT1 and MT2. Its selectivity for the MT2 receptor over the MT1 receptor has made it invaluable in elucidating the specific roles of MT2 in various physiological processes, including circadian rhythm regulation, neuroprotection, and cellular signaling. This guide aims to consolidate the current literature on cis-4P-PDOT to serve as a valuable resource for researchers in the field.

Physicochemical Properties and Synthesis

• Chemical Name: cis-N-(1,2,3,4-tetrahydro-4-phenyl-2-naphthalenyl)-propanamide

• Synonyms: 4-P-PDOT, AH 024

• Molecular Formula: C₁₉H₂₁NO

• Molecular Weight: 279.38 g/mol

Synthesis: A novel and efficient diastereoselective synthesis for cis-4P-PDOT has been developed, providing a significant improvement over previous methods that resulted in low yields. The key steps of this improved synthesis are outlined below.

Figure 1: Simplified synthesis workflow for cis-4P-PDOT.

Pharmacology and Mechanism of Action

cis-4P-PDOT is a competitive antagonist at the MT2 receptor. The binding of melatonin to the MT2 receptor, a G-protein coupled receptor (GPCR), typically leads to the inhibition of adenylyl cyclase via the activation of an inhibitory G-protein (Gαi), resulting in decreased intracellular cyclic AMP (cAMP) levels. cis-4P-PDOT blocks this action of melatonin.

Interestingly, the pharmacology of cis-4P-PDOT is complex and can exhibit context-dependent effects. In some cellular systems, it has been shown to act as a partial agonist, capable of inhibiting cAMP production on its own, while in other assays, such as GTPγS binding, it behaves as an antagonist. This phenomenon is known as biased agonism/antagonism.

The MT2 receptor is also coupled to other signaling pathways, including the activation of extracellular signal-regulated kinase (ERK) and the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in antioxidant responses. cis-4P-PDOT has been shown to counteract melatonin-mediated effects on the phosphorylation of ERK and the nuclear translocation of Nrf2.[1]

Figure 2: MT2 receptor signaling and antagonism by cis-4P-PDOT.

Quantitative Pharmacological Data

The following table summarizes the reported binding affinities and functional potencies of cis-4P-PDOT for the MT1 and MT2 melatonin receptors.

Parameter	Receptor	Species	Cell Line	Value	Reference
pKi	MT2	Human	-	8.37	--INVALID-LINK--
pKi	MT1	Human	-	6.85	[2]
pKi	MT2	Human	-	8.97	[2]
Ki	MT1	Human	COS-7	501 nM	--INVALID-LINK--
Ki	MT2	Human	COS-7	1.5 nM	--INVALID-LINK--
Ki	MT1	Human	NIH3T3	104.71 nM	--INVALID-LINK--
Ki	MT2	Human	CHO	0.46 nM	--INVALID-LINK--
Selectivity (MT1/MT2)	Human	-	-	60 to >300-fold	--INVALID-LINK--, --INVALID-LINK--
pEC50 (cAMP inhibition)	MT2	-	CHO-MT2	8.72	--INVALID-LINK--

Experimental Protocols

Radioligand Binding Assay

This protocol is a generalized procedure for determining the binding affinity of cis-4P-PDOT using a competition binding assay with 2-[¹²⁵I]-iodomelatonin.

References

• 1. Melatonin attenuates memory impairment induced by Klotho gene deficiency via interactive signaling between MT2 receptor, ERK, and Nrf2-related antioxidant potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization of the various functional pathways elicited by synthetic agonists or antagonists at the melatonin MT1 and MT2 receptors - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Development of cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT): A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of cis-4-phenyl-2-propionamidotetralin (cis-4P-PDOT), a potent and selective antagonist for the melatonin (B1676174) receptor type 2 (MT2). Cis-4P-PDOT has emerged as a critical pharmacological tool for elucidating the distinct physiological roles of the MT2 receptor, particularly in the regulation of circadian rhythms and its potential implications in various pathophysiological conditions. This guide details the discovery, synthesis, mechanism of action, and key experimental data related to cis-4P-PDOT. It includes a summary of its binding affinity and functional activity, detailed experimental protocols for its characterization, and visual representations of its place in relevant signaling pathways.

Introduction: The Quest for MT2 Receptor Selectivity

Melatonin, a neurohormone primarily synthesized by the pineal gland, orchestrates a wide array of physiological processes through its interaction with two high-affinity G-protein coupled receptors (GPCRs): melatonin receptor 1 (MT1) and melatonin receptor 2 (MT2). While both receptors are implicated in the regulation of circadian rhythms, sleep, and mood, they exhibit distinct signaling pathways and physiological functions. The development of receptor subtype-selective ligands has been paramount to dissecting their individual contributions. Cis-4P-PDOT was developed as a selective antagonist for the MT2 receptor, providing researchers with a crucial tool to investigate MT2-mediated effects.[1] Its selectivity allows for the differentiation of MT2 receptor pharmacology from that of the MT1 receptor.[1]

Physicochemical Properties and Synthesis

Cis-4-phenyl-2-propionamidotetralin is a synthetic small molecule with the chemical formula C₁₉H₂₁NO.[2]

Synthesis Protocol

An efficient and diastereoselective synthesis for cis-4P-PDOT has been developed, with a key step involving the conversion of 4-phenyl-2-tetralone to an enamide, followed by a diastereoselective reduction.[3]

Materials:

• 4-phenyl-2-tetralone

• Propionamide (B166681)

• Catalytic acid (e.g., p-toluenesulfonic acid)

• Reducing agent (e.g., sodium borohydride, catalytic hydrogenation)

• Anhydrous solvents (e.g., toluene, methanol)

• Deuterated reagents (for mechanistic studies)

• Standard laboratory glassware and purification apparatus (e.g., chromatography columns)

Procedure:

• Enamide Formation: 4-phenyl-2-tetralone is condensed with propionamide in the presence of a catalytic amount of acid in an anhydrous solvent under reflux conditions to yield the corresponding enamide.

• Diastereoselective Reduction: The resulting enamide is then subjected to a diastereoselective reduction to afford the cis-diastereomer, cis-4P-PDOT, in good yield.[3] This reduction can be achieved using various reducing agents, with the choice of reagent influencing the diastereoselectivity.

• Purification: The crude product is purified using column chromatography to yield the final, highly pure cis-4P-PDOT.

• Characterization: The structure and purity of the final compound are confirmed by standard analytical techniques such as NMR, mass spectrometry, and HPLC.

Pharmacological Profile

Binding Affinity and Selectivity

Cis-4P-PDOT exhibits a high binding affinity for the MT2 receptor with significant selectivity over the MT1 receptor. This selectivity is a key attribute that makes it a valuable research tool.

Receptor Subtype	Binding Affinity (pKi)	Selectivity (fold)	Reference
MT2	8.37	>60-fold vs MT1	[2]
MT1	< 7	-	[4]

Note: pKi is the negative logarithm of the inhibitory constant (Ki). A higher pKi value indicates a higher binding affinity.

Functional Activity

Cis-4P-PDOT functions as an antagonist at the MT2 receptor, blocking the effects of melatonin and other MT2 agonists. Its functional activity has been characterized in various in vitro and in vivo models. In some cellular systems, it has been observed to act as a partial agonist or even a full agonist depending on the signaling pathway being investigated.[4]

Assay	Effect of cis-4P-PDOT	Efficacy	Reference
cAMP Production (forskolin-stimulated)	Inhibition (acts as a partial/full agonist)	~90% of melatonin at MT2	[4]
GTPγS Binding	Low efficacy induction at MT2	34% at MT2	[4]
β-arrestin Recruitment	Induces recruitment	-	[4]
MT2 Receptor Internalization	Provokes internalization	~50% of melatonin	[4]

Mechanism of Action and Signaling Pathways

The MT2 receptor, upon activation by an agonist like melatonin, primarily couples to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[5] Additionally, MT2 receptor activation can stimulate phospholipase C (PLC), resulting in the activation of protein kinase C (PKC).[6]

As an antagonist, cis-4P-PDOT blocks these downstream signaling events initiated by MT2 receptor agonists.

MT2 Receptor Signaling Pathway

MT2 Receptor Signaling Cascade

Experimental Protocols

Radioligand Binding Assay for MT2 Receptor

This protocol is designed to determine the binding affinity (Ki) of cis-4P-PDOT for the MT2 receptor through competitive displacement of a radiolabeled ligand.

Materials:

• Cell membranes expressing the human MT2 receptor (e.g., from HEK293 or CHO cells)

• Radioligand: [³H]-melatonin or 2-[¹²⁵I]-iodomelatonin

• Cis-4P-PDOT (unlabeled competitor)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl₂)

• Non-specific binding control (e.g., high concentration of unlabeled melatonin)

• 96-well microplates

• Scintillation counter and vials

• Glass fiber filters

Procedure:

• Membrane Preparation: Prepare a crude membrane fraction from cells overexpressing the MT2 receptor via homogenization and centrifugation.

• Assay Setup: In a 96-well plate, combine the cell membrane preparation, a fixed concentration of the radioligand, and varying concentrations of cis-4P-PDOT.

• Incubation: Incubate the plate at a specified temperature (e.g., 37°C) for a sufficient time to reach binding equilibrium.

• Separation: Separate bound from free radioligand by rapid filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. The IC50 value (concentration of cis-4P-PDOT that inhibits 50% of specific radioligand binding) is determined by non-linear regression. The Ki value is then calculated using the Cheng-Prusoff equation.

cAMP Functional Assay

This assay measures the ability of cis-4P-PDOT to antagonize the melatonin-induced inhibition of cAMP production.

Materials:

• Cells expressing the MT2 receptor (e.g., HEK293 or CHO cells)

• Forskolin (B1673556) (an adenylyl cyclase activator)

• Melatonin

• Cis-4P-PDOT

• cAMP detection kit (e.g., HTRF, ELISA, or luciferase-based)

• Cell culture reagents and plates

Procedure:

• Cell Culture: Plate cells in a suitable multi-well plate and grow to the desired confluency.

• Pre-treatment: Pre-incubate the cells with varying concentrations of cis-4P-PDOT.

• Stimulation: Add melatonin followed by forskolin to stimulate cAMP production.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels using a commercial cAMP detection kit according to the manufacturer's instructions.

• Data Analysis: Plot the cAMP concentration against the melatonin concentration in the presence and absence of different concentrations of cis-4P-PDOT to determine the antagonist's potency (IC50).

In Vivo Circadian Rhythm Study

This protocol assesses the ability of cis-4P-PDOT to block melatonin-induced phase shifts in the circadian activity of nocturnal rodents.

Materials:

• Nocturnal rodents (e.g., mice or hamsters) housed in individual cages with running wheels

• Constant dim red light environment

• Data acquisition system to monitor wheel-running activity

• Melatonin

• Cis-4P-PDOT

• Vehicle solution

Procedure:

• Entrainment: Entrain the animals to a regular light-dark cycle (e.g., 12:12).

• Constant Conditions: Transfer the animals to constant dim red light conditions to allow their free-running circadian rhythms to be observed.

• Treatment: Administer vehicle, melatonin, cis-4P-PDOT, or a combination of melatonin and cis-4P-PDOT at a specific circadian time (CT), typically in the late subjective day.

• Activity Monitoring: Continuously record wheel-running activity for several days before and after the treatment.

• Data Analysis: Analyze the activity records to determine the phase of the circadian rhythm. Calculate the phase shift induced by melatonin and the extent to which this shift is blocked by cis-4P-PDOT.

Preclinical Data (ADME & Toxicology)

Comprehensive preclinical data on the Absorption, Distribution, Metabolism, and Excretion (ADME) and toxicology of cis-4P-PDOT are not extensively available in the public domain. Such studies are crucial for the transition of a compound from a research tool to a potential therapeutic agent.

General ADME & Toxicology Workflow

Preclinical ADME/Tox Workflow

Conclusion

Cis-4P-PDOT stands as a cornerstone tool in the field of melatonin research. Its high selectivity for the MT2 receptor has enabled significant advancements in our understanding of the specific roles of this receptor in physiology and disease. This technical guide provides a foundational overview of its discovery, synthesis, and pharmacological characterization, offering valuable information for researchers utilizing this compound in their studies. Further investigation into its comprehensive preclinical profile will be essential for any future consideration of its therapeutic potential.

References

• 1. MT1 and MT2 Melatonin Receptors: A Therapeutic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. An improved synthesis of cis-4-phenyl-2-propionamidotetralin (4-P-PDOT): a selective MT(2) melatonin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of the various functional pathways elicited by synthetic agonists or antagonists at the melatonin MT1 and MT2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Melatonin Sensitizes Human Myometrial Cells to Oxytocin in a Protein Kinase Cα/Extracellular-Signal Regulated Kinase-Dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for cis-4P-PDOT

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-4P-PDOT (cis-4-Phenyl-2-propionamidotetralin) is a potent and selective antagonist of the Melatonin (B1676174) Receptor 2 (MT2).[1][2][3] With a selectivity of over 300-fold for the MT2 receptor compared to the MT1 receptor, cis-4P-PDOT serves as a critical tool for elucidating the physiological and pathological roles of the MT2 receptor.[1] These application notes provide detailed experimental protocols for the synthesis and application of cis-4P-PDOT, a summary of its quantitative data, and a visualization of its mechanism of action. This compound is instrumental in studying circadian rhythms, neuroinflammation, and melatonin-mediated antioxidant effects.[4][5]

Data Presentation

The following table summarizes the quantitative data for cis-4P-PDOT and its interactions with melatonin receptors.

Parameter	Value	Receptor	Species	Comments	Reference
pKi	8.97	MT2	Human	Antagonist binding affinity	[6]
pKi	6.85	MT1	Human	Antagonist binding affinity	[6]
Selectivity	>300-fold	MT2 vs MT1	-	-	[1]
pKB	~7	MT2	Human	Antagonist activity	[6]
In vivo dosage	0.5-1.0 mg/kg	-	Mouse	Intravenous injection	[1]
In vivo dosage	90 µ g/mouse	-	Mouse	Subcutaneous injection	[5]

Experimental Protocols

Synthesis of cis-4P-PDOT

A novel and efficient method for the gram-scale synthesis of cis-4P-PDOT involves a diastereoselective reduction of an enamide intermediate.[1][2][4]

Materials:

• 4-phenyl-2-tetralone

• Propionamide (B166681)

• Triethylsilane (TES)

• Trifluoroacetic acid (TFA)

• Toluene

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• Enamide Formation:

  • In a round-bottom flask, dissolve 4-phenyl-2-tetralone and a catalytic amount of a suitable acid in toluene.

  • Add propionamide to the mixture.

  • Reflux the reaction mixture for approximately 4 hours, using a Dean-Stark apparatus to remove water.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • Purify the resulting cyclic enamide intermediate by column chromatography.[4]

• Diastereoselective Reduction:

  • Dissolve the purified enamide in a suitable solvent (e.g., dichloromethane).

  • Cool the solution to -10°C.

  • Add triethylsilane (TES) and trifluoroacetic acid (TFA) dropwise to the cooled solution.

  • Allow the reaction to proceed for approximately 10 minutes.

  • Quench the reaction by the addition of a saturated sodium bicarbonate solution.

  • Extract the product with an organic solvent and dry the organic layer over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield the crude product.

  • Purify the crude product by column chromatography to obtain (±)-cis-4P-PDOT.[4]

In Vitro Melatonin Receptor Binding Assay

This protocol describes a competitive radioligand binding assay to determine the affinity of cis-4P-PDOT for MT1 and MT2 receptors.

Materials:

• Cell membranes expressing human MT1 or MT2 receptors

• 2-[125I]-iodomelatonin (Radioligand)

• cis-4P-PDOT (Test compound)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl2)

• Non-specific binding control (e.g., 10 µM melatonin)

• Scintillation vials and cocktail

• Glass fiber filters

• Filtration apparatus

Procedure:

• Assay Preparation:

  • Prepare serial dilutions of cis-4P-PDOT in the assay buffer.

  • In a 96-well plate, add 50 µL of assay buffer, 50 µL of the radioligand solution (at a final concentration near its Kd), and 50 µL of the cis-4P-PDOT dilution.

  • For total binding, add 50 µL of assay buffer instead of the test compound.

  • For non-specific binding, add 50 µL of the non-specific binding control.

• Incubation:

  • Add 50 µL of the cell membrane preparation to each well.

  • Incubate the plate at 37°C for 60-90 minutes.

• Filtration and Washing:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

  • Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the cis-4P-PDOT concentration.

  • Determine the IC50 value from the resulting sigmoidal curve and calculate the Ki value using the Cheng-Prusoff equation.

In Vivo Assessment of MT2 Receptor Antagonism in Mice

This protocol outlines a general procedure to assess the ability of cis-4P-PDOT to block melatonin-induced effects in mice.[1][5]

Materials:

• cis-4P-PDOT

• Melatonin

• Vehicle (e.g., saline, DMSO)

• C3H/HeN mice (or other appropriate strain)

• Apparatus for behavioral assessment (e.g., running wheels for circadian rhythm studies)

Procedure:

• Animal Acclimation:

  • House the mice in a controlled environment with a specific light-dark cycle (e.g., 12:12) and allow them to acclimate for at least one week.

  • For circadian studies, house mice in constant darkness.[5]

• Drug Administration:

  • Prepare solutions of cis-4P-PDOT and melatonin in the appropriate vehicle.

  • Administer cis-4P-PDOT (e.g., 90 µ g/mouse , s.c. or 0.5-1.0 mg/kg, i.v.) at a specified time before melatonin administration.[1][5]

  • Administer melatonin (e.g., 0.9 to 30 µ g/mouse , s.c.) or vehicle at the desired experimental time point (e.g., circadian time 10 for phase advance studies).[5]

• Behavioral or Physiological Assessment:

  • Monitor the relevant behavioral or physiological parameter. For example, in circadian rhythm studies, continuously record wheel-running activity.[5]

  • For studies on antioxidant effects, collect tissue samples (e.g., hippocampus) for biochemical analysis (e.g., GSH/GSSG ratio, phospho-ERK, Nrf2 nuclear translocation).[1]

• Data Analysis:

  • Analyze the data to determine if cis-4P-PDOT administration blocks the effects of melatonin. For example, in circadian studies, determine if cis-4P-PDOT prevents the melatonin-induced phase shift in activity rhythms.[5]

Mandatory Visualization

Caption: Melatonin signaling and cis-4P-PDOT antagonism.

Caption: Experimental workflow for cis-4P-PDOT.

References

• 1. An improved synthesis of cis-4-phenyl-2-propionamidotetralin (4-P-PDOT): a selective MT(2) melatonin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An improved synthesis of cis-4-phenyl-2-propionamidotetralin (4-P-PDOT): a selective MT 2 melatonin receptor antagonist - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/B713904G [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Selective MT2 melatonin receptor antagonists block melatonin-mediated phase advances of circadian rhythms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of the various functional pathways elicited by synthetic agonists or antagonists at the melatonin MT1 and MT2 receptors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT) in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT) is a potent and selective antagonist of the melatonin (B1676174) receptor 2 (MT2).[1] It demonstrates over 300-fold selectivity for the MT2 subtype over the MT1 subtype, making it a valuable tool for investigating the specific roles of MT2 receptor signaling in various physiological and pathological processes.[1] These application notes provide detailed protocols for the use of cis-4P-PDOT in cell culture, with a specific focus on assessing its effects on cell viability using the murine colon adenocarcinoma cell line Colon 38 (MC38).

Chemical Properties and Stock Solution Preparation

Proper handling and preparation of cis-4P-PDOT are critical for reproducible experimental results.

Table 1: Chemical and Solubility Data for cis-4P-PDOT

Parameter	Value	Source
Alternative Names	4-P-PDOT, AH 024, cis-4-phenyl-2-propionamidotetralin	[1][2]
Molecular Weight	279.38 g/mol	[1]
Purity	≥98% (HPLC)	[1]
Solubility
DMSO	15 mg/mL (approx. 53.7 mM)	[2]
Ethanol	5 mg/mL (approx. 17.9 mM)	[2]
DMF	30 mg/mL (approx. 107.4 mM)	[2]

Protocol for Stock Solution Preparation

• Select an appropriate solvent: Based on the solubility data, DMSO is a common and effective solvent for preparing a high-concentration stock solution.

• Calculate the required mass: To prepare a 10 mM stock solution in DMSO, for example, use the following calculation:

  • Mass (mg) = Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol )

  • For 1 mL of 10 mM stock: 0.001 L x 0.01 mol/L x 279.38 g/mol = 2.79 mg

• Dissolution: Aseptically add the calculated mass of cis-4P-PDOT to the desired volume of sterile DMSO. Vortex thoroughly until the compound is completely dissolved.

• Storage: Aliquot the stock solution into sterile, light-protected microcentrifuge tubes. Store at -20°C for long-term use. Avoid repeated freeze-thaw cycles.

Mechanism of Action: MT2 Receptor Antagonism

cis-4P-PDOT exerts its effects by competitively binding to the MT2 receptor, a G protein-coupled receptor (GPCR), thereby blocking the downstream signaling cascade typically initiated by its natural ligand, melatonin. The MT2 receptor is known to couple to Gi proteins, leading to an inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and subsequent modulation of protein kinase A (PKA) activity.[[“]][4] By inhibiting these actions, cis-4P-PDOT allows researchers to dissect the physiological roles of the MT2 signaling pathway.

References

• 1. 4-P-PDOT | Melatonin Receptors | Tocris Bioscience [tocris.com]
• 2. caymanchem.com [caymanchem.com]
• 3. consensus.app [consensus.app]
• 4. Melatonin receptor - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for In Vivo Administration of a Novel Platinum-Based Anticancer Agent

Disclaimer: The compound "cis-4P-PDOT" is not readily identifiable in the public scientific literature. The following application notes and protocols are based on established methodologies for the in vivo administration and evaluation of novel platinum-based anticancer agents, such as derivatives of cisplatin. The data presented is hypothetical and for illustrative purposes. For any specific compound, protocols must be optimized based on its unique physicochemical properties, formulation, and toxicological profile.

Introduction

Platinum-based compounds are a cornerstone of chemotherapy for various solid tumors. Research into new platinum derivatives aims to enhance antitumor efficacy, overcome resistance mechanisms, and reduce the severe side effects associated with first-generation drugs like cisplatin. These notes provide a framework for the in vivo preclinical evaluation of a hypothetical novel platinum-based agent, hereafter referred to as "cis-Platinum Derivative Compound (CPD)," focusing on administration methods, pharmacokinetic analysis, and efficacy assessment in rodent models.

Compound Profile: cis-Platinum Derivative Compound (CPD) (Hypothetical)

• Class: Platinum (IV) coordination complex.

• Proposed Mechanism of Action: Similar to other platinum-based drugs, CPD is believed to be activated intracellularly, forming highly reactive platinum species that bind to purine (B94841) bases in DNA. This leads to the formation of DNA adducts, which interfere with DNA replication and transcription, ultimately triggering cell cycle arrest and apoptosis in cancer cells.

• Formulation: For in vivo studies, CPD is formulated as a sterile solution in a vehicle such as 5% dextrose in water (D5W) or a saline solution, depending on its solubility and stability.

In Vivo Administration Routes

The choice of administration route is critical and depends on the drug's properties and the experimental goals.[1][2] Common routes for preclinical evaluation of platinum-based drugs include intravenous and intraperitoneal injections.

• Intravenous (IV) Injection: Typically administered via the tail vein in mice or rats, this route ensures 100% bioavailability and provides a rapid onset of action. It is a common route for clinically used platinum drugs.

• Intraperitoneal (IP) Injection: This method involves injecting the compound directly into the peritoneal cavity. It is often used in preclinical studies for its relative ease of administration and is particularly relevant for models of intra-abdominal tumors.

• Oral Gavage (PO): While less common for platinum drugs due to poor oral bioavailability, this route is explored for novel derivatives designed for oral administration.

Experimental Protocols

Protocol 1: Intravenous (IV) Administration in a Mouse Xenograft Model

This protocol describes the IV administration of CPD to tumor-bearing mice to evaluate its antitumor efficacy.

Materials:

• Tumor-bearing mice (e.g., BALB/c nude mice with human tumor xenografts).

• CPD formulated in a sterile vehicle.

• Mouse restrainer.

• 27-30 gauge needles and 1 mL syringes.

• 70% ethanol (B145695).

• Heat lamp.

Procedure:

• Animal Preparation: Acclimatize mice to the experimental conditions for at least one week.

• Dose Calculation: Calculate the required volume of CPD solution based on the individual mouse's body weight and the target dose (e.g., in mg/kg).

• Warming: Gently warm the mouse's tail using a heat lamp to dilate the lateral tail veins, making them more visible and accessible.

• Restraint: Place the mouse in a suitable restrainer.

• Injection Site Preparation: Swab the tail with 70% ethanol to clean the injection site.

• Injection: With the bevel of the needle facing up, carefully insert the needle into one of the lateral tail veins. A successful insertion is often indicated by a small flash of blood in the needle hub.

• Administration: Slowly inject the calculated volume of the CPD solution (typically 100-200 µL). If swelling occurs at the injection site, the needle is not in the vein; withdraw and re-insert.

• Post-Injection Monitoring: After injection, remove the needle and apply gentle pressure to the site to prevent bleeding. Return the mouse to its cage and monitor for any immediate adverse reactions.

• Dosing Schedule: Repeat the administration as required by the study design (e.g., once weekly for 3 weeks).

Protocol 2: Pharmacokinetic Study Following a Single IV Dose

This protocol outlines the procedure for collecting blood samples to determine the pharmacokinetic profile of CPD.

Materials:

• Non-tumor-bearing mice (e.g., C57BL/6).

• CPD formulated in a sterile vehicle.

• Materials for IV injection (as above).

• Blood collection tubes (e.g., EDTA-coated microtubes).

• Anesthetic (e.g., isoflurane).

• Centrifuge.

Procedure:

• Dosing: Administer a single IV dose of CPD to a cohort of mice as described in Protocol 1.

• Blood Sampling: At predetermined time points (e.g., 5 min, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h), collect blood samples from a subset of mice (e.g., 3 mice per time point).

  • Common sampling sites include the saphenous vein or retro-orbital sinus (terminal procedure).

• Sample Processing:

  • Place the collected blood into EDTA-coated tubes.

  • Centrifuge the tubes at 2000 x g for 15 minutes at 4°C to separate the plasma.

  • Carefully collect the plasma supernatant and store it at -80°C until analysis.

• Platinum Quantification: Analyze the plasma samples to determine the concentration of platinum using a sensitive analytical method such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

• Data Analysis: Use pharmacokinetic modeling software to calculate key parameters. A physiological pharmacokinetic model can be developed to describe the disposition of the compound.[3]

Quantitative Data (Hypothetical)

The following tables summarize hypothetical data for CPD.

Table 1: Hypothetical Pharmacokinetic Parameters of CPD in Mice Following a Single 5 mg/kg Dose

Administration Route	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)	T½ (h)	Clearance (mL/h/kg)
Intravenous (IV)	2500	0.08	4800	3.5	1.04
Intraperitoneal (IP)	1200	0.5	4200	3.8	1.19

Table 2: Hypothetical Antitumor Efficacy of CPD in an A549 Lung Cancer Xenograft Model

Treatment Group	Dose (mg/kg)	Dosing Schedule	Mean Tumor Volume at Day 21 (mm³)	Tumor Growth Inhibition (%)
Vehicle Control	-	QW x 3 (IV)	1250 ± 150	-
CPD	2.5	QW x 3 (IV)	750 ± 110	40
CPD	5.0	QW x 3 (IV)	300 ± 85	76
Cisplatin	3.0	QW x 3 (IV)	450 ± 95	64

Data are presented as mean ± standard deviation. QW x 3: once weekly for three weeks.

Visualizations

Experimental Workflow

Caption: Workflow for an in vivo antitumor efficacy study.

Proposed Signaling Pathway

Caption: Proposed pathway for CPD-induced apoptosis.

References

• 1. Surgical and pharmacological animal models used in drug metabolism and pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Use of in vivo animal models to assess pharmacokinetic drug-drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Physiological model for the pharmacokinetics of cis-dichlorodiammineplatinum (II) (DDP) in the tumored rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Preparing Stock Solutions of cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT)

Application Note and Protocol

Introduction

cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT) is a potent and selective antagonist of the melatonin (B1676174) receptor MT2, exhibiting over 300-fold selectivity for MT2 over the MT1 subtype.[1] This selectivity makes it a valuable pharmacological tool for researchers investigating the distinct physiological roles of these two melatonin receptors. Accurate and consistent preparation of cis-4P-PDOT stock solutions is crucial for obtaining reliable and reproducible results in in vitro and in vivo studies. This document provides a detailed protocol for the preparation, storage, and handling of cis-4P-PDOT stock solutions to ensure their stability and efficacy.

Data Presentation

The quantitative data for cis-4P-PDOT are summarized in the table below. It is recommended to always refer to the Certificate of Analysis (CofA) provided by the supplier for batch-specific information.

Parameter	Value	Source
Chemical Name	cis-4-Phenyl-2-propionamidotetralin
Alternative Names	AH 024
Molecular Weight ( g/mol )	279.38
Purity	≥98% (HPLC)
Appearance	White crystalline solid	[2]
Solubility (DMSO)	27.94 mg/mL (100 mM)
Solubility (Ethanol)	27.94 mg/mL (100 mM)
Recommended Storage (Powder)	-20°C or -80°C	[2]
Recommended Storage (Stock Solution)	-20°C or -80°C in aliquots	[2][3]

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of cis-4P-PDOT in Dimethyl Sulfoxide (DMSO). DMSO is a common solvent for preparing stock solutions of organic small molecules for in vitro experiments.[4][5]

Materials and Equipment

• cis-4P-PDOT powder

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes or amber vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure

• Pre-preparation: Before handling the compound, allow the vial to equilibrate to room temperature to prevent condensation. Gently tap the vial to ensure all the powder is at the bottom.[5]

• Calculation of Mass: To prepare a 10 mM stock solution, the required mass of cis-4P-PDOT needs to be calculated using the following formula:

  Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

  For example, to prepare 1 mL of a 10 mM stock solution:

  Mass (mg) = 0.010 mol/L x 0.001 L x 279.38 g/mol x 1000 mg/g = 2.79 mg

• Weighing the Compound: In a clean and sterile environment, carefully weigh the calculated mass of cis-4P-PDOT powder using a calibrated analytical balance. Use a weigh boat or weigh the compound directly into a sterile microcentrifuge tube.

• Dissolution: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the weighed cis-4P-PDOT powder. For the example above, add 1 mL of DMSO.

• Mixing: Securely cap the tube and vortex the solution for 1-2 minutes until the compound is completely dissolved.[2] A brief sonication or gentle warming in a 37°C water bath can aid dissolution if necessary, but ensure to check the compound's stability information first.[3] Visually inspect the solution to confirm the absence of any particulate matter.

• Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[2][3] Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation. Store the aliquots at -20°C or -80°C, protected from light.[2][3]

Preparation of Working Solutions

Working solutions are prepared by diluting the stock solution in the appropriate cell culture medium or buffer to the final desired concentration.[3]

• Thaw Stock Solution: Thaw a single aliquot of the cis-4P-PDOT stock solution at room temperature.

• Serial Dilutions: Perform serial dilutions of the stock solution in the experimental medium. It is crucial to avoid making large dilutions directly from the stock into an aqueous buffer, as this can cause the compound to precipitate.[4]

• Vehicle Control: Always prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of cis-4P-PDOT used in the experiment. This is essential to differentiate the effects of the compound from those of the solvent.[3]

Quality Control

To ensure the quality and accuracy of the prepared stock solution, the following steps are recommended:

• Concentration and Purity Verification: The concentration and purity of a sample from the stock solution can be confirmed using methods such as High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry (MS).[2]

• Biological Activity Confirmation: Perform a dose-response experiment in a relevant bioassay to confirm the biological activity of the prepared stock solution.[2]

Safety Precautions

Always handle small molecule compounds in a well-ventilated area, preferably within a chemical fume hood. Consult the Material Safety Data Sheet (MSDS) for specific handling, storage, and disposal information.[2]

Visualization of Experimental Workflow

Caption: Workflow for preparing cis-4P-PDOT stock and working solutions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 5. file.selleckchem.com [file.selleckchem.com]

Application Notes and Protocols for cis-4P-PDOT in Rodent Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of cis-4-phenyl-2-propionamidotetralin (cis-4P-PDOT), a potent and selective melatonin (B1676174) receptor 2 (MT2) antagonist, in rodent research. Detailed protocols for various administration routes and experimental designs are outlined to facilitate rigorous and reproducible preclinical studies.

Introduction

cis-4P-PDOT is a valuable pharmacological tool for investigating the physiological and pathophysiological roles of the MT2 receptor. Its high selectivity allows for the specific interrogation of MT2-mediated pathways involved in circadian rhythms, pain perception, and other neurological processes. These notes offer a summary of reported dosages and detailed methodologies for its application in mice and rats.

Quantitative Data Summary

The following tables summarize the dosages of cis-4P-PDOT used in various rodent studies. It is crucial to note that optimal dosage may vary depending on the specific research question, rodent strain, and experimental conditions. Therefore, pilot studies are recommended to determine the most effective dose for a particular application.

Table 1: cis-4P-PDOT Dosage in Mice

Administration Route	Dosage Range	Species/Strain	Research Area	Reference
Subcutaneous (s.c.)	90 µ g/mouse	C3H/HeN	Circadian Rhythms	[1]
Intravenous (i.v.)	0.5 - 1.0 mg/kg	Klotho mutant mice	Antioxidant Effects

Table 2: cis-4P-PDOT Dosage in Rats

Administration Route	Dosage Range	Species/Strain	Research Area	Reference
Oral (p.o.)	0.01 - 1 mg/kg	Not specified	Analgesia	[2]
Intrathecal (i.t.)	0.1 - 10 µ g/rat	Not specified	Analgesia	[2]

Experimental Protocols

Formulation and Vehicle Preparation

cis-4P-PDOT is a hydrophobic compound, requiring a suitable vehicle for in vivo administration. The choice of vehicle depends on the route of administration.

For Subcutaneous (s.c.) and Intravenous (i.v.) Injection:

• Vehicle: A common vehicle for hydrophobic compounds is a mixture of Dimethyl Sulfoxide (DMSO) and saline or a lipid-based emulsion.

• Preparation Protocol:

  • Dissolve cis-4P-PDOT in a minimal amount of 100% DMSO to create a stock solution.

  • For the final injection volume, dilute the stock solution with sterile saline (0.9% NaCl) or phosphate-buffered saline (PBS).

  • The final concentration of DMSO in the injection solution should be kept low (typically <10%, and ideally <5%) to avoid toxicity.

  • Vortex the solution thoroughly to ensure it is well-mixed before administration. A brief sonication step may aid in dissolution.

  • Always prepare fresh on the day of the experiment.

For Oral (p.o.) Administration (Gavage):

• Vehicle: For oral gavage, a suspension in a vehicle such as 0.5% carboxymethylcellulose (CMC) in water, or an oil-based vehicle like corn oil or sesame oil, is often suitable for hydrophobic compounds.

• Preparation Protocol:

  • Weigh the required amount of cis-4P-PDOT.

  • If using a suspension, triturate the compound with a small amount of the vehicle to form a paste.

  • Gradually add the remaining vehicle while continuously stirring or vortexing to create a homogenous suspension.

  • If using an oil-based vehicle, cis-4P-PDOT can be directly dissolved or suspended in the oil. Gentle warming and sonication may be necessary to aid dissolution.

  • Ensure the suspension is well-mixed immediately before each administration to guarantee uniform dosing.

For Intrathecal (i.t.) Injection:

• Vehicle: Sterile, preservative-free artificial cerebrospinal fluid (aCSF) or saline is the recommended vehicle for intrathecal injections to minimize neurotoxicity.

• Preparation Protocol:

  • Dissolve cis-4P-PDOT in a minimal volume of a biocompatible solvent like DMSO.

  • Dilute the stock solution with sterile aCSF to the final desired concentration.

  • The final DMSO concentration must be very low (ideally <1%) to prevent irritation to the spinal cord.

  • Filter the final solution through a sterile 0.22 µm syringe filter before administration.

Administration Protocols

a) Subcutaneous (s.c.) Injection in Mice

• Animal Restraint: Gently restrain the mouse by scruffing the neck and back to expose the dorsal subcutaneous space.

• Injection Site: Lift the loose skin over the shoulders to form a "tent".

• Injection: Insert a 25-27 gauge needle into the base of the tented skin, parallel to the body. Aspirate briefly to ensure a blood vessel has not been entered, then slowly inject the solution.

• Volume: The typical injection volume for a mouse is 5-10 ml/kg.

b) Oral Gavage in Rats

• Animal Restraint: Gently but firmly restrain the rat to prevent movement and ensure the head and neck are in a straight line with the body.

• Gavage Needle: Use a flexible, ball-tipped gavage needle appropriate for the size of the rat. Measure the needle from the tip of the rat's nose to the last rib to estimate the correct insertion depth.

• Insertion: Gently insert the gavage needle into the mouth, over the tongue, and advance it into the esophagus. The needle should pass with minimal resistance. If resistance is met, withdraw and reposition.

• Administration: Once the needle is in the correct position, slowly administer the solution.

• Volume: The maximum recommended volume for oral gavage in rats is 10 ml/kg.

c) Intrathecal (i.t.) Injection in Rats

This is a surgical procedure that requires proper training and aseptic technique.

• Anesthesia: Anesthetize the rat using an appropriate anesthetic agent (e.g., isoflurane).

• Positioning: Place the anesthetized rat in a stereotaxic frame or position it to flex the lumbar spine.

• Injection Site: Palpate the iliac crests to locate the L5-L6 intervertebral space.

• Injection: Using a Hamilton syringe with a 30-gauge needle, carefully insert the needle into the intervertebral space until a tail flick is observed, indicating entry into the intrathecal space.

• Administration: Slowly inject the solution over 1-2 minutes to avoid increased intracranial pressure.

• Volume: The typical injection volume for intrathecal administration in a rat is 5-10 µl.

Experimental Design Examples

Investigating the Role of MT2 Receptors in Circadian Photoentrainment in Mice

This experiment aims to determine if blockade of MT2 receptors with cis-4P-PDOT can alter the phase-shifting response to a light pulse.

• Workflow:

  Workflow for Circadian Rhythm Study

Assessing the Analgesic Potential of MT2 Receptor Blockade in a Rat Model of Neuropathic Pain

This experiment investigates whether blocking MT2 receptors with cis-4P-PDOT can alleviate mechanical allodynia in a rat model of neuropathic pain (e.g., Chronic Constriction Injury - CCI).

• Workflow:

  Workflow for Analgesia Study

Signaling Pathway

cis-4P-PDOT acts as an antagonist at the MT2 receptor, which is a G-protein coupled receptor (GPCR). The primary signaling pathway inhibited by cis-4P-PDOT involves the Gi/o protein, leading to a disinhibition of adenylyl cyclase activity.

cis-4P-PDOT Antagonism of MT2 Receptor Signaling

References

• 1. Selective MT2 melatonin receptor antagonists block melatonin-mediated phase advances of circadian rhythms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes: The Use of cis-4P-PDOT in Sleep Research

Introduction

cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT) is a potent and highly selective antagonist for the G protein-coupled melatonin (B1676174) MT2 receptor.[1] Melatonin receptors, MT1 and MT2, are crucial in the regulation of circadian rhythms and sleep. Emerging research indicates that these two receptor subtypes may have distinct roles in sleep architecture; activation of MT1 receptors appears to be primarily involved in regulating rapid eye movement (REM) sleep, while MT2 receptors are implicated in the promotion of non-REM (NREM) sleep.[1] As a selective tool, cis-4P-PDOT allows researchers to investigate the specific contributions of the MT2 receptor to sleep regulation, making it invaluable for studies on sleep disorders and the development of novel hypnotics.

Mechanism of Action

cis-4P-PDOT functions as a competitive antagonist at the MT2 receptor. The MT2 receptor, upon activation by an agonist like melatonin, primarily couples to an inhibitory G-protein (Gαi). This activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels and subsequent modulation of protein kinase A (PKA) activity. By binding to the MT2 receptor without activating it, cis-4P-PDOT blocks the binding of endogenous melatonin or exogenous agonists, thereby preventing this downstream signaling cascade. This antagonism is critical for elucidating the physiological effects mediated specifically by the MT2 receptor, such as the promotion of NREM sleep.

Pharmacological and Physicochemical Properties

The key properties of cis-4P-PDOT are summarized below, providing essential data for experimental design.

Parameter	Value	Reference
Full Chemical Name	cis-4-Phenyl-2-propionamidotetralin	[1]
Molecular Formula	C19H21NO	Tocris Bioscience
Molecular Weight	279.38 g/mol	Tocris Bioscience
Receptor Target	Melatonin Receptor 2 (MT2)	[1]
Action	Selective Antagonist	[1]
Binding Affinity (pKi)	MT2: 10.8 MT1: 8.45	[1]
Selectivity	>225-fold for MT2 over MT1	[1]

Application in Sleep Architecture Analysis

The primary application of cis-4P-PDOT in sleep studies is to pharmacologically dissect the role of the MT2 receptor. Studies have shown that selective MT2 receptor agonists or partial agonists increase the duration of NREM sleep. The administration of cis-4P-PDOT is used to confirm that this effect is specifically mediated by the MT2 receptor. In such experiments, cis-4P-PDOT effectively abolishes the NREM-promoting effects of MT2 agonists.[2][3]

Summary of Quantitative Data from Preclinical Sleep Studies

The following table summarizes the typical effects observed when using an MT2 agonist and the subsequent blockade by cis-4P-PDOT in rodent models. The data is representative of findings where MT2 receptor modulation is studied via electroencephalography (EEG) and electromyography (EMG).

Treatment Group	NREM Sleep (% of Total Time)	REM Sleep (% of Total Time)	Sleep Onset Latency (min)	Wake After Sleep Onset (min)
Vehicle Control	45 ± 3%	10 ± 1.5%	20 ± 5	60 ± 10
MT2 Agonist	55 ± 4% (Increase)	10 ± 1.5% (No Change)	12 ± 4 (Decrease)	55 ± 9
MT2 Agonist + cis-4P-PDOT	46 ± 3% (Effect Blocked)	10 ± 1.5% (No Change)	19 ± 5 (Effect Blocked)	58 ± 11
cis-4P-PDOT Alone	44 ± 3% (No significant change)	10 ± 1.5% (No Change)	21 ± 6	62 ± 10

Note: Data are hypothetical and aggregated based on the described effects in referenced literature.[2][3] Absolute values will vary based on species, dose, and experimental conditions.

Experimental Protocols

Protocol 1: Investigating MT2 Receptor Blockade on Sleep Architecture in Rodents

This protocol describes an experiment to verify that the sleep-promoting effects of a compound are mediated through the MT2 receptor using cis-4P-PDOT.

1. Animal Preparation and Surgical Implantation:

• Species: Adult male Wistar rats (250-300g).
• Housing: Individually housed under a 12:12 hour light/dark cycle (lights on at 07:00) with controlled temperature (22 ± 1°C) and humidity. Food and water are available ad libitum.
• Surgical Procedure: Anesthetize rats with isoflurane. Secure the animal in a stereotaxic frame. Implant EEG and EMG electrodes for polysomnographic recording.
• EEG electrodes (stainless steel screws) are implanted over the frontal and parietal cortices.
• EMG electrodes (teflon-coated stainless steel wires) are inserted into the nuchal muscles.
• Recovery: Allow a recovery period of at least 7-10 days post-surgery. Handle animals daily to acclimate them to the injection procedure.

2. Drug Preparation and Administration:

• cis-4P-PDOT Stock: Prepare a stock solution in a suitable vehicle (e.g., 20% DMSO in saline).
• MT2 Agonist: Prepare the agonist in its appropriate vehicle (e.g., saline).
• Administration: Administer drugs via intraperitoneal (i.p.) injection. A typical design includes four groups: Vehicle, MT2 Agonist, cis-4P-PDOT, and MT2 Agonist + cis-4P-PDOT.
• Dosing: Administer cis-4P-PDOT (e.g., 5-10 mg/kg, i.p.) 15-30 minutes prior to the administration of the MT2 agonist.

3. Polysomnographic Recording and Analysis:

• Acclimation: Acclimate the animals to the recording chamber and cables for at least 2 days before the experiment.
• Recording: Begin EEG/EMG recordings immediately after the final drug administration and continue for at least 6-8 hours, typically at the beginning of the light (rest) phase.
• Data Analysis:
• Score the recordings manually or using automated software in 10-second epochs into three stages: Wakefulness, NREM sleep, and REM sleep.
• NREM Sleep: Characterized by high-amplitude, low-frequency EEG delta waves and low EMG activity.
• REM Sleep: Characterized by low-amplitude, high-frequency EEG theta waves and muscle atonia (lowest EMG activity).
• Wakefulness: Characterized by low-amplitude, mixed-frequency EEG and high EMG activity.
• Calculate key parameters: total time spent in each stage, sleep onset latency, and number/duration of sleep bouts.

4. Statistical Analysis:

• Use appropriate statistical tests (e.g., ANOVA followed by post-hoc tests) to compare sleep parameters between the different treatment groups. A significant reversal of the MT2 agonist's effect by cis-4P-PDOT indicates MT2 receptor-mediated action.

Visualizations

Signaling Pathway Diagram

References

• 1. Frontiers | Differential Function of Melatonin MT1 and MT2 Receptors in REM and NREM Sleep [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. MT1 and MT2 Melatonin Receptors: A Therapeutic Perspective - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for cis-4P-PDOT in Melatonin Signaling Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT) is a valuable pharmacological tool for investigating the physiological and pathological roles of melatonin (B1676174) signaling pathways. Primarily characterized as a selective antagonist for the melatonin MT2 receptor, its complex pharmacology, which can include partial agonism and inverse agonism, necessitates careful experimental design and interpretation.[1][2] These application notes provide an overview of cis-4P-PDOT's mechanism of action and detailed protocols for its use in studying melatonin signaling.

cis-4P-PDOT has been instrumental in elucidating the specific contributions of the MT2 receptor in various biological processes, including the regulation of circadian rhythms, apoptosis, and cellular proliferation.[3][4][5] Its utility extends to differentiating MT2-mediated effects from those mediated by the MT1 receptor or other non-receptor-mediated actions of melatonin.

Mechanism of Action

cis-4P-PDOT is a competitive antagonist at the MT2 melatonin receptor, with a significantly higher affinity for MT2 over the MT1 receptor.[6] However, its functional effects can be context-dependent, varying with concentration and the specific cellular background.[1][4] At high concentrations, it can exhibit inverse agonist properties in systems with constitutively active melatonin receptors.[1] Furthermore, it has been reported to act as a partial agonist in some signaling pathways, such as inhibiting cAMP production at the MT1 receptor and fully inhibiting it at the MT2 receptor.[2] This functional diversity underscores the importance of thorough dose-response studies and pathway-specific readouts in any experimental system.

Signaling Pathways

Melatonin binding to its G protein-coupled receptors, MT1 and MT2, initiates a cascade of intracellular signaling events. cis-4P-PDOT is used to selectively block the pathways downstream of MT2 activation.

Melatonin Signaling Pathways and cis-4P-PDOT Inhibition.

Data Presentation

The following tables summarize quantitative data from studies utilizing cis-4P-PDOT to investigate melatonin signaling.

Table 1: Effect of cis-4P-PDOT on Melatonin-Regulated Gene Expression in Bovine Granulosa Cells [4][5]

Gene	Melatonin Treatment (10⁻⁹ M)	Melatonin (10⁻⁹ M) + cis-4P-PDOT (10⁻⁹ M)	Effect of cis-4P-PDOT
Bcl2	Increased Expression	Expression Blocked	Antagonistic
Bax	Decreased Expression	Expression Blocked	Antagonistic
Caspase-3	Decreased Expression	Expression Blocked	Antagonistic
p53	Decreased Expression	Expression Blocked	Antagonistic
SOD1	Increased Expression	Expression Blocked	Antagonistic
GPX4	Increased Expression	Expression Blocked	Antagonistic

Table 2: Functional Effects of cis-4P-PDOT on Melatonin Receptor Signaling Pathways [2]

Pathway	Receptor	cis-4P-PDOT Effect (Agonism)	cis-4P-PDOT Effect (Antagonism of Melatonin)
GTPγS Binding	MT1	No effect	100% inhibition
GTPγS Binding	MT2	Low efficacy (34%)	49% inhibition
cAMP Production	MT1	Partial agonist (50% inhibition)	Poor antagonist (48%)
cAMP Production	MT2	Full agonist (100% inhibition)	Inactive
β-arrestin Recruitment	MT1 & MT2	Induces recruitment	-
Receptor Internalization	MT2	Induces internalization (~50% of melatonin)	-

Experimental Protocols

Below are detailed protocols for key experiments using cis-4P-PDOT.

Protocol 1: Investigating the Role of MT2 in Apoptosis in Bovine Granulosa Cells

This protocol is adapted from studies examining the effect of melatonin and cis-4P-PDOT on apoptosis-related gene expression in bovine granulosa cells.[4][5]

1. Cell Culture:

• Isolate granulosa cells from bovine ovarian follicles (5-8 mm in diameter).

• Culture the cells in a suitable medium (e.g., DMEM/F-12) supplemented with fetal bovine serum (FBS) and antibiotics at 37°C in a humidified atmosphere of 5% CO₂.

2. Treatment:

• Prepare stock solutions of melatonin and cis-4P-PDOT in DMSO.

• Dilute the stock solutions in culture medium to final concentrations. A common low dose for melatonin is 10⁻⁹ M, and for cis-4P-PDOT is 10⁻⁹ M.[4] High doses of 10⁻⁵ M have also been used.[4][6]

• Treat cells with:

  • Vehicle control (e.g., 0.2% DMSO)

  • Melatonin (10⁻⁹ M)

  • cis-4P-PDOT (10⁻⁹ M)

  • Melatonin (10⁻⁹ M) + cis-4P-PDOT (10⁻⁹ M)

• Incubate for a predetermined time (e.g., 48 hours).

3. Gene Expression Analysis (qRT-PCR):

• Extract total RNA from the treated cells using a suitable kit.

• Synthesize cDNA from the RNA.

• Perform quantitative real-time PCR using primers for target genes (e.g., Bcl2, Bax, caspase-3, p53) and a reference gene (e.g., GAPDH).

• Analyze the relative gene expression using the 2-ΔΔCt method.

Workflow for Apoptosis Gene Expression Study.

Protocol 2: Assessing MT2 Involvement in Circadian Rhythm Phase-Shifting

This protocol is based on experiments in rat suprachiasmatic nucleus (SCN) slices.[3][7]

1. SCN Slice Preparation:

• Prepare coronal brain slices (e.g., 500 µm thick) containing the SCN from rats.

• Maintain the slices in an interface recording chamber superfused with artificial cerebrospinal fluid (aCSF) at 35-37°C.

2. Electrophysiological Recording:

• Record the spontaneous multiunit electrical activity of the SCN using a tungsten microelectrode.

• Collect and bin the firing rate data (e.g., in 1-minute intervals).

3. Treatment:

• Apply melatonin (e.g., 3 pM) as a microdrop at a specific circadian time (CT), such as CT 10 or CT 23, to induce a phase shift.

• In antagonist experiments, bath-apply cis-4P-PDOT (e.g., 1 µM) for a period before and during melatonin application.

• Include a control group with cis-4P-PDOT alone to test for agonist activity.

4. Data Analysis:

• Determine the peak of the neuronal firing rate rhythm for each slice.

• Calculate the phase shift by comparing the peak time of treated slices to that of vehicle-treated controls.

Protocol 3: Investigating MT2-Mediated Neuroprotection in Spinal Cord Injury (SCI)

This in vivo protocol is adapted from a study in a mouse model of SCI.[8]

1. Animal Model:

• Induce spinal cord injury in mice (e.g., using a weight-drop method).

• Divide the animals into experimental groups:

  • Sham (laminectomy only)

  • Vehicle (e.g., saline)

  • Melatonin

  • Melatonin + cis-4P-PDOT

2. Drug Administration:

• Administer melatonin (e.g., via intraperitoneal injection) shortly after SCI.

• In the antagonist group, administer cis-4P-PDOT (e.g., via intraperitoneal injection) prior to melatonin treatment.

3. Behavioral Assessment:

• Evaluate motor function recovery at different time points post-injury using a standardized scale (e.g., Basso Mouse Scale).

4. Histological and Molecular Analysis:

• At a terminal time point (e.g., 7 days post-injury), perfuse the animals and collect spinal cord tissue.

• Perform histological staining (e.g., H&E, Nissl) to assess tissue morphology and neuronal survival.

• Conduct immunohistochemistry for markers of interest (e.g., GFAP for astrocytes, Iba1 for microglia).

• Perform Western blotting or qRT-PCR to analyze the expression of proteins and genes in relevant signaling pathways (e.g., MT2, Nrf2/Keap1).

Workflow for In Vivo Spinal Cord Injury Study.

Conclusion

cis-4P-PDOT is a critical tool for dissecting the complexities of melatonin signaling, particularly for isolating the functions of the MT2 receptor. Researchers and drug development professionals should be mindful of its potential for varied pharmacological effects depending on the experimental context. The protocols and data presented here provide a framework for the effective use of cis-4P-PDOT in advancing our understanding of melatonin's diverse physiological roles.

References

• 1. Melatonin receptors: molecular pharmacology and signalling in the context of system bias - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of the various functional pathways elicited by synthetic agonists or antagonists at the melatonin MT1 and MT2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. life.illinois.edu [life.illinois.edu]
• 4. Luzindole and 4P-PDOT block the effect of melatonin on bovine granulosa cell apoptosis and cell cycle depending on its concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Luzindole and 4P-PDOT block the effect of melatonin on bovine granulosa cell apoptosis and cell cycle depending on its concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High and low dose of luzindole or 4-phenyl-2-propionamidotetralin (4-P-PDOT) reverse bovine granulosa cell response to melatonin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Activation of MT(2) melatonin receptors in rat suprachiasmatic nucleus phase advances the circadian clock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Melatonin exerts neuroprotective effects in mice with spinal cord injury by activating the Nrf2/Keap1 signaling pathway via the MT2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Radiolabeled cis-4P-PDOT in Binding Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

The metabotropic glutamate (B1630785) receptor 8 (mGlu8) is a presynaptic G-protein coupled receptor (GPCR) that plays a crucial role in modulating neurotransmission. As a member of the Group III mGlu receptors, mGlu8 is coupled to Gi/o proteins, and its activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[1][2] This modulatory role in glutamatergic signaling makes mGlu8 an attractive therapeutic target for a variety of neurological and psychiatric disorders.

cis-4-Phospho-D-phenylglycine derivative (cis-4P-PDOT) is a potent and selective agonist for the mGlu8 receptor. To facilitate the study of this receptor and the development of novel ligands, a radiolabeled version of cis-4P-PDOT, such as [³H]cis-4P-PDOT, serves as an invaluable tool for in vitro binding assays. These assays are fundamental for determining the affinity of novel compounds for the mGlu8 receptor and for characterizing the receptor's density in various tissues.

This document provides detailed protocols for conducting saturation and competitive radioligand binding assays using radiolabeled cis-4P-PDOT, along with representative data for a structurally related potent mGlu8 agonist, (S)-3,4-Dicarboxyphenylglycine ((S)-3,4-DCPG).

Data Presentation

The following tables summarize the binding and functional potency data for a representative potent mGlu8 agonist, (S)-3,4-DCPG. Researchers using radiolabeled cis-4P-PDOT would generate similar data for their specific compound.

Table 1: Functional Potency of the mGlu8 Agonist (S)-3,4-Dicarboxyphenylglycine ((S)-3,4-DCPG)

Parameter	Value	Cell/Tissue Preparation	Reference
EC₅₀	31 ± 2 nM	AV12-664 cells expressing human mGluR8a	[3]
EC₅₀ (high-affinity component)	1.3 ± 0.2 µM	Neonatal rat spinal cord	[3]
EC₅₀ (low-affinity component)	391 ± 81 µM	Neonatal rat spinal cord	[3]
Selectivity	>100-fold over mGlu₁₋₇	Cloned human mGlu₁₋₈ receptors

Table 2: Template for Reporting Binding Assay Data for [³H]cis-4P-PDOT

Parameter	Experimental Value	Units	Description
Kd	nM	Equilibrium dissociation constant of [³H]cis-4P-PDOT, determined from saturation binding experiments.
Bmax	fmol/mg protein	Maximum number of binding sites for [³H]cis-4P-PDOT in the tissue preparation.
Ki (Test Compound 1)	nM	Inhibitory constant of a test compound, determined from competitive binding experiments.
Ki (Test Compound 2)	nM	Inhibitory constant of a test compound, determined from competitive binding experiments.

Signaling Pathway and Experimental Workflow

mGlu8 Signaling Pathway

Activation of the mGlu8 receptor by an agonist like cis-4P-PDOT initiates a signaling cascade that modulates neuronal activity. The diagram below illustrates the canonical signaling pathway.

mGlu8 Receptor Signaling Pathway

Experimental Workflow: Competitive Radioligand Binding Assay

The following diagram outlines the key steps in a competitive radioligand binding assay to determine the affinity of a test compound for the mGlu8 receptor.

Competitive Radioligand Binding Assay Workflow

Experimental Protocols

Note: The following protocols are representative and may require optimization for specific experimental conditions.

Protocol 1: Membrane Preparation

This protocol describes the preparation of cell membranes from cultured cells expressing the mGlu8 receptor or from brain tissue.

Materials:

• Cells or tissue expressing mGlu8 receptor

• Lysis Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 5 mM EDTA, pH 7.4, with protease inhibitors

• Cryoprotectant Buffer: Lysis buffer with 10% sucrose

• Homogenizer

• High-speed centrifuge

Procedure:

• Harvest cells or dissect tissue and place in ice-cold Lysis Buffer.

• Homogenize the sample on ice.

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.

• Transfer the supernatant to a new tube and centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the membranes.

• Discard the supernatant and resuspend the membrane pellet in fresh, ice-cold Lysis Buffer.

• Repeat the centrifugation (step 4) and resuspension (step 5) steps for a second wash.

• After the final centrifugation, resuspend the pellet in Cryoprotectant Buffer.

• Determine the protein concentration of the membrane preparation using a standard protein assay (e.g., BCA assay).

• Aliquot the membrane preparation and store at -80°C until use.

Protocol 2: Saturation Radioligand Binding Assay

This assay is performed to determine the equilibrium dissociation constant (Kd) and the maximum number of binding sites (Bmax) for [³H]cis-4P-PDOT.

Materials:

• mGlu8 membrane preparation

• [³H]cis-4P-PDOT

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4

• Non-specific binding determinator: High concentration of a non-radiolabeled mGlu8 agonist (e.g., 10 µM unlabeled cis-4P-PDOT or glutamate)

• 96-well plates

• Glass fiber filters (e.g., GF/B or GF/C), pre-soaked in 0.5% polyethyleneimine (PEI)

• Filtration apparatus

• Scintillation vials and scintillation fluid

• Liquid scintillation counter

Procedure:

• Thaw the mGlu8 membrane preparation on ice and dilute to the desired concentration in Assay Buffer.

• Prepare serial dilutions of [³H]cis-4P-PDOT in Assay Buffer (typically ranging from 0.1 to 10 times the expected Kd).

• In a 96-well plate, set up the following reactions in triplicate:

  • Total Binding: Add membrane preparation, Assay Buffer, and varying concentrations of [³H]cis-4P-PDOT.

  • Non-specific Binding: Add membrane preparation, non-specific binding determinator, and varying concentrations of [³H]cis-4P-PDOT.

• Incubate the plate at room temperature for 60-90 minutes with gentle agitation to reach equilibrium.

• Terminate the binding reaction by rapid filtration through the pre-soaked glass fiber filters using a cell harvester.

• Wash the filters rapidly with ice-cold Assay Buffer (3-4 times) to remove unbound radioligand.

• Transfer the filters to scintillation vials, add scintillation fluid, and allow to equilibrate.

• Quantify the radioactivity on the filters using a liquid scintillation counter.

Data Analysis:

• Calculate specific binding by subtracting the non-specific binding from the total binding at each radioligand concentration.

• Plot the specific binding (Y-axis) against the concentration of [³H]cis-4P-PDOT (X-axis).

• Analyze the data using non-linear regression analysis (e.g., one-site binding hyperbola) to determine the Kd and Bmax values.

Protocol 3: Competitive Radioligand Binding Assay

This assay is used to determine the affinity (Ki) of an unlabeled test compound for the mGlu8 receptor.

Materials:

• Same as for the saturation binding assay, plus:

• Unlabeled test compound(s)

Procedure:

• Thaw the mGlu8 membrane preparation on ice and dilute to the desired concentration in Assay Buffer.

• Prepare serial dilutions of the unlabeled test compound in Assay Buffer.

• In a 96-well plate, set up the following reactions in triplicate:

  • Total Binding: Add membrane preparation, Assay Buffer, and a fixed concentration of [³H]cis-4P-PDOT (typically at or below its Kd).

  • Non-specific Binding: Add membrane preparation, non-specific binding determinator, and the fixed concentration of [³H]cis-4P-PDOT.

  • Competition: Add membrane preparation, varying concentrations of the unlabeled test compound, and the fixed concentration of [³H]cis-4P-PDOT.

• Incubate the plate, filter, wash, and count the radioactivity as described in the saturation binding assay protocol.

Data Analysis:

• Calculate the percentage of specific binding at each concentration of the test compound.

• Plot the percentage of specific binding (Y-axis) against the log concentration of the test compound (X-axis).

• Use non-linear regression analysis (e.g., sigmoidal dose-response) to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + ([L]/Kd)) where [L] is the concentration of the radioligand used and Kd is the dissociation constant of the radioligand determined from saturation binding experiments.

References

• 1. Current Radioligands for the PET Imaging of Metabotropic Glutamate Receptors | Radiology Key [radiologykey.com]
• 2. biorxiv.org [biorxiv.org]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for cis-4-Phenyl-2-propionamidotetralin (4-P-PDOT) in Behavioral Pharmacology

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-4-Phenyl-2-propionamidotetralin, commonly known as 4-P-PDOT, is a potent and selective antagonist of the melatonin (B1676174) receptor type 2 (MT2). Melatonin receptors, primarily MT1 and MT2, are G-protein coupled receptors (GPCRs) that mediate the diverse physiological effects of melatonin, including the regulation of circadian rhythms, sleep, mood, and cognition. The selectivity of 4-P-PDOT for the MT2 receptor makes it a valuable pharmacological tool for elucidating the specific roles of this receptor subtype in various physiological and pathological processes.

These application notes provide an overview of the use of 4-P-PDOT in behavioral pharmacology, summarizing key quantitative data and detailing experimental protocols. The information is intended to guide researchers in designing and conducting in vivo studies to investigate the behavioral functions of the MT2 receptor.

Data Presentation

The following tables summarize quantitative data from behavioral pharmacology studies involving the administration of 4-P-PDOT in rodent models.

Table 1: In Vivo Administration of 4-P-PDOT in Behavioral Studies

Animal Model	Behavioral Assay	Route of Administration	Dose/Concentration	Key Findings
Rat	Anxiety-like Behavior (General)	Not Specified	Not Specified	Blocked the anxiolytic-like effects of a selective MT2 receptor partial agonist.[1]
Rat	Sleep-Wake Cycle	Subcutaneous (s.c.)	10 mg/kg	Pretreatment with 4-P-PDOT did not prevent the inhibitory effect of an MT1 agonist on the firing activity of locus coeruleus norepinephrine (B1679862) neurons, suggesting MT1 mediation.[2]
Mouse	Anxiety-like Behavior (General)	Not Specified	Not Specified	Studies in MT2 receptor knockout mice suggest a role for this receptor in anxiety-related behaviors.[1]
Mouse	Locomotor Activity (Open Field Test)	Not Specified	Not Specified	Treatment with 4-P-PDOT did not modify the general locomotor activity of the animals.[3]

Table 2: In Vitro Applications of 4-P-PDOT

System	Assay	Concentration	Key Findings
Rat Suprachiasmatic Nucleus (SCN) Slices	Neuronal Firing Rate	1 nM - 1 µM	Blocked melatonin-induced phase advances in the circadian rhythm of neuronal firing.[4]
Murine Colon 38 Cancer Cells	Cell Viability	10⁻⁷, 10⁻⁹ M	Did not affect the growth of cancer cells when applied alone and did not change the inhibitory effect of melatonin.[5]

Experimental Protocols

Assessment of Anxiety-Like Behavior: Elevated Plus Maze (EPM)

The Elevated Plus Maze is a widely used behavioral assay to assess anxiety-like behavior in rodents. The test is based on the conflict between the innate tendency of rodents to explore a novel environment and their aversion to open, elevated spaces.

Materials:

• Elevated plus maze apparatus (two open arms, two closed arms, elevated from the floor).

• Video camera and tracking software.

• 4-P-PDOT.

• Vehicle solution (e.g., saline, DMSO).

• Animal subjects (mice or rats).

Protocol:

• Habituation: Acclimate the animals to the testing room for at least 1 hour before the experiment. Handle the animals for several days leading up to the test to reduce stress.

• Drug Administration: Administer 4-P-PDOT or vehicle via the desired route (e.g., intraperitoneal, subcutaneous). The dose and pre-treatment time should be determined based on pilot studies. A subcutaneous injection of 10 mg/kg has been used in rats for sleep studies.[2]

• Test Procedure:

  • Place the animal in the center of the maze, facing one of the open arms.

  • Allow the animal to freely explore the maze for a 5-minute period.[6][7]

  • Record the session using a video camera positioned above the maze.

• Data Analysis:

  • Analyze the video recordings to score the following parameters:

    • Time spent in the open arms.

    • Time spent in the closed arms.

    • Number of entries into the open arms.

    • Number of entries into the closed arms.

    • Total distance traveled.

  • Anxiolytic effects are typically indicated by an increase in the time spent and the number of entries into the open arms.

Assessment of Locomotor Activity and Anxiety: Open Field Test (OFT)

The Open Field Test is used to assess general locomotor activity and anxiety-like behavior in rodents. Animals are placed in a novel, open arena, and their exploratory behavior is monitored.

Materials:

• Open field arena (a square or circular enclosure with walls).

• Video camera and tracking software.

• 4-P-PDOT.

• Vehicle solution.

• Animal subjects (mice or rats).

Protocol:

• Habituation: Acclimate the animals to the testing room for at least 30-60 minutes before the test.

• Drug Administration: Administer 4-P-PDOT or vehicle.

• Test Procedure:

  • Gently place the animal in the center or a corner of the open field arena.

  • Allow the animal to explore the arena for a predetermined period, typically 5-20 minutes.

  • Record the session with an overhead video camera.

• Data Analysis:

  • Use tracking software to analyze:

    • Total distance traveled (locomotor activity).

    • Time spent in the center zone versus the periphery.

    • Number of entries into the center zone.

    • Rearing frequency (exploratory behavior).

  • A decrease in the time spent in the center of the arena is often interpreted as an indication of anxiety-like behavior. Studies have shown that 4-P-PDOT treatment did not alter the general locomotor activity in mice.[3]

Assessment of Depressive-Like Behavior: Forced Swim Test (FST)

The Forced Swim Test is a commonly used model to screen for antidepressant-like activity. The test is based on the principle that when rodents are placed in an inescapable container of water, they will eventually adopt an immobile posture.

Materials:

• Cylindrical container filled with water.

• Water thermometer.

• Video camera.

• 4-P-PDOT.

• Vehicle solution.

• Animal subjects (mice or rats).

Protocol:

• Habituation: Acclimate animals to the testing room.

• Drug Administration: Administer 4-P-PDOT or vehicle.

• Test Procedure:

  • Fill the cylinder with water (23-25°C) to a depth where the animal cannot touch the bottom with its tail or feet.

  • Gently place the animal into the water.

  • The test duration is typically 6 minutes.[8]

  • Record the session for later scoring.

• Data Analysis:

  • Score the last 4 minutes of the test for the duration of immobility (floating with only minor movements to keep the head above water).

  • A decrease in immobility time is indicative of an antidepressant-like effect.

Assessment of Recognition Memory: Novel Object Recognition (NOR) Test

The Novel Object Recognition test assesses an animal's ability to recognize a novel object in a familiar environment. This test is based on the spontaneous tendency of rodents to spend more time exploring a novel object than a familiar one.

Materials:

• Open field arena.

• Two identical objects (familiar objects) and one different object (novel object).

• Video camera and tracking software.

• 4-P-PDOT.

• Vehicle solution.

• Animal subjects (mice or rats).

Protocol:

• Habituation:

  • Day 1: Allow each animal to freely explore the empty open field arena for 5-10 minutes.

• Training (Familiarization) Phase:

  • Day 2: Place two identical objects in the arena.

  • Place the animal in the arena and allow it to explore the objects for a set period (e.g., 5-10 minutes).

• Drug Administration: Administer 4-P-PDOT or vehicle at a specified time before or after the training phase, depending on the experimental question (e.g., to assess effects on acquisition, consolidation, or retrieval).

• Testing Phase:

  • After a retention interval (e.g., 1 to 24 hours), place the animal back in the arena where one of the familiar objects has been replaced with a novel object.

  • Allow the animal to explore for a set period (e.g., 5 minutes).

• Data Analysis:

  • Measure the time spent exploring the novel object and the familiar object.

  • Calculate a discrimination index (DI): (Time exploring novel object - Time exploring familiar object) / (Total time exploring both objects).

  • A DI significantly above zero indicates that the animal remembers the familiar object and prefers to explore the novel one.

Signaling Pathways and Visualizations

4-P-PDOT exerts its effects by antagonizing the MT2 receptor. The MT2 receptor, upon activation by melatonin, primarily couples to Gαi and Gαq proteins, leading to the modulation of several downstream signaling cascades.

Caption: MT2 receptor signaling cascade.

Caption: Workflow for the Elevated Plus Maze test.

References

• 1. Age-Related Effects of Exogenous Melatonin on Anxiety-like Behavior in C57/B6J Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jneurosci.org [jneurosci.org]
• 3. researchgate.net [researchgate.net]
• 4. Activation of MT(2) melatonin receptors in rat suprachiasmatic nucleus phase advances the circadian clock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Luzindole but not 4-phenyl-2- propionamidotetralin (4P-PDOT) diminishes the inhibitory effect of melatonin on murine Colon 38 cancer growth in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | A Novel Elevated Plus-Maze Procedure to Avoid the One-Trial Tolerance Problem [frontiersin.org]
• 7. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols for Utilizing cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT) to Selectively Block MT2 Receptors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of cis-4P-PDOT, a potent and selective antagonist for the melatonin (B1676174) MT2 receptor. This document outlines the mechanism of action, provides detailed experimental protocols for in vitro and in vivo applications, and presents relevant pharmacological data to facilitate the use of this compound in research and drug development.

Introduction to cis-4P-PDOT

cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT) is a high-affinity, selective antagonist of the melatonin MT2 receptor, a G protein-coupled receptor (GPCR) involved in various physiological processes, including the regulation of circadian rhythms, sleep, and retinal function. Its selectivity for the MT2 receptor over the MT1 receptor makes it an invaluable tool for elucidating the specific roles of the MT2 receptor in cellular signaling and physiological responses.

Mechanism of Action

cis-4P-PDOT acts as a competitive antagonist at the MT2 receptor. By binding to the receptor, it prevents the endogenous ligand, melatonin, from activating downstream signaling cascades. The MT2 receptor is primarily coupled to inhibitory G proteins (Gi), and its activation by agonists like melatonin leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. The MT2 receptor can also couple to Gq proteins, leading to the activation of phospholipase C (PLC) and subsequent increases in intracellular calcium.[1][2][3][4] By blocking these pathways, cis-4P-PDOT allows researchers to investigate the physiological consequences of MT2 receptor inhibition.

Quantitative Data

The following tables summarize the binding affinity and functional potency of cis-4P-PDOT for the human MT2 receptor.

Table 1: Binding Affinity of cis-4P-PDOT for Human Melatonin Receptors

Receptor Subtype	Ligand	pKi	Ki (nM)	Assay Conditions
MT2	cis-4P-PDOT	8.8 - 9.41	0.39 - 1.58	Radioligand binding assay with [125I]-iodomelatonin in cells expressing human recombinant receptors.
MT1	cis-4P-PDOT	6.3 - 7.2	63 - 501	Radioligand binding assay with [125I]-iodomelatonin in cells expressing human recombinant receptors.

Table 2: Functional Activity of cis-4P-PDOT at the Human MT2 Receptor

Assay Type	Parameter	Value	Cell Line
cAMP Inhibition Assay	pIC50	8.7	CHO cells expressing human MT2 receptor

Experimental Protocols

Radioligand Binding Assay for MT2 Receptor

This protocol is designed to determine the binding affinity of cis-4P-PDOT for the MT2 receptor using a competitive binding assay with a radiolabeled ligand.

Diagram of the Experimental Workflow for Radioligand Binding Assay

Caption: Workflow for determining the binding affinity of cis-4P-PDOT.

Materials:

• Cells expressing human MT2 receptors (e.g., CHO-K1 or HEK293 cells)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Membrane preparation buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing protease inhibitors)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 5 mM MgCl2)

• Radioligand: [125I]-iodomelatonin

• cis-4P-PDOT

• Non-specific binding control (e.g., 10 µM melatonin)

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Cell Culture and Membrane Preparation:

  • Culture cells expressing the human MT2 receptor to ~80-90% confluency.

  • Harvest the cells and wash with ice-cold PBS.

  • Homogenize the cells in ice-cold membrane preparation buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed to pellet the cell membranes.

  • Resuspend the membrane pellet in binding buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, add a constant concentration of [125I]-iodomelatonin (e.g., 20-50 pM).

  • Add increasing concentrations of cis-4P-PDOT (e.g., from 10⁻¹² M to 10⁻⁵ M).

  • For determining non-specific binding, add 10 µM of unlabeled melatonin.

  • Add the cell membrane preparation to initiate the binding reaction.

  • Incubate the plate at 37°C for 2 hours.

• Filtration and Counting:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

  • Wash the filters three times with ice-cold binding buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the log concentration of cis-4P-PDOT.

  • Determine the IC50 value (the concentration of cis-4P-PDOT that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay

This protocol measures the ability of cis-4P-PDOT to antagonize the melatonin-induced inhibition of cAMP production.

Diagram of the Experimental Workflow for cAMP Functional Assay

Caption: Workflow for the functional characterization of cis-4P-PDOT.

Materials:

• CHO-K1 cells stably expressing human MT2 receptors

• Cell culture medium

• Stimulation buffer (e.g., HBSS)

• Forskolin

• Melatonin

• cis-4P-PDOT

• cAMP assay kit (e.g., HTRF cAMP dynamic kit)

• 384-well white plate

Procedure:

• Cell Preparation:

  • Seed CHO-K1-hMT2 cells in a 384-well plate and grow to confluence.

  • On the day of the assay, replace the culture medium with stimulation buffer.

• Antagonist Treatment:

  • Prepare serial dilutions of cis-4P-PDOT.

  • Add the cis-4P-PDOT dilutions to the cells and pre-incubate for 15-30 minutes at 37°C.

• Agonist Stimulation:

  • Prepare a solution containing a fixed concentration of melatonin (e.g., EC80) and forskolin (to stimulate adenylyl cyclase).

  • Add this solution to the wells containing the cells and cis-4P-PDOT.

  • Incubate for 30 minutes at 37°C.

• cAMP Measurement:

  • Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the cAMP assay kit.

• Data Analysis:

  • Plot the cAMP levels as a function of the log concentration of cis-4P-PDOT.

  • Determine the IC50 value, which represents the concentration of cis-4P-PDOT that reverses 50% of the melatonin-induced inhibition of cAMP production.

In Vivo Administration for MT2 Receptor Blockade

This protocol provides a general guideline for administering cis-4P-PDOT to rodents to study the in vivo effects of MT2 receptor blockade.

Materials:

• cis-4P-PDOT

• Vehicle (e.g., saline containing 5-10% DMSO and 5-10% Tween 80)

• Experimental animals (e.g., mice or rats)

• Syringes and needles for administration

Procedure:

• Preparation of Dosing Solution:

  • Dissolve cis-4P-PDOT in the vehicle to the desired concentration. Sonication may be required to aid dissolution. Prepare fresh on the day of the experiment.

• Administration:

  • The route of administration can be subcutaneous (s.c.) or intraperitoneal (i.p.).

  • A typical dose range for mice is 1-10 mg/kg.[5]

  • Administer the cis-4P-PDOT solution to the animals. For antagonist studies, cis-4P-PDOT is typically administered 15-30 minutes before the administration of a melatonin agonist or the start of a behavioral test.[5]

• Behavioral or Physiological Assessment:

  • Following administration, assess the desired behavioral or physiological parameters. This could include locomotor activity, anxiety-like behavior, or physiological measurements relevant to the research question.

MT2 Receptor Signaling Pathway

The following diagram illustrates the primary signaling pathways activated by the MT2 receptor and the point of inhibition by cis-4P-PDOT.

References

• 1. Molecular Mechanisms of the Melatonin Receptor Pathway Linking Circadian Rhythm to Type 2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What are MT2 modulators and how do they work? [synapse.patsnap.com]
• 3. Membrane Melatonin Receptors Activated Cell Signaling in Physiology and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Investigating Melatonin Receptor Signaling in Primary Neuronal Cultures with cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Primary neuronal cultures are invaluable in vitro models for studying neuronal development, function, and pathology, providing a controlled environment to investigate the cellular and molecular mechanisms underlying neurological processes. Melatonin, a neurohormone, has demonstrated significant neuroprotective effects in various models of neuronal injury. These effects are primarily mediated through its interaction with specific G protein-coupled receptors, MT1 and MT2. cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT) is a selective antagonist for the MT2 receptor, making it a critical tool for elucidating the specific signaling pathways involved in melatonin-mediated neuroprotection.

These application notes provide a comprehensive protocol for utilizing cis-4P-PDOT in primary neuronal cultures to investigate its role in antagonizing melatonin's neuroprotective effects against oxidative stress-induced cell death.

Data Presentation

The following table summarizes hypothetical quantitative data from an experiment designed to assess the effect of cis-4P-PDOT on melatonin's neuroprotective properties in primary cortical neurons subjected to hydrogen peroxide (H₂O₂)-induced oxidative stress.

Treatment Group	Neuronal Viability (%) (MTT Assay)	Apoptotic Cells (%) (TUNEL Assay)
Control (Vehicle)	100 ± 5.2	4 ± 1.1
H₂O₂ (100 µM)	48 ± 3.9	52 ± 4.5
Melatonin (1 µM) + H₂O₂	85 ± 4.7	15 ± 2.3
cis-4P-PDOT (10 µM) + Melatonin + H₂O₂	55 ± 4.1	45 ± 3.8
cis-4P-PDOT (10 µM)	98 ± 5.5	5 ± 1.3

Experimental Protocols

I. Preparation of Primary Cortical Neuronal Cultures

This protocol is adapted from established methods for isolating and culturing primary neurons.[1][2][3][4]

Materials:

• Embryonic day 18 (E18) rat or mouse embryos

• Dissection medium: HBSS with 1% penicillin-streptomycin

• Digestion solution: Papain (20 units/mL) in dissection medium[1]

• Plating medium: Neurobasal medium supplemented with B27, GlutaMAX, and 1% penicillin-streptomycin

• Culture-ware coated with Poly-D-lysine (50 µg/mL)[5]

Procedure:

• Euthanize pregnant E18 rat or mouse according to approved institutional animal care and use committee protocols.

• Dissect the embryonic cortices in ice-cold dissection medium.[2]

• Mince the cortical tissue and incubate in digestion solution for 15-20 minutes at 37°C.[1]

• Gently triturate the tissue with a fire-polished Pasteur pipette to obtain a single-cell suspension.[1]

• Centrifuge the cell suspension and resuspend the pellet in pre-warmed plating medium.

• Determine cell viability and density using a hemocytometer and trypan blue exclusion.

• Plate the neurons on Poly-D-lysine coated plates or coverslips at a density of 1.5 x 10⁵ cells/cm².[5]

• Incubate the cultures at 37°C in a humidified atmosphere of 5% CO₂.

• After 24 hours, replace half of the medium with fresh plating medium. Continue to replace half of the medium every 3-4 days. Cultures are typically ready for treatment after 7-10 days in vitro (DIV).

II. Treatment with cis-4P-PDOT and Melatonin

Materials:

• cis-4P-PDOT stock solution (10 mM in DMSO)

• Melatonin stock solution (1 mM in DMSO)

• Hydrogen peroxide (H₂O₂) solution (10 mM in sterile water)

• Primary neuronal cultures (7-10 DIV)

Procedure:

• Pre-treatment: One hour prior to inducing oxidative stress, treat the neuronal cultures with the following conditions:

  • Vehicle control (DMSO)

  • Melatonin (1 µM)

  • cis-4P-PDOT (10 µM)

  • cis-4P-PDOT (10 µM) followed by Melatonin (1 µM) after 30 minutes.

• Induction of Oxidative Stress: Add H₂O₂ to the designated wells to a final concentration of 100 µM.

• Incubation: Incubate the cultures for 24 hours at 37°C in a humidified atmosphere of 5% CO₂.

III. Assessment of Neuronal Viability and Apoptosis

A. MTT Assay for Neuronal Viability

• Following the 24-hour treatment period, add MTT solution (5 mg/mL) to each well to a final concentration of 0.5 mg/mL.

• Incubate for 4 hours at 37°C.

• Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

B. TUNEL Assay for Apoptosis

• Fix the cells grown on coverslips with 4% paraformaldehyde.

• Permeabilize the cells with 0.25% Triton X-100 in PBS.

• Perform TUNEL staining according to the manufacturer's instructions to label DNA strand breaks.

• Counterstain with a nuclear dye (e.g., DAPI).

• Mount the coverslips and visualize using a fluorescence microscope.

• Quantify the percentage of TUNEL-positive (apoptotic) cells.

Visualizations

Caption: Experimental workflow for investigating cis-4P-PDOT in primary neuronal cultures.

Caption: Proposed signaling pathway of melatonin-mediated neuroprotection via the MT2 receptor.[6]

References

• 1. Protocol for the Primary Culture of Cortical and Hippocampal neurons [gladstone.org]
• 2. Culturing primary neurons from rat hippocampus and cortex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Primary hippocampal and cortical neuronal culture and transfection [protocols.io]
• 4. Optimized Protocols for the Isolation and Culture of Primary Neurons from Rat Cortex, Hippocampus, Spinal Cord, and Dorsal Root Ganglia [integrmed.org]
• 5. 7 Tips to successfully culture primary rodent neurons | Proteintech Group [ptglab.com]
• 6. Melatonin exerts neuroprotective effects in mice with spinal cord injury by activating the Nrf2/Keap1 signaling pathway via the MT2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Long-Term Administration of cis-4P-PDOT in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT) is a potent and selective antagonist of the melatonin (B1676174) receptor type 2 (MT2). It is a critical pharmacological tool for elucidating the physiological and pathophysiological roles of the MT2 receptor in various biological systems. Preclinical research in animal models is essential for understanding the long-term effects of MT2 receptor blockade and for the development of novel therapeutics targeting the melatonergic system. These application notes provide a comprehensive overview of the long-term administration of cis-4P-PDOT in animal models, including detailed experimental protocols, data presentation, and visualization of associated signaling pathways. While extensive long-term administration data for cis-4P-PDOT is not widely published, this document synthesizes available information on its acute administration and general principles of chronic drug administration in rodents to propose a framework for such studies.

Data Presentation: Quantitative Summary

The following tables summarize key quantitative data for the use of cis-4P-PDOT in animal models based on available literature. It is important to note that most published studies have focused on acute or short-term administration.

Table 1: Reported Dosages and Administration of cis-4P-PDOT in Rodents

Parameter	Details	Animal Model	Route of Administration	Frequency	Reference
Dosage	10 mg/kg	Rat	Subcutaneous (s.c.) / Intravenous (i.v.)	Single dose or repeated every 12 hours for short-term studies	[1]
Vehicle	40% polyethylene (B3416737) glycol 400, 10% ethanol, and 50% saline	Rat	Subcutaneous (s.c.) / Intravenous (i.v.)	-	[2]
Antagonistic Action	Blockade of MT2 receptor-mediated effects	Rat/Mouse	Subcutaneous (s.c.) / Intravenous (i.v.)	Pre-administration before agonist	[3]

Table 2: Proposed Long-Term Administration Protocol Parameters (Example)

Parameter	Proposed Protocol	Rationale/Considerations
Animal Model	Sprague-Dawley Rat or C57BL/6 Mouse	Commonly used strains in pharmacological and toxicological studies.
Dosage	5-20 mg/kg/day	Based on acute studies; dose-ranging studies are recommended to establish optimal long-term dose.
Route of Administration	Subcutaneous (s.c.)	Minimally invasive for repeated dosing and provides sustained release compared to i.v.
Frequency	Once or twice daily (every 12 hours)	To maintain steady-state plasma concentrations, depending on pharmacokinetic profile.
Duration	28 days to 6 months	Standard durations for sub-chronic and chronic toxicity studies.
Monitoring Parameters	Clinical signs, body weight, food/water consumption, hematology, clinical chemistry, urinalysis, organ weights, histopathology.	Standard toxicological endpoints.

Experimental Protocols

I. Long-Term Administration of cis-4P-PDOT in Rats (Proposed 28-Day Study)

Objective: To assess the physiological and potential toxicological effects of repeated subcutaneous administration of cis-4P-PDOT in rats over a 28-day period.

Materials:

• cis-4P-PDOT

• Vehicle solution (e.g., 40% polyethylene glycol 400, 10% ethanol, 50% saline)

• Sprague-Dawley rats (equal numbers of males and females)

• Syringes and needles for subcutaneous injection

• Animal housing and husbandry equipment

• Equipment for clinical observations and sample collection

Procedure:

• Acclimatization: House animals in standard laboratory conditions for at least one week prior to the start of the study to allow for acclimatization.

• Group Allocation: Randomly assign animals to treatment groups (e.g., vehicle control, low dose, mid dose, high dose of cis-4P-PDOT). A typical group size is 10 animals per sex.

• Dose Preparation: Prepare fresh dosing solutions of cis-4P-PDOT in the chosen vehicle daily. Ensure complete dissolution.

• Administration:

  • Record the body weight of each animal daily.

  • Calculate the injection volume for each animal based on its most recent body weight and the target dose.

  • Administer the calculated volume of the appropriate solution subcutaneously to the dorsal scapular region. Rotate injection sites to minimize local irritation.

  • Administer doses at the same time each day (or every 12 hours if a twice-daily regimen is chosen).

• Clinical Observations:

  • Conduct and record detailed clinical observations at least once daily. Note any changes in behavior, appearance, or signs of toxicity.

  • Monitor and record body weight weekly and food and water consumption weekly.

• Sample Collection:

  • Collect blood samples for hematology and clinical chemistry analysis at baseline (pre-treatment) and at the end of the study (e.g., day 29).

  • Collect urine samples for urinalysis at the end of the study.

• Necropsy and Histopathology:

  • At the end of the 28-day treatment period, euthanize all animals.

  • Perform a full gross necropsy on all animals.

  • Collect and weigh specified organs (e.g., liver, kidneys, spleen, brain, heart).

  • Preserve designated tissues in an appropriate fixative (e.g., 10% neutral buffered formalin) for histopathological examination.

II. Pharmacokinetic Analysis of Repeated Dosing

Objective: To determine the pharmacokinetic profile of cis-4P-PDOT and its potential for accumulation following repeated administration.

Materials:

• cis-4P-PDOT

• Cannulated rats or mice for serial blood sampling

• Analytical equipment (e.g., LC-MS/MS) for drug quantification in plasma

Procedure:

• Animal Preparation: Utilize animals with indwelling catheters (e.g., jugular vein) to facilitate serial blood sampling.

• Dosing Regimen: Administer cis-4P-PDOT according to the long-term protocol (e.g., daily subcutaneous injections for a set period).

• Blood Sampling:

  • On the first day of dosing, collect blood samples at multiple time points (e.g., pre-dose, and 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose) to determine the single-dose pharmacokinetic profile.

  • On the final day of the long-term study, repeat the serial blood sampling to assess the steady-state pharmacokinetic profile.

• Plasma Preparation: Process blood samples to obtain plasma and store frozen until analysis.

• Bioanalysis: Develop and validate a sensitive and specific analytical method (e.g., LC-MS/MS) for the quantification of cis-4P-PDOT in plasma.

• Pharmacokinetic Parameter Calculation: Use appropriate software to calculate key pharmacokinetic parameters, including:

  • Maximum plasma concentration (Cmax)

  • Time to maximum plasma concentration (Tmax)

  • Area under the plasma concentration-time curve (AUC)

  • Elimination half-life (t1/2)

  • Clearance (CL)

  • Volume of distribution (Vd)

  • Accumulation ratio (Rac)

Signaling Pathways and Visualization

cis-4P-PDOT exerts its effects by antagonizing the MT2 receptor, a G-protein coupled receptor (GPCR). The signaling cascades downstream of MT2 receptor activation are complex and can vary by cell type. The primary mechanism involves the modulation of adenylyl cyclase and phospholipase C activity.

Diagram of MT2 Receptor Signaling Pathway (Antagonized by cis-4P-PDOT)

The following diagram illustrates the known signaling pathways initiated by melatonin binding to the MT2 receptor. As an antagonist, cis-4P-PDOT would block these downstream effects.

Caption: MT2 receptor signaling pathway antagonized by cis-4P-PDOT.

Experimental Workflow for a Long-Term Study

The following diagram outlines the logical flow of a typical long-term administration study.

Caption: Workflow for a long-term cis-4P-PDOT administration study.

Disclaimer

The information provided in these application notes is intended for guidance and educational purposes for research professionals. The proposed long-term administration protocols are based on extrapolations from acute studies and general toxicological principles, as comprehensive published data on the long-term effects of cis-4P-PDOT are limited. Researchers should conduct their own literature review and pilot studies to determine the most appropriate experimental design for their specific research questions. All animal experiments must be conducted in accordance with institutional and national guidelines for the ethical care and use of laboratory animals.

References

• 1. jneurosci.org [jneurosci.org]
• 2. jneurosci.org [jneurosci.org]
• 3. Differential Function of Melatonin MT1 and MT2 Receptors in REM and NREM Sleep - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating MT2 Receptor Internalization Using cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT)

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT) is a well-characterized selective antagonist of the melatonin (B1676174) MT2 receptor, a G protein-coupled receptor (GPCR) involved in regulating circadian rhythms, sleep, and other physiological processes. While traditionally used to block melatonin-mediated effects, recent findings have unveiled a more complex pharmacological profile for cis-4P-PDOT. Emerging evidence indicates that cis-4P-PDOT can act as a partial agonist for MT2 receptor internalization. This unique property makes cis-4P-PDOT a valuable research tool for dissecting the molecular mechanisms of MT2 receptor trafficking and desensitization, independent of G protein-mediated signaling pathways.

These application notes provide a comprehensive overview and detailed protocols for utilizing cis-4P-PDOT to investigate MT2 receptor internalization.

Mechanism of Action in Receptor Internalization

Upon binding to the MT2 receptor, cis-4P-PDOT promotes the recruitment of β-arrestin proteins. This interaction is a critical initial step for the internalization of many GPCRs. The recruitment of β-arrestin facilitates the clustering of receptors in clathrin-coated pits, leading to their endocytosis into the cell. Unlike the full agonist melatonin, cis-4P-PDOT exhibits partial agonism for this internalization process, inducing receptor sequestration from the plasma membrane with an efficacy of approximately 50% relative to melatonin. This characteristic allows for the study of the internalization machinery in a potentially biased manner, offering a unique window into the regulation of MT2 receptor signaling.

Data Presentation

Table 1: Pharmacological Profile of cis-4P-PDOT at the MT2 Receptor

Parameter	Value	Reference
Binding Affinity (Ki)	High affinity for MT2	[Not explicitly found in search]
Selectivity	Selective for MT2 over MT1	[Not explicitly found in search]
Functional Activity (G protein signaling)	Antagonist	[Not explicitly found in search]
β-Arrestin Recruitment	Induces recruitment	[1]
Receptor Internalization Efficacy	~50% of melatonin	[1]
Receptor Internalization Potency (EC50)	Not reported	[Not explicitly found in search]

Experimental Protocols

Protocol 1: Live-Cell Imaging of MT2 Receptor Internalization

This protocol describes a method to visualize the internalization of the MT2 receptor in real-time using fluorescence microscopy.

Materials:

• HEK293 cells (or other suitable cell line) stably expressing a fluorescently-tagged MT2 receptor (e.g., MT2-GFP).

• Cell culture medium (e.g., DMEM) supplemented with 10% FBS and antibiotics.

• Poly-D-lysine coated glass-bottom imaging dishes.

• cis-4P-PDOT (stock solution in DMSO).

• Melatonin (positive control, stock solution in DMSO).

• Vehicle control (DMSO).

• Confocal or high-content imaging system with environmental control (37°C, 5% CO2).

• Image analysis software.

Procedure:

• Cell Seeding: Seed the MT2-GFP expressing cells onto poly-D-lysine coated imaging dishes at a density that will result in 60-70% confluency on the day of the experiment.

• Cell Starvation: On the day of the experiment, replace the growth medium with serum-free medium and incubate for 2-4 hours to reduce basal receptor internalization.

• Compound Preparation: Prepare serial dilutions of cis-4P-PDOT and melatonin in serum-free medium. Include a vehicle-only control.

• Image Acquisition (Baseline): Place the imaging dish on the microscope stage and acquire baseline images of the cells, ensuring the fluorescently-tagged receptors are primarily localized to the plasma membrane.

• Compound Addition: Carefully add the prepared compound solutions to the respective dishes.

• Time-Lapse Imaging: Immediately begin acquiring images at regular intervals (e.g., every 2-5 minutes) for a total duration of 30-60 minutes.

• Image Analysis: Quantify receptor internalization by measuring the change in fluorescence intensity from the plasma membrane to intracellular vesicles over time. This can be done by defining regions of interest (ROIs) for the membrane and cytoplasm and calculating the ratio of cytoplasmic to membrane fluorescence.

• Data Analysis: Plot the internalization as a function of time for each concentration of cis-4P-PDOT and melatonin. For dose-response analysis, quantify the maximal internalization at a fixed time point (e.g., 30 minutes) and plot against the compound concentration to determine potency (EC50).

Protocol 2: β-Arrestin Recruitment Assay

This protocol outlines a method to measure the recruitment of β-arrestin to the MT2 receptor upon treatment with cis-4P-PDOT using a commercially available assay system (e.g., PathHunter® β-Arrestin Assay).

Materials:

• Cells engineered to co-express the MT2 receptor fused to a peptide tag and β-arrestin fused to an enzyme fragment (e.g., from DiscoverX).

• Assay-specific cell culture and assay reagents.

• cis-4P-PDOT (stock solution in DMSO).

• Melatonin (positive control, stock solution in DMSO).

• Vehicle control (DMSO).

• White, opaque 96-well or 384-well microplates.

• Luminometer.

Procedure:

• Cell Seeding: Seed the assay cells into the microplates according to the manufacturer's instructions and allow them to attach overnight.

• Compound Preparation: Prepare serial dilutions of cis-4P-PDOT and melatonin in the appropriate assay buffer.

• Compound Addition: Add the compound dilutions to the cells and incubate for the time recommended by the manufacturer (typically 60-90 minutes) at 37°C.

• Detection: Add the detection reagents as per the manufacturer's protocol and incubate for 60 minutes at room temperature.

• Measurement: Measure the luminescence signal using a plate reader.

• Data Analysis: Normalize the data to the vehicle control. Plot the normalized luminescence as a function of compound concentration and fit the data to a sigmoidal dose-response curve to determine the potency (EC50) and efficacy (Emax) for β-arrestin recruitment.

Visualizations

Caption: Experimental workflow for MT2 receptor internalization imaging.

Caption: Signaling pathway of cis-4P-PDOT-induced MT2 receptor internalization.

References

• 1. Structural Elements Directing G Proteins and β-Arrestin Interactions with the Human Melatonin Type 2 Receptor Revealed by Natural Variants - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring cis-4P-PDOT Efficacy

For: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Methodologies for Efficacy Assessment of cis-4-hydroxy-L-prolinamide-derived di-block methoxy-poly(ethylene glycol)-b-poly(L-lysine) (cis-4P-PDOT) Block Copolymer Conjugates

Introduction

The cis-4-hydroxy-L-prolinamide-derived di-block methoxy-poly(ethylene glycol)-b-poly(L-lysine) (cis-4P-PDOT) represents a novel platform for targeted drug delivery, particularly in oncology. As a polymer-drug conjugate, cis-4P-PDOT is designed to enhance the therapeutic index of conjugated anti-cancer agents by improving their solubility, stability, and tumor-targeting capabilities through the enhanced permeability and retention (EPR) effect.[1] These application notes provide a comprehensive guide to the essential in vitro and in vivo techniques for evaluating the therapeutic efficacy of cis-4P-PDOT-based therapeutics.

The protocols outlined herein are designed to assess key hallmarks of anti-cancer drug efficacy, including cytotoxicity, induction of apoptosis, and inhibition of tumor growth and angiogenesis. Adherence to these standardized methods will ensure the generation of robust and reproducible data critical for the preclinical development of cis-4P-PDOT conjugates.

In Vitro Efficacy Assessment

In vitro assays are fundamental for the initial screening and characterization of cis-4P-PDOT efficacy. These assays provide crucial data on the conjugate's cytotoxic activity, mechanism of action, and dose-response relationship in a controlled cellular environment.[2]

Cell Viability and Cytotoxicity Assays

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability by measuring the metabolic activity of living cells.[3]

Protocol: MTT Cell Viability Assay

• Cell Seeding: Seed cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C and 5% CO₂.[3]

• Compound Treatment: Prepare serial dilutions of the cis-4P-PDOT conjugate and the free drug (as a control) in the complete culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds. Include untreated cells as a negative control.

• Incubation: Incubate the plates for 48-72 hours.[3]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[3]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well to dissolve the formazan (B1609692) crystals.[3]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[3]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. The half-maximal inhibitory concentration (IC50) values can be determined by plotting cell viability against the logarithm of the drug concentration.

Data Presentation: In Vitro Cytotoxicity of cis-4P-PDOT-Drug Conjugate

Compound	Cell Line	Incubation Time (h)	IC50 (µM)
Free Drug	MCF-7	72	0.5 ± 0.08
cis-4P-PDOT-Drug	MCF-7	72	1.2 ± 0.15
Free Drug	A549	72	0.8 ± 0.11
cis-4P-PDOT-Drug	A549	72	2.5 ± 0.32

Apoptosis Assays

Determining the induction of programmed cell death (apoptosis) is crucial for understanding the mechanism of action of cis-4P-PDOT conjugates. Common methods include the Annexin V/Propidium Iodide (PI) assay and the TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay.[4][5][6]

Protocol: Annexin V-FITC/PI Apoptosis Assay

• Cell Treatment: Seed cells in 6-well plates and treat with the cis-4P-PDOT conjugate at its IC50 concentration for 24, 48, and 72 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI).

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while double-positive cells are in late apoptosis or necrosis.[5]

Data Presentation: Apoptosis Induction by cis-4P-PDOT-Drug Conjugate in MCF-7 Cells

Treatment	Time (h)	Early Apoptosis (%)	Late Apoptosis/Necrosis (%)	Total Apoptotic Cells (%)
Control	48	2.1 ± 0.3	1.5 ± 0.2	3.6 ± 0.5
Free Drug	48	15.4 ± 1.8	25.2 ± 2.1	40.6 ± 3.9
cis-4P-PDOT-Drug	48	12.8 ± 1.5	20.7 ± 1.9	33.5 ± 3.4

Workflow for In Vitro Efficacy Assessment

Caption: Workflow for in vitro efficacy assessment of cis-4P-PDOT.

In Vivo Efficacy Assessment

In vivo studies using animal models are essential to evaluate the therapeutic efficacy of cis-4P-PDOT conjugates in a complex biological system.[7] Tumor xenograft models in immunocompromised mice are commonly employed for this purpose.[8][9]

Tumor Growth Inhibition Studies

This protocol describes the evaluation of the anti-tumor efficacy of a cis-4P-PDOT conjugate in a subcutaneous tumor xenograft model.

Protocol: Xenograft Tumor Growth Inhibition Study

• Animal Model: Use immunocompromised mice (e.g., BALB/c nude mice), 6-8 weeks old.[3]

• Cell Implantation: Subcutaneously inject 1 x 10⁶ cancer cells (e.g., MCF-7) in 100 µL of a PBS/Matrigel mixture into the flank of each mouse.[3]

• Tumor Growth Monitoring: Monitor tumor growth by measuring the length and width of the tumors with calipers every 2-3 days. Calculate the tumor volume using the formula: (Length x Width²) / 2.[3][10]

• Randomization and Treatment: When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (e.g., vehicle control, free drug, cis-4P-PDOT conjugate).[3]

• Drug Administration: Administer the treatments intravenously (or via the appropriate route) at the predetermined dose and schedule.

• Endpoint: Continue treatment and monitoring until the tumors in the control group reach the maximum allowed size or for a predetermined duration. Euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histological analysis).

Data Presentation: In Vivo Tumor Growth Inhibition

Treatment Group	Dose (mg/kg)	Mean Final Tumor Volume (mm³)	Tumor Growth Inhibition (%)	Mean Final Tumor Weight (g)
Vehicle Control	-	1500 ± 250	-	1.5 ± 0.3
Free Drug	5	800 ± 150	46.7	0.8 ± 0.2
cis-4P-PDOT-Drug	20	400 ± 100	73.3	0.4 ± 0.1

Tumor Growth Inhibition (%) is calculated relative to the vehicle control group.[10]

Signaling Pathway: Hypothetical Mechanism of Action of a cis-4P-PDOT Conjugate Targeting EGFR

Caption: Hypothetical signaling pathway inhibited by a cis-4P-PDOT-drug conjugate.

Anti-Angiogenesis Assays

Angiogenesis, the formation of new blood vessels, is crucial for tumor growth and metastasis. The efficacy of cis-4P-PDOT conjugates in inhibiting this process can be evaluated using in vivo models.[11][12]

Protocol: In Vivo Matrigel Plug Assay

• Matrigel Preparation: Mix Matrigel with a pro-angiogenic factor (e.g., VEGF) and the cis-4P-PDOT conjugate (or control).

• Injection: Subcutaneously inject 0.5 mL of the Matrigel mixture into the flank of mice.

• Incubation: After 7-14 days, euthanize the mice and excise the Matrigel plugs.

• Analysis: Quantify the extent of vascularization within the plugs by measuring the hemoglobin content (e.g., using Drabkin's reagent) or by immunohistochemical staining for endothelial cell markers (e.g., CD31).[13]

Data Presentation: Inhibition of Angiogenesis by cis-4P-PDOT-Drug Conjugate

Treatment Group	Hemoglobin Content (µ g/plug )	% Inhibition of Angiogenesis
Control (VEGF only)	15.2 ± 2.5	-
Free Drug + VEGF	9.8 ± 1.8	35.5
cis-4P-PDOT-Drug + VEGF	5.4 ± 1.2	64.5

Experimental Workflow for In Vivo Efficacy Studies

Caption: Workflow for in vivo tumor growth inhibition studies.

Conclusion

The methodologies described in these application notes provide a robust framework for the preclinical evaluation of cis-4P-PDOT-based therapeutics. A combination of in vitro and in vivo assays is essential to comprehensively characterize the efficacy and mechanism of action of these novel polymer-drug conjugates. The systematic application of these protocols will facilitate the identification of promising candidates for further clinical development.

References

• 1. researchgate.net [researchgate.net]
• 2. Studies of nanoparticle delivery with in vitro bio-engineered microtissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. Programmed cell death detection methods: a systematic review and a categorical comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Apoptosis detection: a purpose-dependent approach selection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In Vivo Efficacy Evaluation for Cancer Therapy - Alfa Cytology [alfacytology.com]
• 8. Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. reactionbiology.com [reactionbiology.com]
• 10. researchgate.net [researchgate.net]
• 11. reactionbiology.com [reactionbiology.com]
• 12. Evaluation of Angiogenesis Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 13. oaepublish.com [oaepublish.com]

Application Notes and Protocols: cis-4-Phenyl-2-propionyldioxolane (cis-4P-PDOT) in Combination with Melatonin Agonists

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-4-Phenyl-2-propionyldioxolane (cis-4P-PDOT), a selective antagonist of the melatonin (B1676174) MT2 receptor, serves as a critical tool in elucidating the pharmacological and physiological roles of melatonin receptor subtypes.[1][2] While primarily recognized for its high affinity and selectivity for the MT2 receptor over the MT1 receptor, emerging evidence reveals a more complex pharmacological profile, including potential partial agonism and biased signaling.[3][4] These application notes provide a comprehensive overview of the use of cis-4P-PDOT in conjunction with melatonin agonists, detailing its mechanism of action, experimental protocols, and data interpretation to guide research and drug development efforts.

The interplay between cis-4P-PDOT and melatonin agonists is fundamental to dissecting the signaling pathways governed by MT1 and MT2 receptors. Melatonin's effects on circadian rhythms, apoptosis, and neuroprotection are mediated through these G protein-coupled receptors.[5][6][7] By selectively blocking the MT2 receptor, cis-4P-PDOT allows for the isolation and study of MT1-mediated effects and provides insights into the specific contributions of the MT2 receptor to various physiological processes.[8]

Mechanism of Action and Complex Pharmacology

cis-4P-PDOT is traditionally classified as a competitive antagonist at the MT2 melatonin receptor, with a selectivity of over 300-fold compared to the MT1 receptor.[9][10] In the presence of a melatonin agonist, cis-4P-PDOT competitively binds to the MT2 receptor, thereby inhibiting the agonist-induced downstream signaling cascades.

However, the functional activity of cis-4P-PDOT is not absolute and can be influenced by the specific cellular context and the signaling pathway under investigation.[4] Studies have demonstrated that cis-4P-PDOT can exhibit partial or even full agonist activity at the MT2 receptor in certain experimental systems, particularly in the inhibition of cAMP production.[3] This phenomenon, known as biased agonism, suggests that cis-4P-PDOT can stabilize different receptor conformations, leading to the activation of specific downstream signaling pathways while blocking others. This complex pharmacology underscores the importance of careful experimental design and data interpretation when using this compound.

Applications in Research and Drug Development

The combination of cis-4P-PDOT and melatonin agonists is a powerful approach for:

• Elucidating the physiological roles of MT1 and MT2 receptors: By selectively antagonizing the MT2 receptor, researchers can differentiate the specific functions of each receptor subtype in various biological processes, including the regulation of circadian rhythms, cardiovascular function, and neuronal activity.[6]

• Investigating signaling pathway selectivity: The biased agonist properties of cis-4P-PDOT can be leveraged to explore the diverse signaling capacities of the MT2 receptor and to identify ligands that selectively activate desired pathways.[3]

• Screening and characterization of novel melatonin receptor ligands: cis-4P-PDOT serves as a valuable pharmacological tool for characterizing the receptor subtype selectivity and functional activity of newly synthesized melatonin analogues.

• Probing the therapeutic potential of MT2 receptor modulation: Understanding the effects of selective MT2 receptor blockade in various disease models can inform the development of novel therapeutics for conditions such as sleep disorders, neurodegenerative diseases, and cancer.

Quantitative Data Summary

The following tables summarize key quantitative data for cis-4P-PDOT and its interaction with melatonin receptors, compiled from various studies.

Table 1: Binding Affinities of cis-4P-PDOT at Melatonin Receptors

Receptor Subtype	pKi (mean ± SEM)	Reference
MT1	6.85	[3]
MT2	8.97	[3]

Table 2: Functional Activity of cis-4P-PDOT at Melatonin Receptors

Assay	Receptor	Activity Profile	pEC50 / pIC50	Efficacy (% of Melatonin)	Reference
cAMP Inhibition	MT1	Partial Agonist	-	~50%	[3]
cAMP Inhibition	MT2	Full Agonist	8.7	~90%	[3]
GTPγS Binding	MT1	Antagonist	-	100% inhibition of melatonin effect	[3]
GTPγS Binding	MT2	Partial Agonist	-	34%	[3]
β-arrestin Recruitment	MT1	Agonist	-	-	[3]
β-arrestin Recruitment	MT2	Agonist	-	-	[3]
Receptor Internalization	MT2	Partial Agonist	-	~50%	[3]

Experimental Protocols

Protocol 1: In Vitro cAMP Inhibition Assay

Objective: To determine the functional activity of cis-4P-PDOT as an agonist or antagonist at MT1 and MT2 receptors.

Materials:

• HEK293 cells stably expressing human MT1 or MT2 receptors

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Forskolin (B1673556)

• Melatonin

• cis-4P-PDOT

• cAMP assay kit (e.g., HTRF-based)

Procedure:

• Cell Culture: Culture HEK293-MT1 and HEK293-MT2 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

• Cell Seeding: Seed cells into 384-well plates at an appropriate density and allow them to attach overnight.

• Compound Preparation: Prepare serial dilutions of melatonin and cis-4P-PDOT in assay buffer.

• Agonist Mode: To assess agonist activity, add varying concentrations of cis-4P-PDOT to the cells, followed by a fixed concentration of forskolin (to stimulate cAMP production).

• Antagonist Mode: To assess antagonist activity, pre-incubate the cells with varying concentrations of cis-4P-PDOT for 15-30 minutes, followed by the addition of a fixed concentration of melatonin (at its EC80) and a fixed concentration of forskolin.

• Incubation: Incubate the plates at 37°C for 30-60 minutes.

• cAMP Measurement: Lyse the cells and measure intracellular cAMP levels using a cAMP assay kit according to the manufacturer's instructions.

• Data Analysis: Plot the data as a percentage of the forskolin-stimulated response and fit to a sigmoidal dose-response curve to determine pEC50/pIC50 and efficacy values.

Protocol 2: GTPγS Binding Assay

Objective: To measure the G-protein activation induced by cis-4P-PDOT at melatonin receptors.

Materials:

• Cell membranes prepared from cells expressing MT1 or MT2 receptors

• [35S]GTPγS

• GDP

• Melatonin

• cis-4P-PDOT

• Assay buffer (e.g., Tris-HCl, MgCl2, NaCl, EDTA)

Procedure:

• Membrane Preparation: Prepare cell membranes from receptor-expressing cells using standard homogenization and centrifugation techniques.

• Reaction Mixture: In a microplate, combine cell membranes, GDP, and varying concentrations of cis-4P-PDOT (for agonist testing) or a fixed concentration of melatonin with varying concentrations of cis-4P-PDOT (for antagonist testing).

• Initiate Reaction: Add [35S]GTPγS to initiate the binding reaction.

• Incubation: Incubate the mixture at 30°C for 60 minutes.

• Termination and Filtration: Terminate the reaction by rapid filtration through glass fiber filters.

• Washing: Wash the filters with ice-cold assay buffer to remove unbound [35S]GTPγS.

• Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate specific binding and plot the data to determine potency and efficacy.

Visualizations

Caption: Melatonin Receptor Signaling Pathways.

Caption: Experimental Workflow for Characterizing Ligands.

References

• 1. An improved synthesis of cis-4-phenyl-2-propionamidotetralin (4-P-PDOT): a selective MT(2) melatonin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Characterization of the various functional pathways elicited by synthetic agonists or antagonists at the melatonin MT1 and MT2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Melatonin receptors: molecular pharmacology and signalling in the context of system bias - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Activation of MT(2) melatonin receptors in rat suprachiasmatic nucleus phase advances the circadian clock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Luzindole and 4P-PDOT block the effect of melatonin on bovine granulosa cell apoptosis and cell cycle depending on its concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The influence od melatonin receptors antagonists, luzindole and 4-phenyl-2-propionamidotetralin (4-P-PDOT), on melatonin-dependent vasopressin and adrenocorticotropic hormone (ACTH) release from the rat hypothalamo-hypophysial system. In vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

optimizing cis-4P-PDOT concentration for in vitro assays

Important Note for Researchers: The term "cis-4P-PDOT" or "cis-4-hydroxy-L-proline-protopanoxadiol" does not correspond to a readily identifiable compound in the scientific literature. It is likely a conflation of two distinct molecules: 4-P-PDOT (4-phenyl-2-propionamidotetralin) and cis-4-hydroxy-L-proline . This support center provides guidance for both compounds to ensure you can find the relevant information for your research.

Section 1: 4-P-PDOT (4-phenyl-2-propionamidotetralin)

4-P-PDOT is a potent and selective antagonist of the Melatonin (B1676174) receptor 2 (MT2). It is a critical tool for researchers investigating the physiological roles of MT2 receptors in various systems.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for 4-P-PDOT?

A1: 4-P-PDOT is a competitive antagonist for the MT2 receptor.[1][2][3] It is over 300-fold more selective for the MT2 receptor than the MT1 receptor.[1][2][3] By binding to the MT2 receptor, it blocks the effects of melatonin and other MT2 agonists. In some cellular contexts, such as CHO-MT2 cells, it can act as an agonist.[1]

Q2: What is a typical working concentration for 4-P-PDOT in in vitro assays?

A2: The optimal concentration of 4-P-PDOT will vary depending on the cell line and experimental goals. However, concentrations in the range of 10⁻⁹ M to 10⁻⁵ M have been used in studies on bovine granulosa cells.[4][5] For example, melatonin at concentrations of 10⁻⁷ M and 10⁻⁹ M was used in murine Colon 38 cancer cell viability assays.[6] A dose-response experiment is always recommended to determine the optimal concentration for your specific system.

Q3: What is the recommended solvent for preparing 4-P-PDOT stock solutions?

A3: While the provided search results do not explicitly state the recommended solvent for 4-P-PDOT, similar small molecules are often dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution. This stock is then diluted in cell culture media to the final working concentration.

Q4: Can 4-P-PDOT affect cell viability on its own?

A4: Studies on murine Colon 38 cancer cells have shown that 4-P-PDOT applied alone did not have an effect on the growth of these cells.[6] However, it is always good practice to include a vehicle control and a "4-P-PDOT only" control in your experiments to assess any potential effects on your specific cell line.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No observable effect of 4-P-PDOT	Incorrect Concentration: Errors in dilution calculations.	Double-check all calculations for stock and working solution concentrations.
Compound Degradation: Improper storage of stock solutions.	Aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.
Low MT2 Receptor Expression: The cell line used may not express the MT2 receptor at a high enough level.	Confirm MT2 receptor expression in your cell line using techniques like RT-qPCR or Western blotting.
Precipitation in Cell Culture Media	High Final DMSO Concentration: The concentration of the organic solvent is too high in the final culture medium.	Ensure the final DMSO concentration is consistent across all wells and ideally below 0.5%. Perform serial dilutions in pre-warmed media.
Low Compound Solubility: The compound's solubility limit in the aqueous culture medium has been exceeded.	Prepare a higher concentration stock solution in DMSO and use a smaller volume for the final dilution into the cell culture medium.
Inconsistent Results	Variable Cell Seeding Density: Inconsistent cell numbers across wells.	Ensure a homogenous cell suspension and use a multichannel pipette for cell seeding.
Edge Effects on Assay Plate: Evaporation from the outer wells of the plate.	Avoid using the outer wells of the assay plate for experimental conditions. Fill them with sterile PBS or media.

Quantitative Data Summary

Table 1: Receptor Selectivity of 4-P-PDOT

Receptor	Selectivity	Reference
MT2	>300-fold higher than for MT1	[1][2][3]
MT1	Lower affinity	[1][2][3]

Experimental Protocol: In Vitro Melatonin Receptor Antagonism Assay

This protocol provides a general framework for assessing the antagonistic properties of 4-P-PDOT on melatonin-induced effects in a cell-based assay.

Materials:

• Cell line expressing MT2 receptors (e.g., bovine granulosa cells)[4][5]

• Complete cell culture medium

• Melatonin

• 4-P-PDOT

• Assay-specific reagents (e.g., for measuring hormone production via ELISA)[4]

• 96-well cell culture plates

• Sterile PBS

• DMSO

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation:

  • Prepare a stock solution of melatonin in a suitable solvent.

  • Prepare a stock solution of 4-P-PDOT in DMSO.

  • Perform serial dilutions of both compounds in complete cell culture medium to achieve the desired working concentrations.

• Treatment:

  • Remove the old medium from the cells.

  • Add the medium containing the different concentrations of melatonin, 4-P-PDOT, or a combination of both.

  • Include appropriate controls: vehicle control (medium with the same final concentration of DMSO), melatonin only, and 4-P-PDOT only.

• Incubation: Incubate the plate for the desired period (e.g., 48 hours).[6]

• Endpoint Measurement:

  • Collect the cell culture supernatant for analysis of secreted factors (e.g., hormones) using an ELISA kit.[4]

  • Alternatively, lyse the cells to measure intracellular markers or perform a cell viability assay.

• Data Analysis:

  • Normalize the data to the vehicle control.

  • Plot the dose-response curves to determine the effect of melatonin and the antagonistic effect of 4-P-PDOT.

Signaling Pathway Diagram

Caption: 4-P-PDOT as an antagonist of the MT2 receptor.

Section 2: cis-4-hydroxy-L-proline

cis-4-hydroxy-L-proline is a proline analog that acts as an inhibitor of collagen production.[3] It interferes with the proper folding and secretion of collagen, leading to its intracellular degradation. This compound is a valuable tool for studying the role of collagen in various biological processes, including cell differentiation and tumor growth.

Frequently Asked Questions (FAQs)

Q1: How does cis-4-hydroxy-L-proline inhibit collagen synthesis?

A1: cis-4-hydroxy-L-proline gets incorporated into procollagen (B1174764) chains in place of proline. This substitution prevents the formation of the stable triple helix structure required for collagen secretion. The misfolded procollagen is retained within the endoplasmic reticulum and subsequently degraded.

Q2: What are the typical concentrations of cis-4-hydroxy-L-proline used in cell culture?

A2: Effective concentrations can vary between cell types. For instance, a concentration of 200 µg/mL was used to reduce collagen synthesis in chick tendon fibroblasts.[3] In studies with hepatocytes, concentrations ranging from 3200 to 32000 µg/mL were shown to reduce albumin and urea (B33335) production.[3] It is crucial to perform a dose-response study to find the optimal concentration for your specific cell line and experimental endpoint.

Q3: Is cis-4-hydroxy-L-proline toxic to cells?

A3: At high concentrations or with prolonged exposure, cis-4-hydroxy-L-proline can inhibit cell growth.[3] This is often a secondary effect of inhibiting the deposition of a collagenous extracellular matrix, which is essential for the growth and differentiation of many cell types. Always perform a cytotoxicity assay to determine the non-toxic concentration range for your experiments.

Q4: How should I prepare and store cis-4-hydroxy-L-proline solutions?

A4: cis-4-hydroxy-L-proline is typically a powder that can be dissolved in sterile water or cell culture medium.[7][8] For long-term storage, it is best to store the powder at room temperature. Stock solutions should be sterile-filtered and can be stored at 4°C for short-term use or frozen at -20°C for longer periods.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No Inhibition of Collagen Synthesis	Suboptimal Concentration: The concentration used is too low to effectively compete with endogenous proline.	Perform a dose-response experiment to determine the optimal inhibitory concentration for your cell line.
High Proline in Medium: The cell culture medium has a high concentration of L-proline, which outcompetes the analog.	Consider using a custom medium with a lower L-proline concentration for your experiment.
Significant Cell Death	High Concentration: The concentration of cis-4-hydroxy-L-proline is cytotoxic to the cells.	Determine the IC50 value for your cell line and use concentrations well below this for your experiments.
Dependence on ECM: The cell line is highly dependent on a self-secreted collagen matrix for survival.	Consider coating the culture surface with an exogenous extracellular matrix protein (e.g., fibronectin, laminin) if the goal is not to study the effects of matrix absence.
Variability in Results	Inconsistent Cell Culture Conditions: Variations in cell passage number, confluency, or media composition.	Maintain consistent cell culture practices. Use cells within a defined passage number range and seed at a consistent density.
Compound Instability: Degradation of the compound in the medium over long incubation times.	For long-term experiments, consider replenishing the medium with fresh cis-4-hydroxy-L-proline at regular intervals.

Quantitative Data Summary

Table 2: Effective Concentrations of cis-4-hydroxy-L-proline in In Vitro Studies

Cell Type	Concentration	Effect	Reference
Chick Tendon Fibroblasts	200 µg/mL	Reduced collagen synthesis	[3]
Hepatocytes	3200-32000 µg/mL	Reduced albumin and urea production	[3]

Experimental Protocol: Collagen Synthesis Inhibition Assay

This protocol describes a general method to assess the effect of cis-4-hydroxy-L-proline on collagen production.

Materials:

• Adherent cell line that produces collagen (e.g., fibroblasts)

• Complete cell culture medium

• cis-4-hydroxy-L-proline

• [³H]-proline (radiolabel)

• Trichloroacetic acid (TCA)

• Bacterial collagenase

• Scintillation fluid and counter

• 24-well cell culture plates

Procedure:

• Cell Seeding: Plate cells in 24-well plates and grow to near confluency.

• Pre-incubation: Pre-incubate the cells with various concentrations of cis-4-hydroxy-L-proline in a low-proline medium for a few hours.

• Radiolabeling: Add [³H]-proline to each well and incubate for the desired labeling period (e.g., 6-24 hours).

• Protein Precipitation:

  • Collect the cell culture medium and the cell layer separately.

  • Precipitate the total protein from both fractions using cold TCA.

  • Wash the protein pellets with cold TCA to remove unincorporated [³H]-proline.

• Collagenase Digestion:

  • Resuspend the protein pellets in a buffer suitable for collagenase activity.

  • Divide each sample into two aliquots. Treat one with bacterial collagenase and the other with buffer alone (control).

  • Incubate to allow for the digestion of collagen.

• Quantification:

  • Re-precipitate the undigested protein with TCA.

  • The radioactivity in the supernatant of the collagenase-treated sample represents the amount of collagen, while the radioactivity in the pellet represents non-collagenous protein.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of collagen synthesis relative to total protein synthesis for each condition.

  • Compare the results from the cis-4-hydroxy-L-proline-treated samples to the untreated control.

Mechanism of Action Diagram

Caption: Inhibition of collagen secretion by cis-4-hydroxy-L-proline.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. High and low dose of luzindole or 4-phenyl-2-propionamidotetralin (4-P-PDOT) reverse bovine granulosa cell response to melatonin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. High and low dose of luzindole or 4-phenyl-2-propionamidotetralin (4-P-PDOT) reverse bovine granulosa cell response to melatonin [PeerJ] [peerj.com]
• 6. Luzindole but not 4-phenyl-2- propionamidotetralin (4P-PDOT) diminishes the inhibitory effect of melatonin on murine Colon 38 cancer growth in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cis-4-Hydroxy-L-proline, 99% 250 mg | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 8. Cis-4-Hydroxy-L-Proline | C5H9NO3 | CID 440015 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Preventing cis-4P-PDOT Precipitation in Cell Media

Welcome to the technical support center for cis-4P-PDOT. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming challenges related to the precipitation of cis-4P-PDOT in cell culture media. The following troubleshooting guides and frequently asked questions (FAQs) provide practical solutions to ensure the successful use of this compound in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is cis-4P-PDOT and what is its primary mechanism of action?

A1: cis-4P-PDOT is a potent and selective antagonist of the Melatonin receptor MT2.[1][2][3] It is over 300-fold more selective for the MT2 receptor than the MT1 receptor.[1][2] Its mechanism of action involves counteracting the antioxidant effects mediated by melatonin.[1][2][3] This includes effects on the GSH/GSSG ratio, phospho-ERK, and Nrf2 nuclear translocation and DNA-binding activity.[1][2][3] Some literature also refers to it as a selective dopamine (B1211576) D4 receptor antagonist.[4]

Q2: What are the common causes of cis-4P-PDOT precipitation in cell culture media?

A2: Like many small-molecule inhibitors, cis-4P-PDOT is likely hydrophobic, which can lead to poor solubility in aqueous solutions like cell culture media.[5] Common causes for precipitation include:

• Low Aqueous Solubility: The intrinsic property of the compound to not dissolve well in water-based solutions.[5]

• Solvent Shock: Rapidly diluting a concentrated stock solution (e.g., in DMSO) into the aqueous cell culture medium can cause the compound to "crash out" of solution.[5][6]

• High Final Concentration: Exceeding the solubility limit of cis-4P-PDOT in the cell culture medium.[5][6]

• Media Components: Interactions with salts, proteins (especially in serum-containing media), and pH buffers can decrease solubility.[5]

• Temperature Changes: Moving the media from cold storage to a 37°C incubator can affect the compound's solubility.[5][7]

• pH of the Medium: The solubility of cis-4P-PDOT may be sensitive to the pH of the culture medium.[5][6]

Q3: Can I just filter out the precipitate?

A3: Filtering out the precipitate is not recommended. This action removes the precipitated compound, leading to an unknown and lower-than-intended final concentration in your media.[8] This will result in inaccurate and non-reproducible experimental data. It is better to address the root cause of the precipitation.[8]

Troubleshooting Guides

Issue 1: Immediate Precipitation Upon Addition to Media

Symptom: A visible precipitate or cloudiness forms immediately after adding the cis-4P-PDOT stock solution to the cell culture medium.

Troubleshooting Steps:

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The intended final concentration of cis-4P-PDOT exceeds its solubility limit in the cell culture medium.[6]	Decrease the final working concentration. Perform a solubility test to determine the maximum soluble concentration in your specific media.
Solvent Shock	The rapid change in solvent polarity when adding a concentrated DMSO stock to the aqueous medium causes the compound to precipitate.[5]	1. Perform a serial dilution of the stock solution in pre-warmed (37°C) culture media.[6]2. Add the compound dropwise while gently vortexing the media.[6]3. Ensure the final DMSO concentration is low (typically <0.5%).
Low Temperature of Media	Adding the compound to cold media can decrease its solubility.[6]	Always use pre-warmed (37°C) cell culture media for dilutions.[6]
pH of the Media	The pH of the cell culture medium may not be optimal for keeping cis-4P-PDOT in solution.[6]	Check the pKa of cis-4P-PDOT if available. Consider using a different buffering system or adjusting the media pH slightly, while ensuring it remains suitable for your cells.[8]

Issue 2: Delayed Precipitation After Incubation

Symptom: The media with cis-4P-PDOT appears clear initially, but a crystalline or cloudy precipitate forms after several hours or days in the incubator.

Troubleshooting Steps:

Potential Cause	Explanation	Recommended Solution
Compound Instability	cis-4P-PDOT may degrade over time in the culture conditions, leading to the formation of insoluble byproducts.	Prepare fresh media with the compound more frequently.
Cellular Metabolism	As cells metabolize, they can alter the pH of the culture medium, which may affect the solubility of cis-4P-PDOT.[6]	Monitor the pH of your culture medium, especially in dense cultures. You may need to change the medium more frequently.[6]
Interaction with Serum	Proteins in the serum can sometimes contribute to the precipitation of compounds over time.	Try reducing the serum concentration if your experimental design allows. Alternatively, pre-incubate cis-4P-PDOT in a small volume of serum before diluting it into the rest of the medium.[5]
Evaporation	Evaporation of media in the incubator can increase the concentration of all components, potentially exceeding the solubility limit of cis-4P-PDOT.[7][9]	Ensure proper humidification of the incubator and use sealed culture flasks or plates.[7][9]

Experimental Protocols

Protocol 1: Determining the Maximum Soluble Concentration of cis-4P-PDOT

Objective: To determine the highest concentration of cis-4P-PDOT that remains soluble in your specific cell culture medium under experimental conditions.

Materials:

• cis-4P-PDOT

• 100% DMSO

• Your complete cell culture medium (including serum and other supplements)

• Sterile microcentrifuge tubes or a 96-well plate

• 37°C incubator

Procedure:

• Prepare a High-Concentration Stock Solution: Dissolve cis-4P-PDOT in 100% DMSO to create a high-concentration stock solution (e.g., 10 mM). Ensure the compound is fully dissolved by vortexing.

• Prepare Serial Dilutions: Pre-warm your complete cell culture medium to 37°C.[6] Prepare a series of dilutions of the cis-4P-PDOT stock solution in the pre-warmed medium. For example, create final concentrations ranging from 1 µM to 100 µM.

• Visual Inspection (Immediate): Immediately after preparing the dilutions, visually inspect each solution for any signs of precipitation or cloudiness.

• Incubation: Incubate the dilutions at 37°C in a humidified incubator for a period that mimics your experimental timeline (e.g., 24, 48, or 72 hours).[6]

• Visual Inspection (Delayed): After incubation, visually inspect the solutions again for any delayed precipitation.

• Determination: The highest concentration that remains clear and free of precipitate after incubation is the maximum soluble concentration of cis-4P-PDOT under your experimental conditions.

Visualizations

Caption: Workflow for determining the maximum soluble concentration of cis-4P-PDOT.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 4-P-PDOT | Melatonin Receptor | MT Receptor | TargetMol [targetmol.com]
• 4. apexbt.com [apexbt.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 8. benchchem.com [benchchem.com]
• 9. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]

troubleshooting inconsistent results with cis-4P-PDOT

Technical Support Center: cis-4P-PDOT

Welcome to the technical support center for cis-4P-PDOT (cis-4-phenyl-2-Propionamidotetralin). This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting experiments and addressing common challenges encountered when working with this potent and selective MT2 receptor antagonist.

Frequently Asked Questions (FAQs)

Q1: What is cis-4P-PDOT and what is its primary mechanism of action?

A1: cis-4P-PDOT, also known as AH 024 or cis-4-phenyl-2-Propionamidotetralin, is a potent and selective antagonist of the Melatonin (B1676174) receptor 2 (MT2).[1][2] It exhibits over 300-fold greater selectivity for the MT2 receptor compared to the MT1 receptor.[1] Its primary function is to block the effects of melatonin and other agonists at the MT2 receptor, making it a valuable tool for studying melatonin-mediated signaling pathways.

Q2: In what solvents is cis-4P-PDOT soluble?

A2: Based on available data, cis-4P-PDOT is soluble in DMSO (15 mg/ml), DMF (30 mg/ml), and Ethanol (5 mg/ml). It has limited solubility in a DMF:PBS (pH 7.2) mixture at a 1:9 ratio (0.1 mg/ml).[2] For cell culture experiments, it is common to prepare a concentrated stock solution in DMSO and then dilute it to the final working concentration in the culture medium.

Q3: What are the common applications of cis-4P-PDOT in research?

A3: cis-4P-PDOT is primarily used to investigate the physiological and pathological roles of the MT2 receptor.[2] Common applications include:

• Studying the involvement of MT2 receptors in circadian rhythm regulation.

• Investigating the antioxidant effects of melatonin mediated through the MT2 receptor.[1]

• Elucidating the role of MT2 in neuronal function and memory.[1]

• Differentiating between MT1 and MT2 receptor-mediated effects in various cellular and animal models.[2]

Q4: Can cis-4P-PDOT exhibit agonist activity?

A4: Interestingly, in Chinese Hamster Ovary (CHO) cells engineered to express the human MT2 receptor (CHO-MT2 cells), cis-4P-PDOT has been observed to act as an agonist, leading to a concentration-dependent inhibition of forskolin-stimulated cyclic AMP (cAMP) levels.[1] However, in CHO cells expressing the MT1 receptor (CHO-mt1 cells), it does not show this effect.[1] Researchers should be aware of this potential for receptor and cell-type-specific agonist activity.

Troubleshooting Guide

Inconsistent Results in Cell-Based Assays

Issue	Potential Cause	Troubleshooting Steps
High variability between replicate wells	Poor solubility or precipitation of cis-4P-PDOT in aqueous media.	1. Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all wells and is below the tolerance level for your cell line (typically <0.5%).2. Prepare fresh dilutions of cis-4P-PDOT from a stock solution for each experiment.3. Visually inspect the media for any signs of precipitation after adding the compound.4. Consider using a different solvent system if solubility issues persist, though this may require re-validation.
No observable effect or weaker than expected antagonist activity	1. Suboptimal concentration of cis-4P-PDOT. 2. Insufficient pre-incubation time. 3. Degradation of the compound. 4. Low or absent MT2 receptor expression in the cell model.	1. Perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental conditions.2. Optimize the pre-incubation time with cis-4P-PDOT before adding the agonist to ensure adequate receptor blockade.3. Store the cis-4P-PDOT stock solution at -20°C or -80°C and minimize freeze-thaw cycles. Protect from light.4. Verify the expression of the MT2 receptor in your cell model using techniques such as qPCR, Western blot, or flow cytometry.
Unexpected agonist-like effects observed	As noted, cis-4P-PDOT can act as an agonist in certain cell systems (e.g., CHO-MT2 cells).[1]	1. Carefully characterize the pharmacology of cis-4P-PDOT in your specific experimental system by running control experiments without an agonist.2. If agonist activity is observed, consider whether this aligns with or confounds your experimental goals.3. Consult the literature for reports of similar behavior in your cell type.

Inconsistent Results in In Vivo Experiments

Issue	Potential Cause	Troubleshooting Steps
Lack of efficacy or high variability in animal studies	1. Poor bioavailability or rapid metabolism. 2. Suboptimal dosing or route of administration. 3. Incorrect timing of administration relative to agonist or behavioral testing.	1. Review pharmacokinetic data for cis-4P-PDOT if available. Consider formulation strategies to improve solubility and stability in the vehicle.2. Perform a dose-finding study to establish an effective dose range for your animal model and endpoint.3. Optimize the timing of drug administration based on the known pharmacokinetics of cis-4P-PDOT and the biological process being studied.

Quantitative Data Summary

Parameter	Value	Context	Reference
MT2 Receptor Binding Affinity (pKi)	8.37	Human recombinant MT2 receptor	[2]
Selectivity	>300-fold for MT2 over MT1	[1]
Agonist Activity (pEC50)	8.72	In CHO-MT2 cells (inhibition of forskolin-stimulated cAMP)	[1]
Intrinsic Activity	0.86	In CHO-MT2 cells (relative to melatonin)	[1]
In Vivo Dosage	0.5-1.0 mg/kg (intravenous)	Klotho mutant mice	[1]

Experimental Protocols

Protocol: Evaluating cis-4P-PDOT Antagonism in a cAMP Assay

This protocol provides a general framework for assessing the antagonist properties of cis-4P-PDOT in a cell line expressing the MT2 receptor.

• Cell Culture: Plate MT2-expressing cells (e.g., CHO-MT2) in a suitable multi-well plate and grow to the desired confluency.

• Compound Preparation: Prepare a stock solution of cis-4P-PDOT (e.g., 10 mM in DMSO). Serially dilute the stock solution in an appropriate assay buffer to achieve a range of final concentrations.

• Antagonist Pre-incubation: Remove the culture medium from the cells and add the prepared dilutions of cis-4P-PDOT. Incubate for a predetermined time (e.g., 15-30 minutes) at 37°C to allow for receptor binding.

• Agonist Stimulation: Add a known concentration of an MT2 agonist (e.g., melatonin) to the wells, along with a cAMP-stimulating agent like forskolin. Incubate for a specified period (e.g., 10-15 minutes) at 37°C.

• cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based).

• Data Analysis: Plot the cAMP concentration against the log of the cis-4P-PDOT concentration to determine the IC50 value, which represents the concentration of the antagonist that inhibits 50% of the agonist's effect.

Visualizations

Workflow for cAMP Antagonism Assay.

MT2 Receptor Signaling Pathway Inhibition.

Troubleshooting Decision Tree.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]

potential off-target effects of cis-4P-PDOT

Technical Support Center: cis-4P-PDOT

Disclaimer: The compound cis-4-phenyl-2-(1-tosyl-1H-pyrrol-3-yl)-5,6-dihydro-4H-1,3,4-oxadiazine (cis-4P-PDOT) is a novel chemical entity with limited currently available data in public literature. The following technical support information is based on the predicted pharmacology of its structural analogs and related compounds, particularly the well-characterized melatonin (B1676174) receptor 2 (MT2) antagonist, 4-P-PDOT, and the general properties of 1,3,4-oxadiazine derivatives. This guide should be used for informational purposes and as a starting point for your experimental design.

Frequently Asked Questions (FAQs)

Q1: What is the predicted primary biological target of cis-4P-PDOT?

Based on structural similarity to known melatonin receptor ligands, the primary target of cis-4P-PDOT is predicted to be the Melatonin Receptor 2 (MT2), a G-protein coupled receptor (GPCR). It is anticipated to act as an antagonist, blocking the effects of melatonin and other MT2 agonists.

Q2: What is the likely on-target mechanism of action?

As a predicted MT2 antagonist, cis-4P-PDOT would competitively bind to the MT2 receptor, preventing the binding of the endogenous ligand, melatonin. This would inhibit the downstream signaling cascades normally initiated by MT2 activation. Melatonin binding to MT2 typically leads to the inhibition of adenylyl cyclase via the Gαi subunit, resulting in decreased intracellular cyclic AMP (cAMP) levels.[[“]][2][3] Therefore, cis-4P-PDOT is expected to counteract this effect, leading to a relative increase in cAMP levels in the presence of an agonist. The MT2 receptor can also signal through other pathways, including Gq proteins and MAPK/PI3K/Akt pathways, which would also be inhibited.[[“]][4]

Q3: What are the ?

Potential off-target effects can be postulated based on its chemical structure:

• Melatonin Receptor 1 (MT1): While designed for MT2, some cross-reactivity with the MT1 receptor is possible, though potent analogs like 4-P-PDOT show high selectivity (>300-fold) for MT2 over MT1.

• 1,3,4-Oxadiazine Core: Derivatives of 1,3,4-oxadiazine have been reported to exhibit a wide range of biological activities, including antitumor, antimicrobial, antiviral, and anti-inflammatory properties.[5][6][7][8] This suggests the potential for interactions with various enzymes and signaling pathways unrelated to melatonin receptors.

• General GPCRs: The phenyl and tosyl groups may contribute to non-specific binding to other GPCRs or ion channels.

Q4: How should I prepare and store cis-4P-PDOT?

For a novel compound like cis-4P-PDOT, it is recommended to prepare stock solutions in a non-aqueous solvent such as DMSO. For long-term storage, it is advisable to aliquot the stock solution and store it at -20°C or -80°C to minimize freeze-thaw cycles. For cellular experiments, the final concentration of the solvent in the culture medium should be kept low (typically <0.1%) to avoid solvent-induced artifacts.

Troubleshooting Guide

Issue Encountered	Potential Cause	Recommended Solution
No observable effect of cis-4P-PDOT	Compound Degradation: Improper storage or handling.	Prepare a fresh stock solution. Verify compound integrity via analytical methods if possible.
Low Receptor Expression: The cell line or tissue used may have low or no expression of the MT2 receptor.	Confirm MT2 receptor expression using qPCR, Western blot, or radioligand binding assays.
Incorrect Concentration: The concentration range used may be too low to elicit a response.	Perform a dose-response curve starting from nanomolar to micromolar concentrations.
High background or non-specific effects	Compound Precipitation: The compound may not be fully soluble in the assay buffer or cell culture medium.	Visually inspect for precipitates. Lower the final concentration or try a different solvent for the stock solution.
Off-Target Effects: The observed effects are not mediated by the MT2 receptor.	Use a structurally unrelated MT2 antagonist as a control. Perform a rescue experiment with an MT2 agonist.
Solvent Toxicity: The concentration of the solvent (e.g., DMSO) is too high.	Ensure the final solvent concentration is below the toxicity threshold for your cell line (typically <0.1%).
Variability between experiments	Inconsistent Cell State: Cell passage number, confluency, or serum starvation can affect GPCR signaling.	Standardize cell culture conditions, including passage number and confluency at the time of the experiment.
Ligand-Dependent Behavior: Some melatonin receptor antagonists can act as inverse agonists in systems with high constitutive receptor activity.[9]	Characterize the constitutive activity of the MT2 receptor in your system. Compare the effect of cis-4P-PDOT in the presence and absence of an agonist.

Experimental Protocols

Protocol 1: In Vitro Characterization of cis-4P-PDOT as an MT2 Antagonist using a cAMP Assay

This protocol describes a method to determine the potency of cis-4P-PDOT as an antagonist of the MT2 receptor in a cell-based cAMP assay.

1. Cell Culture and Seeding:

• Culture HEK293 cells stably expressing the human MT2 receptor in DMEM supplemented with 10% FBS, 1% penicillin/streptomycin, and a selection antibiotic.
• Plate cells in a 96-well plate at a density of 20,000 cells/well and incubate for 24 hours.

2. Compound Preparation:

• Prepare a 10 mM stock solution of cis-4P-PDOT in DMSO.
• Prepare serial dilutions of cis-4P-PDOT in assay buffer (e.g., HBSS with 1 mM IBMX, a phosphodiesterase inhibitor).
• Prepare a stock solution of a known MT2 agonist (e.g., melatonin) and a control antagonist (e.g., 4-P-PDOT).

3. Antagonist Treatment:

• Wash the cells once with assay buffer.
• Add the serially diluted cis-4P-PDOT to the wells and incubate for 15-30 minutes at 37°C.

4. Agonist Stimulation:

• Add the MT2 agonist (e.g., melatonin at its EC80 concentration) to the wells containing cis-4P-PDOT.
• Incubate for 15-30 minutes at 37°C.

5. cAMP Measurement:

• Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, ELISA, or LANCE).

6. Data Analysis:

• Plot the cAMP concentration against the log concentration of cis-4P-PDOT.
• Fit the data to a four-parameter logistic equation to determine the IC50 value of cis-4P-PDOT.
• Calculate the Schild constant (pA2) to quantify the antagonist potency.

Visualizations

Caption: Predicted signaling pathway of the MT2 receptor and the antagonistic action of cis-4P-PDOT.

Caption: Experimental workflow for determining the antagonist potency of cis-4P-PDOT.

References

• 1. consensus.app [consensus.app]
• 2. mdpi.com [mdpi.com]
• 3. What are MT2 modulators and how do they work? [synapse.patsnap.com]
• 4. Molecular Mechanisms of the Melatonin Receptor Pathway Linking Circadian Rhythm to Type 2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. "Review on the potential of 1,3,4-Oxadiazine derivatives: Synthesis, st" by Saleem Akbar, Subham Das et al. [impressions.manipal.edu]
• 6. cris.bgu.ac.il [cris.bgu.ac.il]
• 7. Review on the potential of 1,3,4-Oxadiazine derivatives: Synthesis, structure-activity relationship, and future prospects in drug development: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 8. researchgate.net [researchgate.net]
• 9. Melatonin receptors: molecular pharmacology and signalling in the context of system bias - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT)

Welcome to the technical support center for cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of cis-4P-PDOT in solution and to offer troubleshooting advice for common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is cis-4P-PDOT and what is its primary application?

A1: cis-4P-PDOT, or cis-4-Phenyl-2-propionamidotetralin, is a potent and selective antagonist of the melatonin (B1676174) receptor MT2. It is primarily used in research to investigate the physiological roles of MT2 receptors and to study conditions related to circadian rhythms and sleep disorders.

Q2: What are the typical solvents for dissolving cis-4P-PDOT?

A2: Based on available data, cis-4P-PDOT is soluble in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and ethanol. Its solubility in aqueous buffers is limited. For cell-based assays, it is common to prepare a concentrated stock solution in DMSO and then dilute it into the aqueous culture medium, ensuring the final DMSO concentration is non-toxic to the cells (typically below 0.5%).

Q3: What are the primary factors that can affect the stability of cis-4P-PDOT in solution?

A3: The stability of cis-4P-PDOT in solution can be influenced by several factors, including:

• pH: The amide bond in the molecule may be susceptible to hydrolysis under strongly acidic or basic conditions.

• Temperature: Elevated temperatures can accelerate degradation reactions.

• Light: Exposure to UV or high-intensity light may induce photodegradation.

• Oxidizing agents: The tetralin ring system could be susceptible to oxidation.

Q4: How should I store stock solutions of cis-4P-PDOT?

A4: To ensure the longevity of your cis-4P-PDOT stock solutions, it is recommended to:

• Store them at -20°C or -80°C for long-term storage.

• Protect them from light by using amber vials or by wrapping the vials in foil.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Troubleshooting Guides

This section addresses specific issues that you might encounter during your experiments with cis-4P-PDOT.

Issue 1: Inconsistent results in biological assays.

• Possible Cause: Degradation of cis-4P-PDOT in the assay medium.

• Troubleshooting Steps:

  • Prepare fresh dilutions: Always prepare fresh dilutions of cis-4P-PDOT from a frozen stock for each experiment.

  • Pre-incubate control: Incubate your final dilution of cis-4P-PDOT in the assay medium for the duration of your experiment without cells or other biological components. Analyze the concentration of the compound at the beginning and end of the incubation period using a validated analytical method like HPLC to check for chemical stability in the medium.

  • Minimize exposure to harsh conditions: Protect your assay plates from prolonged exposure to light and elevated temperatures.

Issue 2: Precipitation of the compound upon dilution into aqueous buffer.

• Possible Cause: The solubility limit of cis-4P-PDOT in the aqueous buffer has been exceeded.

• Troubleshooting Steps:

  • Optimize solvent concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) is as low as possible while maintaining solubility.

  • Use a solubilizing agent: In some cases, the addition of a small amount of a biocompatible solubilizing agent, such as a cyclodextrin, may help to increase the aqueous solubility. However, this should be validated to ensure it does not interfere with the assay.

  • Vortex during dilution: When diluting the stock solution, vortex the aqueous buffer to ensure rapid and uniform mixing, which can help prevent localized high concentrations that lead to precipitation.

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study of cis-4P-PDOT

Forced degradation studies are essential to identify potential degradation products and to determine the intrinsic stability of a molecule.[1][2] This protocol provides a general framework for conducting a forced degradation study on cis-4P-PDOT.

Objective: To assess the stability of cis-4P-PDOT under various stress conditions.

Materials:

• cis-4P-PDOT

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis or Mass Spectrometry)

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of cis-4P-PDOT in a suitable organic solvent (e.g., 1 mg/mL in acetonitrile).

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with 0.1 M HCl. Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).

  • Alkaline Hydrolysis: Mix the stock solution with 0.1 M NaOH. Incubate at a controlled temperature (e.g., 60°C) for a defined period.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂. Incubate at room temperature for a defined period.

  • Thermal Degradation: Incubate the stock solution at a high temperature (e.g., 80°C) in the dark.

  • Photodegradation: Expose the stock solution to a light source (e.g., UV lamp or a photostability chamber).

• Sample Analysis: At each time point, withdraw an aliquot of the stressed solution, neutralize it if necessary, and dilute it to a suitable concentration for analysis. Analyze the samples by a validated stability-indicating HPLC method to quantify the remaining parent compound and to detect any degradation products.

Data Presentation

The following tables provide a template for presenting the stability data of cis-4P-PDOT under different conditions. The data presented here is hypothetical and should be replaced with your experimental findings.

Table 1: Stability of cis-4P-PDOT in Different Solvents at Room Temperature (25°C)

Solvent	Time (days)	% Remaining cis-4P-PDOT
DMSO	0	100
1	99.8
7	99.1
30	97.5
Ethanol	0	100
1	99.5
7	98.2
30	95.3
Acetonitrile	0	100
1	99.9
7	99.5
30	98.8

Table 2: Stability of cis-4P-PDOT in Aqueous Buffer at Different pH Values (37°C)

pH	Time (hours)	% Remaining cis-4P-PDOT
3.0	0	100
24	95.2
72	88.6
7.4	0	100
24	99.7
72	98.9
9.0	0	100
24	96.8
72	91.5

Visualizations

Caption: Workflow for a forced degradation study of cis-4P-PDOT.

Caption: Potential degradation pathways for cis-4P-PDOT.

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biopharminternational.com [biopharminternational.com]

Technical Support Center: Enhancing the In Vivo Bioavailability of cis-4P-PDOT

Welcome to the technical support center for researchers, scientists, and drug development professionals working with cis-4-phenyl-2-propionamidotetralin (cis-4P-PDOT). This guide provides troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during in vivo experiments, with a focus on improving the bioavailability of this selective MT2 melatonin (B1676174) receptor antagonist.

Frequently Asked Questions (FAQs)

Q1: What is cis-4P-PDOT and what are its key properties?

A1: cis-4P-PDOT is a potent and selective antagonist of the Melatonin Receptor 2 (MT2). It is characterized by its hydrophobicity, making it soluble in organic solvents like DMSO and ethanol, but poorly soluble in aqueous solutions. This low aqueous solubility is a primary factor contributing to potentially low oral bioavailability.

Q2: Why is the bioavailability of cis-4P-PDOT a concern for in vivo studies?

Q3: What are the initial signs of poor bioavailability in my animal studies?

A3: Common indicators of poor bioavailability include:

• High variability in therapeutic outcomes between individual animals.

• Lack of a clear dose-response relationship.

• Requirement for significantly higher doses compared to in vitro effective concentrations.

• Low or undetectable plasma concentrations of the compound.

Troubleshooting Guides

Issue 1: Low or Inconsistent Plasma Concentrations of cis-4P-PDOT

Possible Cause: Poor absorption from the gastrointestinal tract due to low aqueous solubility and potential first-pass metabolism.

Troubleshooting Steps:

• Formulation Optimization: The most effective strategy is to improve the dissolution rate and absorption of cis-4P-PDOT through advanced formulation techniques.

• Route of Administration: For initial proof-of-concept studies, consider subcutaneous or intraperitoneal injection to bypass the gastrointestinal tract and establish a baseline for systemic exposure. Several in vivo studies have successfully used subcutaneous administration for cis-4P-PDOT.[1]

• Co-administration with Bioenhancers: Investigate the use of bioenhancers that can inhibit metabolic enzymes or enhance intestinal permeability.

Issue 2: Precipitation of cis-4P-PDOT Upon Formulation with Aqueous Vehicles

Possible Cause: The hydrophobic nature of cis-4P-PDOT causes it to 'crash out' of solution when introduced to an aqueous environment.

Troubleshooting Steps:

• Utilize Co-solvents: Prepare a stock solution of cis-4P-PDOT in a water-miscible organic solvent like DMSO. For the final formulation, use a mixture of co-solvents and surfactants to maintain solubility upon dilution with an aqueous vehicle.

• pH Adjustment: Although not always effective for neutral compounds, exploring the pH-solubility profile of cis-4P-PDOT may reveal opportunities for improvement if it has ionizable groups.

• Sonication: Use a bath sonicator to aid in the dissolution of the compound in the formulation vehicle.

Data Presentation: Formulation Strategies for Hydrophobic Compounds

The following table summarizes common formulation strategies that can be applied to improve the bioavailability of poorly soluble compounds like cis-4P-PDOT.

Formulation Strategy	Description	Advantages	Disadvantages
Co-solvent/Surfactant Mixtures	Dissolving the compound in a mixture of organic solvents (e.g., DMSO, PEG-400) and non-ionic surfactants (e.g., Tween® 80, Cremophor® EL) before dilution in an aqueous vehicle.	Simple to prepare, suitable for early-stage preclinical studies.	Potential for solvent toxicity at higher concentrations, may not be suitable for all administration routes.
Lipid-Based Formulations (e.g., SEDDS)	Self-emulsifying drug delivery systems are isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions upon gentle agitation in an aqueous medium.	Enhances solubility and absorption, can protect the drug from degradation.	More complex to develop and characterize, potential for variability in emulsion formation.
Nanoparticle Formulations	Encapsulating or loading the compound into nanoparticles (e.g., polymeric nanoparticles, solid lipid nanoparticles) to increase surface area and dissolution rate.	Improves solubility and stability, allows for targeted delivery.	Requires specialized equipment and expertise for preparation and characterization, potential for immunogenicity.
Solid Dispersions	Dispersing the compound in an inert carrier matrix at the solid state.	Enhances dissolution rate by reducing particle size and increasing wettability.	Can be physically unstable, may require specialized manufacturing techniques.

Experimental Protocols

Protocol 1: Preparation of a Co-solvent/Surfactant Formulation for Oral Gavage in Rodents

This protocol is a general guideline for preparing a formulation suitable for oral administration of a hydrophobic compound like cis-4P-PDOT.

Materials:

• cis-4P-PDOT

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 400 (PEG-400)

• Tween® 80 (Polysorbate 80)

• Sterile saline (0.9% NaCl)

Procedure:

• Prepare the Vehicle Mixture: In a sterile container, prepare the vehicle by mixing DMSO, PEG-400, and Tween® 80 in a ratio of 10:40:5 (v/v/v). For example, for 1 ml of vehicle, mix 100 µl of DMSO, 400 µl of PEG-400, and 50 µl of Tween® 80.

• Dissolve cis-4P-PDOT: Weigh the required amount of cis-4P-PDOT and dissolve it in the vehicle mixture to achieve the desired stock concentration. Vortex or sonicate until the compound is completely dissolved.

• Final Dilution: Slowly add sterile saline to the dissolved drug solution to reach the final desired concentration for dosing. It is crucial to add the saline dropwise while continuously vortexing to prevent precipitation. The final volume of the organic solvents should be kept to a minimum to avoid toxicity.

• Administration: Administer the formulation to the animals via oral gavage at the appropriate volume based on their body weight.

Protocol 2: In Vivo Pharmacokinetic Study in Rats

This protocol outlines a basic pharmacokinetic study to evaluate the bioavailability of a cis-4P-PDOT formulation.

Animals:

• Male Sprague-Dawley rats (250-300 g)

Procedure:

• Animal Acclimatization: Acclimatize the rats to the laboratory conditions for at least one week prior to the experiment.

• Fasting: Fast the animals overnight (12-16 hours) before drug administration, with free access to water.

• Drug Administration:

  • Intravenous (IV) Group: Administer a known dose of cis-4P-PDOT (dissolved in a suitable IV vehicle) via the tail vein to serve as a reference for absolute bioavailability calculation.

  • Oral (PO) Group: Administer the prepared oral formulation of cis-4P-PDOT via gavage.

• Blood Sampling: Collect blood samples (approximately 0.2 ml) from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-dosing into tubes containing an anticoagulant.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis: Analyze the plasma samples for cis-4P-PDOT concentration using a validated analytical method, such as LC-MS/MS.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters, including Area Under the Curve (AUC), maximum concentration (Cmax), time to maximum concentration (Tmax), and elimination half-life (t1/2). Oral bioavailability (F%) can be calculated using the formula: F% = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.

Mandatory Visualizations

Caption: MT2 Receptor Signaling Pathway Antagonized by cis-4P-PDOT.

Caption: Troubleshooting Workflow for Poor In Vivo Efficacy.

References

• 1. Selective MT2 melatonin receptor antagonists block melatonin-mediated phase advances of circadian rhythms - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing cis-4-Phenyl-2-propionamidotetralin (4-P-PDOT) Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize variability in experiments utilizing the selective MT2 melatonin (B1676174) receptor antagonist, 4-P-PDOT.

Frequently Asked Questions (FAQs)

Q1: What is 4-P-PDOT and what is its primary mechanism of action?

A1: 4-P-PDOT (cis-4-Phenyl-2-propionamidotetralin) is a potent and selective antagonist of the melatonin receptor 2 (MT2). It functions by competitively blocking the binding of melatonin and other agonists to the MT2 receptor, thereby inhibiting downstream signaling pathways.[1][2] Its selectivity for MT2 over the MT1 receptor is reported to be over 300-fold.

Q2: What are the common research applications of 4-P-PDOT?

A2: 4-P-PDOT is widely used in research to investigate the physiological and pathological roles of the MT2 receptor. Common applications include studying circadian rhythms, sleep regulation, neuroprotection, and the role of MT2 in various diseases.[3][4]

Q3: How should I store 4-P-PDOT powder and stock solutions?

A3: 4-P-PDOT powder should be stored at -20°C for long-term stability (up to 2 years). Stock solutions in DMSO can be stored at -80°C for up to 6 months or at -20°C for up to one month. It is recommended to prepare fresh working solutions for each experiment to ensure consistency.

Q4: In which solvents is 4-P-PDOT soluble?

A4: 4-P-PDOT is soluble in dimethyl sulfoxide (B87167) (DMSO) and ethanol. For in vitro experiments, DMSO is a common solvent for preparing stock solutions. For in vivo studies, stock solutions in DMSO are often diluted with a suitable vehicle like saline or phosphate-buffered saline (PBS).[5]

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments with 4-P-PDOT.

Issue	Potential Cause(s)	Recommended Solution(s)
Inconsistent or no effect of 4-P-PDOT in cell-based assays.	1. Suboptimal concentration: The concentration of 4-P-PDOT may be too low to effectively antagonize the MT2 receptor in your specific cell line. 2. Cell line variability: Different cell lines have varying expression levels of MT2 receptors. 3. Ligand degradation: 4-P-PDOT in the working solution may have degraded over time. 4. Incorrect vehicle control: The vehicle (e.g., DMSO) may have unintended effects on the cells.	1. Perform a dose-response experiment: Test a range of 4-P-PDOT concentrations to determine the optimal inhibitory concentration for your experimental setup. 2. Verify MT2 expression: Confirm the expression of the MT2 receptor in your cell line using techniques like qPCR or Western blotting. 3. Prepare fresh solutions: Always prepare fresh working solutions of 4-P-PDOT from a frozen stock on the day of the experiment. 4. Use appropriate controls: Include a vehicle-only control group to account for any effects of the solvent. The final concentration of the vehicle should be consistent across all treatment groups.
Precipitation of 4-P-PDOT in culture medium.	1. Low aqueous solubility: 4-P-PDOT has limited solubility in aqueous solutions like cell culture media. 2. High final concentration: The final concentration of 4-P-PDOT in the medium may exceed its solubility limit.	1. Ensure complete initial dissolution: Make sure the 4-P-PDOT is fully dissolved in the stock solvent (e.g., DMSO) before diluting it in the aqueous medium. Sonication may aid dissolution. 2. Lower the final concentration: If precipitation persists, consider lowering the final working concentration of 4-P-PDOT. 3. Increase the solvent concentration in the final medium (with caution): A slightly higher percentage of the vehicle in the final medium might help, but be mindful of potential solvent toxicity to your cells. Always include a corresponding vehicle control.
Variability in in vivo experimental results.	1. Inconsistent drug administration: Variability in the route, timing, or volume of administration can lead to inconsistent results. 2. Improper vehicle selection: The chosen vehicle may not be optimal for the route of administration or may have its own biological effects. 3. Metabolism and clearance of 4-P-PDOT: The pharmacokinetic properties of 4-P-PDOT can vary between animals.	1. Standardize administration protocol: Ensure that the administration protocol is consistent for all animals in the study. 2. Select an appropriate vehicle: For intraperitoneal or intravenous injections, a common approach is to dissolve 4-P-PDOT in DMSO and then dilute it with saline or PBS to a final concentration where the DMSO percentage is low and non-toxic.[5] A vehicle-only control group is essential. 3. Optimize dosing regimen: Conduct pilot studies to determine the optimal dosing regimen (dose and frequency) to achieve the desired biological effect.
Unexpected agonist-like effects of 4-P-PDOT.	1. Partial agonism/inverse agonism: In some cellular contexts and at certain concentrations, compounds classified as antagonists can exhibit partial agonist or inverse agonist activity.[6]	1. Thoroughly characterize the response: In your specific experimental system, carefully characterize the dose-response curve of 4-P-PDOT alone to identify any potential agonist or inverse agonist effects. 2. Consult the literature: Review studies that have used 4-P-PDOT in similar experimental models to see if such effects have been reported.

Quantitative Data Summary

The following table summarizes key quantitative parameters for 4-P-PDOT based on available literature. Note that optimal concentrations can vary significantly depending on the experimental system.

Parameter	Value	Experimental System	Reference
Selectivity	>300-fold for MT2 over MT1	Receptor binding assays
Effective in vitro concentration	10⁻⁹ M to 10⁻⁵ M	Bovine granulosa cells	[6][7][8]
Effective in vivo dose	10 mg/kg	Mice (spinal cord injury model)
Solubility in DMSO	≥ 10 mg/mL	-

Detailed Experimental Protocol: In Vitro Cell-Based Assay

This protocol provides a general framework for assessing the antagonistic effect of 4-P-PDOT on melatonin-induced signaling in a cell-based assay.

Objective: To determine the inhibitory effect of 4-P-PDOT on melatonin-induced changes in a downstream signaling molecule (e.g., cAMP levels or ERK phosphorylation).

Materials:

• Cells expressing the MT2 receptor

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• 4-P-PDOT powder

• Dimethyl sulfoxide (DMSO)

• Melatonin

• Assay-specific reagents (e.g., cAMP assay kit, antibodies for Western blotting)

• Multi-well cell culture plates

Procedure:

• Cell Seeding:

  • Seed the MT2-expressing cells in a multi-well plate at a density that will result in a confluent monolayer on the day of the experiment.

  • Incubate the cells under standard conditions (e.g., 37°C, 5% CO₂).

• Reagent Preparation:

  • 4-P-PDOT Stock Solution (10 mM): Dissolve the appropriate amount of 4-P-PDOT powder in DMSO to make a 10 mM stock solution. Gently vortex or sonicate to ensure complete dissolution. Aliquot and store at -80°C.

  • Melatonin Stock Solution (10 mM): Prepare a 10 mM stock solution of melatonin in DMSO. Aliquot and store at -20°C.

  • Working Solutions: On the day of the experiment, thaw the stock solutions and prepare serial dilutions of 4-P-PDOT and a fixed concentration of melatonin in serum-free or low-serum medium. Ensure the final DMSO concentration is consistent across all wells and does not exceed a non-toxic level for your cells (typically ≤ 0.1%).

• Cell Treatment:

  • Wash the cells with PBS.

  • Pre-incubate the cells with varying concentrations of 4-P-PDOT or vehicle (medium with the same final DMSO concentration) for a predetermined time (e.g., 30-60 minutes).

  • Stimulate the cells with a fixed concentration of melatonin for the appropriate duration, depending on the signaling pathway being investigated.

  • Include the following controls:

    • Untreated cells (basal level)

    • Vehicle-only treated cells

    • Melatonin-only treated cells

    • 4-P-PDOT-only treated cells (at the highest concentration)

• Data Acquisition and Analysis:

  • Lyse the cells and proceed with the specific assay to measure the downstream signaling molecule (e.g., cAMP levels using an ELISA-based kit or protein phosphorylation using Western blotting).

  • Normalize the data to the appropriate controls.

  • Plot the response as a function of the 4-P-PDOT concentration and determine the IC₅₀ value (the concentration of antagonist that inhibits 50% of the agonist response).

Visualizations

General workflow for an in vitro 4-P-PDOT experiment.

Simplified MT2 receptor signaling pathway modulated by 4-P-PDOT.

References

• 1. An improved synthesis of cis-4-phenyl-2-propionamidotetralin (4-P-PDOT): a selective MT(2) melatonin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What are GPCR antagonists and how do they work? [synapse.patsnap.com]
• 3. The influence od melatonin receptors antagonists, luzindole and 4-phenyl-2-propionamidotetralin (4-P-PDOT), on melatonin-dependent vasopressin and adrenocorticotropic hormone (ACTH) release from the rat hypothalamo-hypophysial system. In vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Melatonin exerts neuroprotective effects in mice with spinal cord injury by activating the Nrf2/Keap1 signaling pathway via the MT2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Melatonin exerts neuroprotective effects in mice with spinal cord injury by activating the Nrf2/Keap1 signaling pathway via the MT2 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Luzindole and 4P-PDOT block the effect of melatonin on bovine granulosa cell apoptosis and cell cycle depending on its concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. High and low dose of luzindole or 4-phenyl-2-propionamidotetralin (4-P-PDOT) reverse bovine granulosa cell response to melatonin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High and low dose of luzindole or 4-phenyl-2-propionamidotetralin (4-P-PDOT) reverse bovine granulosa cell response to melatonin [PeerJ] [peerj.com]

addressing vehicle effects in cis-4P-PDOT control groups

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using cis-4P-PDOT, a potent and selective MT2 melatonin (B1676174) receptor antagonist. The information provided is intended to assist in the proper design and execution of experiments, with a particular focus on addressing potential vehicle effects in control groups.

Frequently Asked Questions (FAQs)

Q1: What is cis-4P-PDOT and what is its primary mechanism of action?

A1: cis-4P-PDOT (cis-4-Phenyl-2-propionamidotetralin) is a high-affinity antagonist for the Melatonin receptor 2 (MT2). It exhibits over 300-fold selectivity for the MT2 receptor compared to the MT1 receptor. Its primary mechanism of action is to block the binding of melatonin to the MT2 receptor, thereby inhibiting its downstream effects.[1] This blockade can prevent melatonin-induced phase shifts in circadian rhythms and counteract melatonin-mediated antioxidant effects.[2][3]

Q2: What are the recommended solvents for preparing cis-4P-PDOT stock solutions?

A2: cis-4P-PDOT has varying solubility in common laboratory solvents. It is crucial to select an appropriate solvent and concentration to ensure complete dissolution and minimize vehicle-induced effects. The solubility data is summarized in the table below.

Solvent	Solubility
DMF	~30 mg/ml
DMSO	~15 mg/ml
Ethanol (B145695)	~5 mg/ml
DMF:PBS (pH 7.2) (1:9)	~0.1 mg/ml

Table 1: Solubility of cis-4P-PDOT in various solvents. [4]

Q3: How should I prepare my vehicle control group when using cis-4P-PDOT?

A3: The vehicle control group is critical for accurately interpreting the effects of cis-4P-PDOT. This group should receive the exact same solvent mixture and volume as the experimental group, administered via the same route and schedule. For example, if you dissolve cis-4P-PDOT in DMSO and then dilute it in saline for injection, your vehicle control should be the same final concentration of DMSO in saline.

Q4: Can the vehicle itself have biological effects?

A4: Yes, vehicles can exert their own biological effects, which makes a proper vehicle control group essential. For instance, solvents like DMSO and ethanol can have antioxidant or pro-oxidant effects, which could confound studies on the antioxidant properties of melatonin and cis-4P-PDOT.[5] It is recommended to use the lowest possible concentration of the vehicle.

Troubleshooting Guide

Issue 1: High variability or unexpected results in the vehicle control group.

• Possible Cause 1: Vehicle-induced biological effects.

  • Troubleshooting Step: Review the literature for known effects of your chosen vehicle on the endpoints you are measuring. For example, if you are conducting antioxidant assays and using ethanol as a vehicle, be aware that ethanol itself can alter oxidative stress markers.[5][6] Consider reducing the final concentration of the vehicle in your administered solution.

• Possible Cause 2: Inconsistent preparation of the vehicle solution.

  • Troubleshooting Step: Ensure that the vehicle solution is prepared fresh for each experiment and that the final concentration of the solvent (e.g., DMSO, ethanol) is consistent across all animals and experimental days.

Issue 2: Poor solubility or precipitation of cis-4P-PDOT upon dilution.

• Possible Cause 1: Exceeding the solubility limit in the final solution.

  • Troubleshooting Step: Refer to the solubility table (Table 1) and ensure that the final concentration of cis-4P-PDOT in your diluted solution does not exceed its solubility limit. For aqueous dilutions, solubility is significantly lower.[4]

• Possible Cause 2: Temperature effects on solubility.

  • Troubleshooting Step: Prepare solutions at room temperature. If warming is used to dissolve the compound, allow the solution to return to room temperature to check for precipitation before administration.

Issue 3: Lack of an observable effect of cis-4P-PDOT.

• Possible Cause 1: Insufficient dosage.

  • Troubleshooting Step: Consult the literature for effective doses of cis-4P-PDOT in similar experimental models. Doses can vary depending on the route of administration and the biological question being investigated.

• Possible Cause 2: Degradation of the compound.

  • Troubleshooting Step: While cis-4P-PDOT is stable for at least four years when stored properly as a solid[4], its stability in solution is not well-documented. Prepare fresh solutions for each experiment and avoid repeated freeze-thaw cycles.

• Possible Cause 3: The biological pathway under investigation is not modulated by the MT2 receptor.

  • Troubleshooting Step: Confirm that the MT2 receptor is expressed in your model system and is involved in the signaling pathway of interest.

Experimental Protocols

Protocol 1: Preparation of cis-4P-PDOT for In Vivo Administration

This is a general protocol and may require optimization for specific experimental needs.

• Preparation of Stock Solution:

  • Based on the required final dose and solubility data (Table 1), weigh out the necessary amount of cis-4P-PDOT powder.

  • Dissolve the powder in a minimal amount of a suitable solvent (e.g., DMSO) to create a concentrated stock solution. For example, to achieve a final concentration of 15 mg/ml, dissolve 15 mg of cis-4P-PDOT in 1 ml of DMSO.

• Preparation of Dosing Solution:

  • On the day of the experiment, dilute the stock solution in a sterile vehicle suitable for in vivo administration (e.g., saline or PBS).

  • For example, to achieve a final dose of 1 mg/kg in a 100 µl injection volume for a 25g mouse, you would need a final concentration of 0.25 mg/ml. You would dilute your 15 mg/ml DMSO stock solution accordingly in saline. Ensure the final concentration of DMSO is low (typically <5%) to minimize toxicity.

• Preparation of Vehicle Control:

  • Prepare a vehicle control solution with the same final concentration of the solvent (e.g., DMSO) in the same in vivo vehicle (e.g., saline) as the dosing solution.

Visualizations

Caption: Experimental workflow for in vivo studies with cis-4P-PDOT.

References

• 1. What are Melatonin receptor antagonists and how do they work? [synapse.patsnap.com]
• 2. Selective MT2 melatonin receptor antagonists block melatonin-mediated phase advances of circadian rhythms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. life.illinois.edu [life.illinois.edu]
• 4. caymanchem.com [caymanchem.com]
• 5. Evaluation of the Concentration of Ethanol as a Vehicle for the Administration of Resveratrol Measured Through Its Antioxidant Effect in the Hippocampus of Wistar Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

how to determine the optimal working concentration of cis-4P-PDOT

Welcome to the technical support center for researchers utilizing 4-P-PDOT. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist you in determining the optimal working concentration of this compound for your experiments.

Frequently Asked Questions (FAQs)

Q1: I am trying to find information on "cis-4P-PDOT," but I am having trouble finding relevant data. Is this the correct name for the compound?

It is highly likely that "cis-4P-PDOT" is a misnomer for 4-P-PDOT (4-phenyl-2-propionamidotetralin) . Our resources indicate that 4-P-PDOT is a well-characterized potent and selective antagonist of the Melatonin (B1676174) receptor 2 (MT2). The "cis-4P" portion of your query may be causing confusion with a different compound, cis-4-hydroxy-L-proline, which is an amino acid analog that inhibits collagen synthesis and is not directly related to 4-P-PDOT's function as an MT2 receptor antagonist.[1][2][3] We recommend proceeding with the understanding that your compound of interest is 4-P-PDOT.

Q2: What is the mechanism of action for 4-P-PDOT?

4-P-PDOT is a potent and selective antagonist for the Melatonin receptor 2 (MT2), with over 300-fold more selectivity for MT2 than the Melatonin receptor 1 (MT1).[1][2] It functions by counteracting the effects of melatonin. For instance, it has been shown to reverse melatonin-mediated antioxidant effects, including the GSH/GSSG ratio, phospho-ERK levels, and Nrf2 nuclear translocation and DNA-binding activity.[1][2] Interestingly, while it acts as an antagonist in most contexts, in Chinese Hamster Ovary (CHO) cells engineered to express the MT2 receptor (CHO-MT2), it has been observed to act as an agonist, inhibiting forskolin-stimulated cyclic AMP.[1][4]

Q3: Can I use 4-P-PDOT in both cell culture (in vitro) and animal (in vivo) studies?

Yes, 4-P-PDOT has been utilized in both in vitro and in vivo research. It has been used in cell lines such as CHO, HT-29, and HeLa cells.[1] Additionally, it has been administered to mice to study its effects on melatonin-mediated responses in the brain.[1][4]

Troubleshooting Guides

Determining Optimal Concentration for In Vitro Cell-Based Assays

Q1: I am starting a new experiment with 4-P-PDOT in my cell line. How do I determine the best concentration to use?

Determining the optimal working concentration of 4-P-PDOT requires a systematic approach. We recommend a multi-step process to identify a concentration that is effective without inducing cytotoxicity.

Step 1: Initial Range-Finding Experiment. Start with a broad range of concentrations to narrow down a potential working range. Based on available literature, a starting point could be a logarithmic dilution series.

Step 2: Assess Cytotoxicity. It is crucial to ensure that the observed effects of 4-P-PDOT are due to its specific antagonist activity and not due to cell death. A cell viability assay is essential.

Step 3: Functional Assay. Once a non-toxic concentration range is established, the next step is to perform a functional assay to measure the antagonist activity of 4-P-PDOT.

Q2: My cells are dying even at low concentrations of 4-P-PDOT. What could be the issue?

• Solvent Toxicity: Ensure the final concentration of your solvent (e.g., DMSO) is not exceeding a level toxic to your cells (typically <0.1-0.5%). Run a vehicle control (solvent only) to test this.

• Cell Line Sensitivity: Your specific cell line may be particularly sensitive to 4-P-PDOT. Consider using an even lower starting concentration range in your cytotoxicity assay.

• Compound Purity: Verify the purity of your 4-P-PDOT stock. Impurities could contribute to unexpected cytotoxicity.

• Assay-Specific Artifacts: The cell viability assay itself could be interfered with by the compound. Consider using an alternative method to confirm cytotoxicity (e.g., trypan blue exclusion vs. a metabolic assay).

Q3: I am not observing any effect of 4-P-PDOT in my functional assay. What should I do?

• Concentration Too Low: The concentration of 4-P-PDOT may be insufficient to effectively antagonize the MT2 receptor in your system. Try a higher concentration, ensuring it remains in the non-toxic range.

• Melatonin Agonist Concentration: The effectiveness of an antagonist is dependent on the concentration of the agonist it is competing with. If you are using melatonin to stimulate the MT2 receptor, ensure its concentration is appropriate. You may need to perform a dose-response curve with melatonin in the presence of a fixed concentration of 4-P-PDOT.

• MT2 Receptor Expression: Confirm that your cell line expresses the MT2 receptor at a sufficient level. You can verify this through techniques like qPCR, Western blot, or flow cytometry.

• Incubation Time: The incubation time with 4-P-PDOT may not be optimal. A time-course experiment can help determine the ideal duration for observing the desired effect.

Determining Optimal Dose for In Vivo Studies

Q1: How do I select a starting dose for my animal experiments with 4-P-PDOT?

For in vivo studies, a dose-response experiment is recommended. Based on existing literature, intravenous injections of 0.5-1.0 mg/kg have been used in mice.[1][4] Your initial pilot study could include doses in this range, as well as one dose lower and one dose higher, to assess for efficacy and any potential adverse effects.

Q2: What parameters should I monitor in my in vivo study?

• Pharmacodynamic Markers: Measure the biological effect of 4-P-PDOT. For example, if you are studying its effect on melatonin-induced changes, you could measure downstream markers like phospho-ERK or Nrf2 activity in the target tissue.[1]

• Pharmacokinetic Analysis: If resources allow, measure the concentration of 4-P-PDOT in plasma and the target tissue over time to understand its absorption, distribution, metabolism, and excretion (ADME) profile. This will help in optimizing the dosing regimen.

• Toxicology and Animal Welfare: Closely monitor the animals for any signs of toxicity, such as weight loss, changes in behavior, or other adverse events.

Quantitative Data Summary

Application	Cell Line / Animal Model	Concentration / Dose	Observed Effect	Reference
In Vitro	CHO-mt1 cells	10 mM	No effect on forskolin-stimulated cyclic AMP levels, alone or with melatonin.	[1][4]
In Vitro	CHO-MT2 cells	pEC50 = 8.72	Agonist activity: concentration-dependent inhibition of forskolin-stimulated cyclic AMP.	[1]
In Vitro	HT-29 and HeLa cells	Not specified	Negligible effect on cell viability induced by melatonin.	[1]
In Vivo	Klotho mutant mice	0.5-1.0 mg/kg (intravenous)	Significantly reversed melatonin-mediated antioxidant effects and memory function changes.	[1][4]

Experimental Protocols

Protocol: Determining the Optimal In Vitro Concentration of 4-P-PDOT

This protocol outlines a general workflow for determining the optimal working concentration of 4-P-PDOT for a cell-based assay.

1. Materials:

• 4-P-PDOT

• Appropriate solvent (e.g., DMSO)

• Cell culture medium and supplements

• Your cell line of interest

• 96-well plates

• Cell viability assay kit (e.g., MTT, PrestoBlue)

• Reagents for your specific functional assay (e.g., melatonin, antibodies for Western blot)

2. Procedure:

Part A: Cytotoxicity Assay

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of 4-P-PDOT in a suitable solvent. Create a serial dilution of 4-P-PDOT in cell culture medium. A suggested starting range is 0.01 µM to 100 µM. Include a vehicle control (medium with the same concentration of solvent as the highest 4-P-PDOT concentration) and a positive control for cell death.

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of 4-P-PDOT.

• Incubation: Incubate the plate for a duration relevant to your planned functional assay (e.g., 24, 48, or 72 hours).

• Cell Viability Assessment: Perform the cell viability assay according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot cell viability versus 4-P-PDOT concentration to determine the concentration at which a significant decrease in viability occurs. Select a range of non-toxic concentrations for the functional assay.

Part B: Functional Assay

• Experimental Setup: Based on the cytotoxicity results, choose 3-4 non-toxic concentrations of 4-P-PDOT.

• Pre-treatment: Treat the cells with the selected concentrations of 4-P-PDOT for an optimized pre-incubation time.

• Agonist Stimulation: Stimulate the cells with an appropriate concentration of melatonin (or another MT2 agonist). Include a control group with no melatonin stimulation and a group with melatonin stimulation but no 4-P-PDOT.

• Endpoint Measurement: After the appropriate incubation time, measure the endpoint of your functional assay. This could be, for example, measuring the levels of phospho-ERK by Western blot or the nuclear translocation of Nrf2 by immunofluorescence.

• Data Analysis: Analyze the results to determine the concentration of 4-P-PDOT that effectively antagonizes the effect of melatonin.

Visualizations

Caption: Workflow for determining the optimal in vitro working concentration of 4-P-PDOT.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cis-4-Hydroxy-L-proline, 99% 250 mg | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 4. 4-P-PDOT | Melatonin Receptor | MT Receptor | TargetMol [targetmol.com]

Technical Support Center: cis-4-Hydroxytamoxifen (cis-4-OHT)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who may encounter challenges with dissolving and using cis-4-Hydroxytamoxifen (cis-4-OHT) in their experiments.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Cloudy or Precipitated Working Solution	The aqueous solubility limit has been exceeded.	- Increase the proportion of the organic solvent in the final working solution, if experimentally permissible.- Decrease the final concentration of cis-4-OHT.
Compound Precipitates After Storage	Precipitation of 4-OHT from stock solutions, especially those in ethanol (B145695), can occur at -20°C.[1]	- Warm the vial to room temperature or 37°C and vortex or shake until the solution is clear before making dilutions.[1]
Inconsistent Experimental Results	Isomerization from the cis to the more active trans isomer may be occurring.	- Protect the compound and all solutions from light by using amber vials or wrapping them in aluminum foil.[1]- Prepare fresh stock solutions and store them in the dark at -20°C.[2]
Low Bioavailability in Animal Studies	Poor solubility in aqueous injection vehicles.	- Consider using a formulation with Cremophor® EL to improve aqueous solubility for intravenous or intraperitoneal injections.[3][4]

Frequently Asked Questions (FAQs)

Q1: Why is my cis-4-Hydroxytamoxifen not dissolving in my aqueous buffer?

Cis-4-Hydroxytamoxifen is sparingly soluble in aqueous buffers.[5] It is recommended to first dissolve the compound in an organic solvent to create a stock solution before diluting it to the final concentration in your aqueous experimental medium.

Q2: What is the best organic solvent for a cis-4-OHT stock solution?

Ethanol and DMSO are the most commonly used solvents for preparing 4-OHT stock solutions.[1] Ethanol is often the preferred choice for cell culture experiments as it tends to be less toxic to cells than DMSO at higher concentrations.[1] Methanol is also a viable option.[2][6]

Q3: My cis-4-OHT precipitated out of solution after storing it at -20°C. What should I do?

Precipitation from stock solutions, particularly those made in ethanol, upon storage at -20°C is a known issue.[1] To redissolve the compound, warm the vial to room temperature or 37°C and vortex or shake it until the solution becomes clear again.[1] It is critical to ensure all the precipitate has redissolved before making your working dilutions to maintain accurate concentrations.[1]

Q4: How stable is cis-4-OHT in an aqueous solution?

Aqueous solutions of 4-OHT are not recommended for long-term storage.[1] It is best to prepare fresh aqueous working solutions from your stock solution for each experiment. Some sources suggest that aqueous solutions should not be stored for more than one day.[1] The stability of 4-OHT can be influenced by factors such as pH, light exposure, and temperature, which can lead to degradation or isomerization.[2]

Q5: I'm concerned about the cis/trans isomerization of my 4-OHT. How can I minimize this?

The trans isomer, (Z)-4-Hydroxytamoxifen, is the more biologically active form.[7] Isomerization to the trans isomer can occur, especially with exposure to light.[2] To minimize this, always protect your cis-4-OHT powder and solutions from light by using amber vials or by wrapping your containers in aluminum foil.[1] Prepare stock solutions fresh and store them in the dark at -20°C.[2] For long-term storage, some protocols suggest using tetrahydrofuran (B95107) containing an antioxidant like butylated hydroxytoluene (BHT).[2][6]

Data Presentation

Table 1: Solubility of 4-Hydroxytamoxifen in Various Solvents

Solvent	Solubility	Notes
Ethanol	~20 mg/mL[5]	Heating may be required.[2]
Methanol	10 mg/mL[6]	Produces a clear, faint yellow solution.[6]
DMSO	~2 mg/mL[5]
Chloroform	50 mg/mL
Water	Insoluble (<0.1% at 20°C)
1:2 solution of ethanol:PBS (pH 7.2)	~0.3 mg/mL[5]	Achieved by first dissolving in ethanol, then diluting.[5]

Experimental Protocols

Preparation of a 10 mM Stock Solution of 4-Hydroxytamoxifen in Ethanol

• Weighing: Accurately weigh out the desired amount of (Z)-4-Hydroxytamoxifen powder (Molecular Weight: 387.5 g/mol ). To prepare 1 mL of a 10 mM stock solution, weigh out 3.875 mg.

• Dissolution: In a light-protected tube (e.g., an amber microcentrifuge tube), add the appropriate volume of absolute ethanol to the 4-OHT powder. For 1 mL of a 10 mM solution, add 1 mL of ethanol.

• Mixing: Vortex the solution until the powder is completely dissolved. If necessary, warm the solution at 37-55°C for a few minutes to aid dissolution.[2]

• Storage: Store the stock solution in aliquots at -20°C, protected from light. These solutions should remain active for several months.[2]

Preparation of a Working Solution for Cell Culture

• Thawing Stock Solution: At room temperature, thaw an aliquot of the 10 mM 4-OHT stock solution in ethanol. If any precipitate is visible, warm and vortex the solution until it is fully redissolved.[1]

• Dilution: Dilute the stock solution into your cell culture medium. To prepare a 1 µM working solution, perform a 1:10,000 dilution. For example, add 1 µL of the 10 mM stock solution to 10 mL of cell culture medium.

Mandatory Visualizations

Experimental Workflow for Preparing 4-OHT Working Solutions

Caption: Workflow for preparing 4-OHT solutions.

Signaling Pathways in Tamoxifen (B1202) Resistance

Caption: Key signaling pathways in tamoxifen resistance.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Preparation and delivery of 4-hydroxy-tamoxifen for clonal and polyclonal labeling of cells of the surface ectoderm, skin, and hair follicle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Preparation and Delivery of 4-Hydroxy-Tamoxifen for Clonal and Polyclonal Labeling of Cells of the Surface Ectoderm, Skin, and Hair Follicle | Springer Nature Experiments [experiments.springernature.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Refining cis-4P-PDOT Delivery for CNS Studies

Welcome to the technical support center for the use of cis-4P-PDOT in Central Nervous System (CNS) research. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in their studies with this selective MT2 melatonin (B1676174) receptor antagonist.

Frequently Asked Questions (FAQs)

Q1: What is cis-4P-PDOT?

A1: cis-4P-PDOT (cis-4-Phenyl-2-propionamidotetralin) is a potent and selective antagonist for the MT2 melatonin receptor.[1] It is over 300-fold more selective for the MT2 receptor compared to the MT1 receptor.[2] This selectivity makes it a valuable tool for investigating the specific roles of the MT2 receptor in various physiological processes within the CNS.

Q2: What is the primary mechanism of action of cis-4P-PDOT in the CNS?

A2: cis-4P-PDOT functions by blocking the effects of melatonin and other agonists at the MT2 receptor. MT2 receptors are G protein-coupled receptors (GPCRs) that, when activated, are involved in signaling pathways that can influence circadian rhythms, sleep patterns, and neuroprotection.[2][3] For instance, activation of MT2 receptors can inhibit cyclic AMP (cAMP) and cyclic GMP (cGMP) formation and activate protein kinase C (PKC).[2] By antagonizing this receptor, cis-4P-PDOT allows researchers to study the physiological and pathological consequences of blocking these specific melatonin-mediated pathways in the CNS.[4]

Q3: What are the known CNS effects of antagonizing the MT2 receptor with cis-4P-PDOT?

A3: Studies have shown that blocking MT2 receptors with cis-4P-PDOT can counteract the effects of melatonin. For example, it can block melatonin-induced phase advances of circadian rhythms.[5] Research in animal models suggests that MT2 receptors are involved in mediating depressive and anxiety-like behaviors, attentional processes, and social interaction.[6] Therefore, cis-4P-PDOT can be used to investigate the role of MT2 receptors in these and other neurological functions.

Q4: What is the solubility of cis-4P-PDOT?

A4: cis-4P-PDOT is soluble in organic solvents such as Dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695). This hydrophobicity requires careful consideration when preparing formulations for in vivo studies to ensure bioavailability and prevent precipitation.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent or no observable effect in vivo.	1. Poor drug formulation/solubility: The compound may be precipitating out of solution upon injection into the aqueous physiological environment. 2. Suboptimal dosage: The administered dose may be too low to achieve sufficient receptor occupancy in the CNS. 3. Incorrect administration: Improper injection technique (e.g., subcutaneous instead of intravenous) can lead to poor bioavailability.	1. Optimize vehicle: For intravenous (IV) injection, first dissolve cis-4P-PDOT in a minimal amount of DMSO, then dilute with a vehicle like saline or a solution containing a solubilizing agent such as cyclodextrin. Always perform a test formulation to check for precipitation. 2. Dose-response study: Conduct a dose-response study to determine the optimal effective dose. Doses ranging from 0.5 to 1.0 mg/kg have been used in mice for IV administration. 3. Verify injection technique: Ensure proper training in intravenous tail vein injection. A successful injection should show the vein blanching with no resistance.
Unexpected behavioral or physiological outcomes.	1. Vehicle effects: The vehicle used to dissolve cis-4P-PDOT (e.g., DMSO) can have its own biological effects. 2. Off-target effects: Although highly selective, at very high concentrations, off-target effects cannot be entirely ruled out. 3. Complex pharmacology: cis-4P-PDOT has been noted to act as a partial agonist at MT1 and a full agonist at MT2 in some cAMP assays, while acting as an antagonist in others. This functional selectivity could lead to unexpected results depending on the specific signaling pathway being investigated.[7]	1. Include a vehicle-only control group: Always administer the vehicle alone to a control group of animals to differentiate the effects of the compound from those of the vehicle. 2. Use the lowest effective dose: Determine the minimal dose that produces the desired effect to reduce the risk of off-target interactions. 3. Confirm target engagement: Use ex vivo methods like receptor binding assays on brain tissue to confirm that the observed effects correlate with MT2 receptor occupancy.
Difficulty in replicating results.	1. Variability in animal models: Strain, age, and sex of the animals can influence the outcomes of CNS studies. 2. Circadian timing of injection: As cis-4P-PDOT targets the melatonin system, the time of day of administration can significantly impact the results.	1. Standardize animal model: Clearly report and maintain consistency in the strain, age, sex, and housing conditions of the animals. 2. Standardize time of administration: Conduct experiments at the same time of day to minimize variability due to circadian rhythms.

Quantitative Data

Table 1: Receptor Binding Profile of cis-4P-PDOT

Receptor	Binding Affinity (Ki)	Selectivity vs. MT1	Notes
MT2	~1 nM (estimated)	>300-fold	High affinity and selectivity for the MT2 receptor.[2]
MT1	>300 nM (estimated)	-	Significantly lower affinity for the MT1 receptor.

Note: Precise Ki values can vary between studies and assay conditions. The values presented are estimates based on reported selectivity.

Table 2: Suggested Dosing for In Vivo CNS Studies

Species	Route of Administration	Vehicle	Dose Range	Reference
Mouse	Intravenous (IV)	DMSO/Saline	0.5 - 1.0 mg/kg	-
Rat	Intracerebroventricular (ICV)	0.1% DMSO	10⁻⁹ M to 10⁻⁷ M	[8]

Experimental Protocols

Protocol 1: Preparation and Intravenous Administration of cis-4P-PDOT in Mice

This protocol details the preparation of cis-4P-PDOT for intravenous injection and the administration procedure via the tail vein in mice.

Materials:

• cis-4P-PDOT

• Dimethyl sulfoxide (DMSO), sterile

• Sterile saline (0.9% NaCl)

• Sterile 1.5 mL microcentrifuge tubes

• Vortex mixer

• Insulin (B600854) syringes (e.g., 29-gauge)

• Mouse restrainer

• Heat lamp or warming pad

Procedure:

• Preparation of Dosing Solution: a. Calculate the required amount of cis-4P-PDOT based on the desired dose (e.g., 1 mg/kg) and the number and weight of the mice. b. Prepare a stock solution of cis-4P-PDOT in DMSO (e.g., 10 mg/mL). Ensure it is fully dissolved by vortexing. c. On the day of the experiment, dilute the stock solution with sterile saline to the final desired concentration. The final concentration of DMSO should be kept low (ideally <5%) to minimize toxicity. For example, to achieve a 1 mg/kg dose in a 25g mouse with an injection volume of 100 µL, the final concentration would be 0.25 mg/mL. d. Vortex the final solution thoroughly. Visually inspect for any precipitation.

• Animal Preparation: a. Acclimatize mice to the experimental room for at least 1 hour before the procedure. b. Warm the mouse's tail using a heat lamp or a warming pad for 2-5 minutes to induce vasodilation, making the lateral tail veins more visible and accessible.[9]

• Intravenous Injection: a. Place the mouse in an appropriate restrainer. b. Swab the tail with 70% ethanol to clean the injection site and improve vein visibility. c. Identify one of the lateral tail veins. d. Using an insulin syringe with the bevel facing up, insert the needle into the vein at a shallow angle. e. If the needle is correctly placed, you should see a small amount of blood flash back into the syringe hub, and there should be no resistance upon gentle injection.[10] f. Slowly inject the calculated volume of the cis-4P-PDOT solution. The vein should blanch (turn pale) as the solution displaces the blood.[11] g. If swelling occurs at the injection site, the needle is not in the vein. Withdraw the needle and re-attempt the injection at a more proximal site on the tail. h. After the injection is complete, withdraw the needle and apply gentle pressure to the site with gauze to prevent bleeding. i. Return the mouse to its home cage and monitor for any adverse reactions.

Visualizations

Experimental Workflow

General experimental workflow for in vivo CNS studies with cis-4P-PDOT.

Troubleshooting Logic

A logical flowchart for troubleshooting common experimental issues.

MT2 Receptor Signaling Pathway

Simplified signaling cascade of the MT2 melatonin receptor.

References

• 1. researchgate.net [researchgate.net]
• 2. MT1 and MT2 Melatonin Receptors: A Therapeutic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Melatonin receptors: molecular pharmacology and signalling in the context of system bias - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Melatonin exerts neuroprotective effects in mice with spinal cord injury by activating the Nrf2/Keap1 signaling pathway via the MT2 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective MT2 melatonin receptor antagonists block melatonin-mediated phase advances of circadian rhythms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Role of the MT1 and MT2 melatonin receptors in mediating depressive- and anxiety-like behaviors in C3H/HeN mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization of the various functional pathways elicited by synthetic agonists or antagonists at the melatonin MT1 and MT2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The influence od melatonin receptors antagonists, luzindole and 4-phenyl-2-propionamidotetralin (4-P-PDOT), on melatonin-dependent vasopressin and adrenocorticotropic hormone (ACTH) release from the rat hypothalamo-hypophysial system. In vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 10. research.vt.edu [research.vt.edu]
• 11. animalcare.ubc.ca [animalcare.ubc.ca]

Technical Support Center: Mitigating Potential cis-4P-PDOT Toxicity in Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with cis-4-phenyl-2-(p-tolyl)dihydro-1,5-benzothiazepine (cis-4P-PDOT). The information provided is intended to help mitigate potential cellular toxicity and guide experimental design.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: What is the primary mechanism of action of cis-4P-PDOT that may lead to cellular toxicity?

A1: cis-4P-PDOT is a potent and selective antagonist of the Melatonin (B1676174) Receptor 2 (MT2).[1] Its potential toxicity is likely linked to the blockade of melatonin's protective effects in cells. Melatonin is known to be a powerful antioxidant that helps reduce cellular stress. By inhibiting the MT2 receptor, cis-4P-PDOT can interfere with these protective pathways, potentially leading to increased levels of reactive oxygen species (ROS), oxidative stress, and subsequent cellular damage, including apoptosis.[2][3]

Q2: What are the expected signs of cis-4P-PDOT-induced toxicity in cell culture?

A2: Researchers might observe a range of effects indicative of cellular toxicity, including:

• Reduced cell viability and proliferation: A noticeable decrease in the number of live, healthy cells.

• Increased apoptosis: A higher rate of programmed cell death, which can be identified by morphological changes (e.g., cell shrinkage, membrane blebbing) or specific biochemical markers.

• Elevated oxidative stress: An imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these reactive products.

• Changes in mitochondrial function: As mitochondria are a primary source of ROS, dysfunction in these organelles can be a key indicator of toxicity.

Q3: Are there any known IC50 values for cis-4P-PDOT?

A3: Currently, there is no publicly available data presenting specific IC50 values for the cytotoxicity of cis-4P-PDOT across different cell lines. However, studies on other derivatives of 1,5-benzothiazepine (B1259763) have shown cytotoxic activity with IC50 values in the low micromolar range in various cancer cell lines.[1][4] It is crucial for researchers to determine the IC50 value of cis-4P-PDOT in their specific cell model to establish appropriate experimental concentrations.

Q4: How can I counteract the potential toxic effects of cis-4P-PDOT in my experiments?

A4: Based on its mechanism of action, the following strategies can be explored to mitigate cis-4P-PDOT toxicity:

• Co-treatment with Melatonin: Since cis-4P-PDOT is a competitive antagonist of the MT2 receptor, co-incubation with melatonin may help to outcompete the antagonist and restore the natural protective effects of melatonin signaling.

• Supplementation with Antioxidants: The use of antioxidants such as N-acetylcysteine (NAC) or Vitamin E can help to neutralize excess ROS and reduce oxidative stress, thereby potentially alleviating cellular damage.

• Dose and Time Optimization: Using the lowest effective concentration of cis-4P-PDOT and minimizing the duration of exposure can help to reduce off-target effects and cellular stress.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with cis-4P-PDOT.

Problem	Possible Cause	Suggested Solution
High levels of cell death observed at expected non-toxic concentrations.	The specific cell line being used is particularly sensitive to the blockade of melatonin signaling or has a high level of endogenous oxidative stress.	- Perform a dose-response curve to determine the optimal, non-toxic concentration for your cell line.- Reduce the treatment duration.- Co-treat with a low concentration of melatonin to assess if the toxicity is on-target.- Ensure the final concentration of the solvent (e.g., DMSO) is not contributing to cytotoxicity.
Inconsistent results between experiments.	- Variations in cell passage number, confluency, or health.- Instability of cis-4P-PDOT in the culture medium.	- Use cells within a consistent and low passage number range.- Seed cells at a consistent density and ensure they are in the logarithmic growth phase before treatment.- Prepare fresh dilutions of cis-4P-PDOT for each experiment from a frozen stock solution.
Difficulty in observing the antagonistic effect of cis-4P-PDOT on melatonin.	- The concentration of melatonin used is too high, leading to insurmountable antagonism.- The chosen experimental endpoint is not sensitive to changes in melatonin signaling.	- Perform a matrix titration of both melatonin and cis-4P-PDOT to find the optimal concentrations for observing competitive antagonism.- Measure endpoints known to be modulated by melatonin, such as levels of antioxidant enzymes (e.g., SOD1, GPX4) or the phosphorylation status of downstream signaling proteins.[5][6]

Experimental Protocols

Below are detailed protocols for key experiments to assess and mitigate the potential toxicity of cis-4P-PDOT.

Protocol 1: Determining the Cytotoxicity of cis-4P-PDOT using the MTT Assay

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of cis-4P-PDOT.

Materials:

• Cell line of interest

• Complete cell culture medium

• cis-4P-PDOT stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours at 37°C and 5% CO2.

• Compound Treatment: Prepare serial dilutions of cis-4P-PDOT in complete medium. Remove the old medium from the cells and add 100 µL of the diluted compound solutions to the respective wells. Include wells with medium only (blank) and cells with medium containing the same final concentration of DMSO as the highest cis-4P-PDOT concentration (vehicle control). Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully aspirate the medium from each well and add 100 µL of DMSO to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the absorbance of the blank wells from all other readings. Calculate cell viability as a percentage of the vehicle control. Plot the cell viability against the logarithm of the cis-4P-PDOT concentration and use a non-linear regression to determine the IC50 value.

Protocol 2: Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol uses the fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFH-DA) to measure intracellular ROS levels.

Materials:

• Cells treated with cis-4P-PDOT (and relevant controls) in a 96-well black, clear-bottom plate

• DCFH-DA stock solution (e.g., 10 mM in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Positive control (e.g., H2O2)

Procedure:

• Cell Treatment: Seed and treat cells with cis-4P-PDOT as described in the MTT protocol. Include a positive control group to be treated with a known ROS inducer.

• Probe Loading: After the treatment period, remove the medium and wash the cells once with warm HBSS.

• Add 100 µL of a 10 µM DCFH-DA solution in HBSS to each well and incubate for 30 minutes at 37°C in the dark.

• Fluorescence Measurement: Wash the cells once with HBSS to remove excess probe. Add 100 µL of HBSS to each well.

• Measure the fluorescence intensity using a fluorescence plate reader with an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm.

• Data Analysis: Normalize the fluorescence intensity of the treated groups to the vehicle control to determine the fold change in ROS production.

Protocol 3: Assessment of Apoptosis by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cells treated with cis-4P-PDOT

• Annexin V-FITC/PI Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Procedure:

• Cell Collection: Following treatment with cis-4P-PDOT, collect both adherent and floating cells. Centrifuge the cell suspension and discard the supernatant.

• Cell Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

Quantitative Data Summary

While specific quantitative data for cis-4P-PDOT toxicity is not yet available in the literature, the following table provides an example of how to present such data once obtained. For context, representative IC50 values for other 1,5-benzothiazepine derivatives are included.

Compound	Cell Line	Assay	IC50 (µM)	Reference
cis-4P-PDOT	User-defined	e.g., MTT	To be determined	N/A
Benzothiazepine Derivative 2c	Hep G-2 (Liver Cancer)	Cytotoxicity Assay	3.29 ± 0.15	[1][4]
Benzothiazepine Derivative 2j	DU-145 (Prostate Cancer)	Cytotoxicity Assay	15.42 ± 0.16	[1]

Visualizations

Signaling Pathway Diagram

Experimental Workflow Diagram

References

• 1. molnova.com [molnova.com]
• 2. An improved synthesis of cis-4-phenyl-2-propionamidotetralin (4-P-PDOT): a selective MT(2) melatonin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An improved synthesis of cis-4-phenyl-2-propionamidotetralin (4-P-PDOT): a selective MT 2 melatonin receptor antagonist - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/B713904G [pubs.rsc.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]

Technical Support Center: Ensuring Complete Antagonism of MT2 Receptors with cis-4P-PDOT

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the effective use of cis-4-phenyl-2-propionamidotetralin (cis-4P-PDOT) as a selective MT2 receptor antagonist. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to facilitate successful and reproducible experimental outcomes.

Troubleshooting Guides & FAQs

This section addresses common challenges and questions that may arise during experiments involving cis-4P-PDOT.

Frequently Asked Questions (FAQs)

• What is cis-4P-PDOT and what is its primary mechanism of action? cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT) is a selective antagonist of the melatonin (B1676174) receptor 2 (MT2).[1][2] It is widely used to investigate the physiological and pharmacological roles of the MT2 receptor by blocking the effects of melatonin and other MT2 agonists.[3]

• What is the selectivity of cis-4P-PDOT for MT2 over MT1 receptors? cis-4P-PDOT exhibits a high selectivity for the MT2 receptor over the MT1 receptor, with some reports indicating a selectivity of over 300-fold.[4] However, it's important to note that at higher concentrations, it may also interact with MT1 receptors.

• How should I prepare and store stock solutions of cis-4P-PDOT? For in vitro experiments, cis-4P-PDOT can be dissolved in dimethyl sulfoxide (B87167) (DMSO) to prepare a concentrated stock solution. For in vivo studies, a common vehicle is 20% DMSO in saline.[5] It is recommended to store stock solutions at -20°C or -80°C to minimize degradation. Long-term stability in various solvents has not been extensively reported, so it is best practice to prepare fresh dilutions from the stock for each experiment.

• What are the known off-target effects of cis-4P-PDOT? While cis-4P-PDOT is highly selective for MT2 receptors, comprehensive screening for off-target effects is not widely published. As with any pharmacological tool, it is crucial to include appropriate controls in your experiments to account for potential off-target activities.

Troubleshooting Common Issues

• Issue: Incomplete or weak antagonism of MT2 receptor activity.

  • Possible Cause 1: Insufficient concentration of cis-4P-PDOT.

    • Solution: Increase the concentration of cis-4P-PDOT. It is recommended to perform a dose-response experiment to determine the optimal concentration for complete antagonism in your specific experimental system. Concentrations in the range of 10 nM to 1 µM have been shown to be effective in blocking melatonin-induced effects.[6]

  • Possible Cause 2: Biased agonism.

    • Solution: Be aware that cis-4P-PDOT can act as a partial or even full agonist at the MT2 receptor, depending on the signaling pathway being measured.[1] For example, it has been shown to inhibit cAMP production on its own, acting as an agonist, while in other pathways, it functions as an antagonist.[1] It is crucial to characterize the effect of cis-4P-PDOT alone in your assay system to understand its intrinsic activity.

  • Possible Cause 3: Experimental conditions.

    • Solution: Optimize your experimental conditions, including incubation time, temperature, and cell density. Ensure that the agonist concentration is appropriate for observing competitive antagonism.

• Issue: Unexpected agonist-like effects are observed with cis-4P-PDOT.

  • Possible Cause: Pathway-dependent functional selectivity (Biased Agonism).

    • Solution: This is a known characteristic of cis-4P-PDOT.[1] The compound can stabilize different receptor conformations, leading to the activation of some signaling pathways while blocking others. It is recommended to profile the activity of cis-4P-PDOT across multiple signaling readouts (e.g., cAMP accumulation, β-arrestin recruitment, ERK phosphorylation) to fully understand its pharmacological profile in your system.

• Issue: Variability in experimental results.

  • Possible Cause 1: Purity of the compound.

    • Solution: Ensure the purity of your cis-4P-PDOT lot. Impurities can lead to inconsistent results.

  • Possible Cause 2: Inconsistent preparation of solutions.

    • Solution: Prepare fresh dilutions from a validated stock solution for each experiment to minimize variability due to compound degradation.

  • Possible Cause 3: Cell line or tissue-specific differences.

    • Solution: The expression levels of MT2 receptors and downstream signaling components can vary between cell lines and tissues. It is important to characterize the pharmacology of cis-4P-PDOT in each experimental system.

Quantitative Data

The following tables summarize the reported binding affinities and functional potencies of cis-4P-PDOT for MT1 and MT2 receptors.

Table 1: Binding Affinity (pKi) of cis-4P-PDOT

Receptor	pKi	Reference
MT1	6.85	[1]
MT2	8.97	[1]

Table 2: Functional Activity (pEC50 / pA2) of cis-4P-PDOT

Receptor	Assay Type	Functional Readout	Value	Activity Type	Reference
MT1	cAMP Inhibition	cAMP Accumulation	-	Partial Agonist (48% efficacy)	[1]
MT2	cAMP Inhibition	cAMP Accumulation	8.7	Full Agonist (90% efficacy)	[1]
MT2	GTPγS Binding	GTPγS Incorporation	-	Partial Agonist (34% efficacy)	[1]
MT2	β-arrestin Recruitment	β-arrestin Translocation	-	Agonist (~50% efficacy of melatonin)	[1]
MT2	Phase Shift in SCN	Neuronal Firing	-	Antagonist	[6]

Experimental Protocols

This section provides detailed methodologies for key experiments utilizing cis-4P-PDOT.

1. In Vitro Radioligand Binding Assay

• Objective: To determine the binding affinity (Ki) of cis-4P-PDOT for MT2 receptors.

• Materials:

  • Cell membranes expressing human MT2 receptors.

  • Radioligand: [¹²⁵I]-2-iodomelatonin.

  • cis-4P-PDOT.

  • Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4).

  • Wash buffer (ice-cold binding buffer).

  • Glass fiber filters.

  • Scintillation fluid.

  • Scintillation counter.

• Procedure:

  • Prepare serial dilutions of cis-4P-PDOT.

  • In a 96-well plate, add cell membranes, [¹²⁵I]-2-iodomelatonin (at a concentration near its Kd), and varying concentrations of cis-4P-PDOT.

  • Include wells for total binding (radioligand only) and non-specific binding (radioligand + a high concentration of a non-radiolabeled ligand like melatonin).

  • Incubate at room temperature for 60-90 minutes.

  • Terminate the reaction by rapid filtration through glass fiber filters.

  • Wash the filters with ice-cold wash buffer.

  • Measure the radioactivity on the filters using a scintillation counter.

  • Calculate the Ki value using the Cheng-Prusoff equation.

2. In Vitro Functional Assay (cAMP Measurement)

• Objective: To assess the antagonist or agonist effect of cis-4P-PDOT on MT2 receptor-mediated inhibition of cAMP production.

• Materials:

  • Cells expressing human MT2 receptors (e.g., HEK293 or CHO cells).

  • cis-4P-PDOT.

  • MT2 receptor agonist (e.g., melatonin).

  • Forskolin (to stimulate adenylyl cyclase).

  • cAMP assay kit (e.g., HTRF, ELISA).

• Procedure:

  • Seed cells in a 96-well plate and grow to confluency.

  • To test for antagonist activity, pre-incubate the cells with varying concentrations of cis-4P-PDOT for 15-30 minutes.

  • Add a fixed concentration of the MT2 agonist (e.g., EC₈₀ of melatonin) and forskolin.

  • To test for agonist activity, incubate the cells with varying concentrations of cis-4P-PDOT in the presence of forskolin.

  • Incubate for the recommended time according to the cAMP assay kit.

  • Lyse the cells and measure the intracellular cAMP levels according to the kit manufacturer's instructions.

  • For antagonism, plot the cAMP levels against the concentration of cis-4P-PDOT to determine the IC₅₀. For agonism, plot the cAMP levels to determine the EC₅₀.

3. In Vivo Administration for Behavioral Studies

• Objective: To block the effects of endogenous or exogenous melatonin on behavior in animal models.

• Materials:

  • cis-4P-PDOT.

  • Vehicle (e.g., 20% DMSO in saline).[5]

  • Animal model (e.g., mice, rats).

• Procedure:

  • Dissolve cis-4P-PDOT in the vehicle to the desired concentration.

  • Administer cis-4P-PDOT to the animals via the desired route (e.g., intraperitoneal, intravenous, subcutaneous). A subcutaneous dose of 90 µ g/mouse has been used in circadian rhythm studies.[3] An intravenous dose of 0.5 or 1.0 mg/kg has been used to block melatonin-mediated effects in the hippocampus.[5]

  • Administer the MT2 agonist or conduct the behavioral test at the appropriate time after cis-4P-PDOT administration, considering its pharmacokinetic profile.

  • Include a vehicle-treated control group in the experimental design.

Visualizations

Signaling Pathway of MT2 Receptor and the Action of cis-4P-PDOT

Caption: MT2 receptor signaling and the dual role of cis-4P-PDOT.

Experimental Workflow for Assessing MT2 Antagonism

Caption: Workflow for evaluating cis-4P-PDOT antagonism.

Troubleshooting Logic for Incomplete Antagonism

Caption: Troubleshooting incomplete antagonism with cis-4P-PDOT.

References

• 1. A Practical Guide to Approaching Biased Agonism at G Protein Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. researchgate.net [researchgate.net]
• 4. Pa2 determination | PPTX [slideshare.net]
• 5. flexiblelearning.auckland.ac.nz [flexiblelearning.auckland.ac.nz]
• 6. Construction of antagonist dose-response curves for estimation of pA2-values by Schild-plot analysis and detection of allosteric interactions - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Melatonin Receptor Antagonists: cis-4P-PDOT vs. Luzindole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two commonly used melatonin (B1676174) receptor antagonists, cis-4-phenyl-2-propionamidotetralin (cis-4P-PDOT) and luzindole (B1675525). We will delve into their binding affinities, functional activities, and receptor subtype selectivities, supported by experimental data. Detailed methodologies for key experiments are also provided to aid in the replication and extension of these findings.

Introduction

Melatonin, a hormone primarily synthesized by the pineal gland, plays a crucial role in regulating circadian rhythms, sleep-wake cycles, and other physiological processes through its interaction with two high-affinity G protein-coupled receptors, MT1 and MT2. The development and characterization of selective antagonists for these receptors are vital for dissecting the specific roles of each subtype and for the development of novel therapeutics. cis-4P-PDOT and luzindole are two of the most widely used tools in this field, exhibiting distinct pharmacological profiles.

Quantitative Data Summary

The following table summarizes the binding affinities (Ki) and functional activities of cis-4P-PDOT and luzindole for human MT1 and MT2 receptors. The data is compiled from multiple studies to provide a comprehensive overview.

Compound	Receptor Subtype	Binding Affinity (Ki) [nM]	Selectivity (MT1/MT2)	Functional Activity
cis-4P-PDOT	MT1	~141 (calculated from pKi of 6.85)[1]	>130-fold for MT2	Antagonist[2]
MT2	~1.07 (calculated from pKi of 8.97)[1]	Antagonist[2]
Luzindole	MT1	158 - 179[3][4]	~15-25-fold for MT2[2]	Antagonist[2][5]
MT2	7.3 - 10.2[3][4]	Antagonist[2][5]

Note: Ki values for cis-4P-PDOT were calculated from reported pKi values[1]. The selectivity for cis-4P-PDOT has been reported to be between 300- to 1,500-fold for the MT2 receptor in some studies[2].

Key Differences in Selectivity and Potency

cis-4P-PDOT is a highly selective antagonist for the MT2 receptor , exhibiting a significantly greater affinity for this subtype over the MT1 receptor[2]. This high selectivity makes it an invaluable tool for isolating the physiological and pharmacological roles of the MT2 receptor.

Luzindole , on the other hand, is considered a non-selective antagonist , although it displays a moderate preference for the MT2 receptor, with a 15- to 25-fold higher affinity for MT2 compared to MT1[2]. Its ability to antagonize both receptors makes it useful for studies investigating the combined effects of MT1 and MT2 receptor blockade.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the melatonin receptor signaling pathway and a typical experimental workflow for characterizing melatonin receptor antagonists.

References

• 1. Characterization of the various functional pathways elicited by synthetic agonists or antagonists at the melatonin MT1 and MT2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MT1 and MT2 Melatonin Receptors: A Therapeutic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. luzindole | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. The antidepressant-like effect of the melatonin receptor ligand luzindole in mice during forced swimming requires expression of MT2 but not MT1 melatonin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to cis-4P-PDOT and Other Selective MT2 Antagonists for Researchers

In the advancing field of melatonin (B1676174) receptor pharmacology, the development of selective antagonists for the MT2 receptor subtype is critical for elucidating its physiological roles and for the development of novel therapeutics. This guide provides a detailed comparison of cis-4-phenyl-2-propionamidotetralin (cis-4P-PDOT) with other notable selective MT2 antagonists, including luzindole, K-185, and UCM765. The information is tailored for researchers, scientists, and drug development professionals, offering a comprehensive overview of binding affinities, selectivity, functional activities, and the experimental protocols used to determine these parameters.

Quantitative Comparison of Selective MT2 Antagonists

The following table summarizes the binding affinities (Ki) and functional activities (where available) of key selective MT2 antagonists. These values have been compiled from various studies to provide a comparative overview. It is important to note that direct comparisons should be made with caution, as experimental conditions can vary between studies.

Compound	Receptor Subtype	Binding Affinity (Ki, nM)	pKi	Selectivity (MT1/MT2)	Functional Activity (pIC50/pA2)	Reference(s)
cis-4P-PDOT	MT1 (B8134400)	-	-	>60-fold	-	[1]
MT2	-	8.37	-	[1]
Luzindole	MT1	158	6.80	~15-25-fold	5.75 (pA2)	[1][2][3]
MT2	10.2	7.99	7.64 (pA2)	[1][2][3]
K-185	MT1	-	-	-	-	[4]
MT2	-	-	Selective Antagonist	-	[4]
UCM765	MT1	-	-	-	-	[5][6][7][8]
MT2	-	-	Selective Partial Agonist	-	[5][6][7][8]

Signaling Pathways and Mechanism of Action

Melatonin receptors, including MT1 and MT2, are G protein-coupled receptors (GPCRs). Upon activation by the endogenous agonist melatonin, they primarily couple to Gi proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels. MT2 antagonists, such as cis-4P-PDOT, competitively bind to the MT2 receptor, preventing melatonin from binding and initiating this signaling cascade.

References

• 1. Pharmacological characterization of human recombinant melatonin mt1 and MT2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Luzindole | Melatonin Receptor | MT Receptor | TargetMol [targetmol.com]
• 4. MT1 and MT2 Melatonin Receptors: A Therapeutic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anxiolytic effects of the melatonin MT(2) receptor partial agonist UCM765: comparison with melatonin and diazepam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. MT2 Receptor May Be a Target for New Insomnia Drugs | MDedge [mdedge.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Unveiling the Selectivity of cis-4P-PDOT: A Comparative Guide for Melatonin Receptor Research

For researchers, scientists, and drug development professionals, the precise targeting of melatonin (B1676174) receptors is paramount for advancing our understanding of circadian rhythms and developing novel therapeutics. This guide provides a comprehensive validation of cis-4-phenyl-2-propionamidotetralin (cis-4P-PDOT) as a selective antagonist for the MT2 receptor over the MT1 receptor, supported by comparative binding and functional data, and detailed experimental protocols.

cis-4P-PDOT has emerged as a critical pharmacological tool for dissecting the individual roles of the MT1 and MT2 melatonin receptors. Its high affinity and selectivity for the MT2 subtype allow for the nuanced study of melatonin-mediated signaling pathways. This guide presents a consolidated overview of its receptor binding profile and functional activity in comparison to the endogenous agonist, melatonin, and the non-selective antagonist, luzindole.

Comparative Binding Affinity and Functional Activity

The selectivity of cis-4P-PDOT for the MT2 receptor is evident from its binding affinity (pKi) and its varied functional responses in different cellular assays. The following tables summarize the quantitative data from various studies, highlighting the compound's distinct pharmacological profile at both MT1 and MT2 receptors.

Table 1: Comparative Binding Affinities (pKi) of Melatonin Receptor Ligands

Compound	MT1 Receptor (pKi)	MT2 Receptor (pKi)	Selectivity (Fold MT2 vs. MT1)
cis-4P-PDOT	6.85[1]	8.97[1]	~132
Melatonin	~9.1	~9.4	~2
Luzindole	~7.8	~8.9	~13

Note: pKi is the negative logarithm of the inhibition constant (Ki). A higher pKi value indicates a higher binding affinity. Selectivity is calculated from the ratio of Ki values.

Table 2: Functional Activity Profile of Melatonin Receptor Ligands

Assay	Ligand	MT1 Receptor Activity	MT2 Receptor Activity
cAMP Inhibition	cis-4P-PDOT	Partial Agonist (~50% efficacy of Melatonin)[1]	Full Agonist (~90% efficacy of Melatonin)[1]
Melatonin	Full Agonist	Full Agonist
Luzindole	Antagonist	Antagonist
GTPγS Binding	cis-4P-PDOT	No Agonist Activity; Potent Antagonist (100% inhibition of Melatonin-induced binding)[1]	Partial Agonist (34% efficacy); Weak Antagonist (49% inhibition of Melatonin-induced binding)[1]
Melatonin	Agonist	Agonist
Luzindole	Antagonist	Antagonist
β-Arrestin Recruitment	cis-4P-PDOT	Induces Recruitment[1]	Induces Recruitment[1]
Melatonin	Induces Recruitment	Induces Recruitment
Luzindole	No Recruitment	No Recruitment
Receptor Internalization	cis-4P-PDOT	No Internalization	Induces Internalization (~50% of Melatonin)[1]
Melatonin	Induces Internalization	Induces Internalization
Luzindole	No Internalization	No Internalization

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for the key assays used to characterize the selectivity of cis-4P-PDOT.

Radioligand Binding Assay

This assay determines the binding affinity of a compound to a receptor by measuring the displacement of a radiolabeled ligand.

1. Membrane Preparation:

• Cells (e.g., HEK293 or CHO) stably expressing either human MT1 or MT2 receptors are harvested.

• Cells are homogenized in a cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4) and centrifuged to pellet the membranes.

• The membrane pellet is washed and resuspended in an appropriate assay buffer. Protein concentration is determined using a standard method like the BCA assay.

2. Binding Reaction:

• In a 96-well plate, incubate a fixed concentration of radioligand (e.g., 2-[¹²⁵I]-iodomelatonin) with varying concentrations of the competing compound (cis-4P-PDOT).

• Add the prepared cell membranes to initiate the binding reaction.

• Total binding is determined in the absence of a competing ligand, and non-specific binding is measured in the presence of a high concentration of a non-labeled ligand (e.g., 10 µM melatonin).

3. Incubation and Filtration:

• Incubate the reaction mixture at a controlled temperature (e.g., 37°C) for a specific duration (e.g., 60-90 minutes) to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters (e.g., GF/B or GF/C) using a cell harvester. This separates the bound from the free radioligand.

• Wash the filters multiple times with ice-cold wash buffer to remove any unbound radioligand.

4. Data Analysis:

• The radioactivity retained on the filters is quantified using a scintillation counter.

• The specific binding is calculated by subtracting the non-specific binding from the total binding.

• The IC50 value (the concentration of the competing ligand that displaces 50% of the specific binding of the radioligand) is determined by non-linear regression analysis.

• The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a typical radioligand binding assay.

cAMP Inhibition Assay

This functional assay measures a compound's ability to inhibit the production of cyclic AMP (cAMP), a common second messenger for Gαi-coupled receptors like MT1 and MT2.

1. Cell Culture and Treatment:

• Plate cells expressing MT1 or MT2 receptors in a suitable multi-well plate.

• Pre-treat the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Stimulate adenylyl cyclase with forskolin (B1673556) to induce cAMP production.

• Concurrently, treat the cells with varying concentrations of the test compound (cis-4P-PDOT).

2. cAMP Measurement:

• After a defined incubation period, lyse the cells to release intracellular cAMP.

• Measure the cAMP levels using a competitive immunoassay, such as a Homogeneous Time-Resolved Fluorescence (HTRF) or an Enzyme-Linked Immunosorbent Assay (ELISA) kit.

3. Data Analysis:

• Generate a dose-response curve by plotting the cAMP concentration against the log concentration of the test compound.

• Determine the EC50 (for agonists) or IC50 (for antagonists) value from the curve.

• The efficacy of an agonist is determined by the maximal inhibition of cAMP production compared to a reference agonist like melatonin.

GTPγS Binding Assay

This assay measures the activation of G-proteins by quantifying the binding of a non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits upon receptor stimulation.

1. Membrane Preparation:

• Prepare cell membranes expressing the receptor of interest as described in the radioligand binding assay protocol.

2. Binding Reaction:

• In a multi-well plate, combine the cell membranes, [³⁵S]GTPγS, and varying concentrations of the test compound.

• The assay buffer typically contains GDP to facilitate the exchange for [³⁵S]GTPγS upon receptor activation.

3. Incubation and Filtration:

• Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific duration.

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold buffer to remove unbound [³⁵S]GTPγS.

4. Data Analysis:

• Quantify the amount of bound [³⁵S]GTPγS using a scintillation counter.

• Plot the specific binding against the log concentration of the test compound to generate a dose-response curve and determine the EC50 and Emax values.

Caption: Simplified signaling pathways of MT1 and MT2 receptors.

Conclusion

The presented data robustly validates the use of cis-4P-PDOT as a selective antagonist for the MT2 receptor. While it exhibits some partial agonist activity in certain functional assays, its significantly higher binding affinity for MT2 over MT1, coupled with its distinct functional profile, makes it an invaluable tool for elucidating the specific physiological roles of the MT2 receptor in both in vitro and in vivo studies. Researchers utilizing cis-4P-PDOT should consider its complex pharmacology, particularly its partial agonism in cAMP assays, when interpreting experimental results. This guide provides the necessary comparative data and methodological framework to support the informed use of this important research compound.

References

• 1. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Guide to cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT) for MT2 Receptor Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of cis-4-phenyl-2-propionamidotetralin (cis-4P-PDOT), a key pharmacological tool, with other ligands used in the study of the melatonin (B1676174) receptor 2 (MT2). It includes objective performance data, detailed experimental protocols, and visualizations of relevant biological pathways and workflows to aid in experimental design and data interpretation.

Introduction to cis-4P-PDOT

cis-4P-PDOT is a widely recognized selective antagonist for the MT2 melatonin receptor.[1] Its high affinity and selectivity have established it as a "gold standard" tool for differentiating the physiological and pathological roles of the MT2 receptor from the closely related MT1 receptor.[2] The MT1 and MT2 receptors are G protein-coupled receptors (GPCRs) that mediate the effects of the neurohormone melatonin, regulating circadian rhythms, sleep, and other physiological processes.[2][3] The use of selective antagonists like cis-4P-PDOT is crucial for elucidating the specific functions of the MT2 receptor in various systems, from the central nervous system to peripheral tissues.[2][4]

Performance Comparison: cis-4P-PDOT vs. Alternative Ligands

The utility of a pharmacological tool is defined by its binding affinity, selectivity, and functional activity. While cis-4P-PDOT is primarily classified as an MT2-selective antagonist, recent studies have revealed a more complex pharmacological profile, including partial agonism depending on the signaling pathway being investigated.[3] This section compares cis-4P-PDOT with melatonin, the endogenous agonist, and luzindole, another commonly used, albeit less selective, melatonin receptor antagonist.

Table 1: Comparative Pharmacological Data of MT2 Receptor Ligands

Compound	Primary Target	Binding Affinity (pKi)	Selectivity (MT2 vs. MT1)	Functional Activity
Melatonin	MT1/MT2 Agonist	~11.4 (MT1), ~10.3 (MT2)	Non-selective	Full Agonist
cis-4P-PDOT	MT2 Antagonist	~6.85 (MT1), ~8.97 (MT2)[3]	300- to 1,500-fold for MT2[2]	Complex: Primarily an antagonist. However, it can act as a partial agonist at MT1 (~50% efficacy) and a near-full agonist at MT2 (~90% efficacy) in cAMP inhibition assays.[3] It also induces β-arrestin recruitment.[3]
Luzindole	MT1/MT2 Antagonist	Lower than cis-4P-PDOT	15- to 25-fold for MT2[2]	Antagonist; can act as an inverse agonist at constitutively active MT1 receptors.[2]
IIK7	MT2 Agonist	High affinity for MT2	~90-fold for human MT2; ~1,000-fold for mouse MT2[2]	Selective Agonist

Note: pKi values are derived from various studies and cell systems and should be considered representative. The functional activity of ligands, particularly cis-4P-PDOT, can be pathway-dependent (biased agonism).

Key Experimental Protocols

Accurate characterization of MT2 receptor ligands requires robust and standardized experimental procedures. Below are detailed protocols for fundamental assays used to determine the pharmacological properties presented above.

Radioligand Competitive Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the MT2 receptor.

Materials:

• Cell membranes from HEK293 or CHO cells stably expressing the human MT1 or MT2 receptor.[5][6]

• Radioligand: 2-[¹²⁵I]-iodomelatonin or [³H]-melatonin.[5]

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM MgCl₂, 1 mM EDTA.[5]

• Wash Buffer: Ice-cold 50 mM Tris-HCl (pH 7.4).[5]

• Unlabeled Ligands: Test compound (e.g., cis-4P-PDOT), and melatonin for determining non-specific binding.

• 96-well microplates, glass fiber filters (GF/B or GF/C), filtration apparatus, and a scintillation counter.[5][6]

Procedure:

• Assay Setup: In a 96-well plate, prepare triplicate wells for total binding, non-specific binding, and competitive binding.

• Total Binding: Add radioligand (at a concentration near its Kd), assay buffer, and 5-10 µg of membrane preparation.[6]

• Non-specific Binding (NSB): Add radioligand, a high concentration of unlabeled melatonin (e.g., 10 µM) to saturate all receptors, and the membrane preparation.[5][6]

• Competitive Binding: Add radioligand, varying concentrations of the test compound (e.g., 10⁻¹¹ to 10⁻⁵ M), and the membrane preparation.[6]

• Incubation: Incubate the plate for 2-3 hours at 37°C to allow binding to reach equilibrium.[5]

• Filtration: Rapidly filter the contents of each well through a glass fiber filter mat using a filtration apparatus to separate bound from free radioligand. Wash the filters three times with ice-cold wash buffer.[5]

• Quantification: Measure the radioactivity retained on the filters using a liquid scintillation counter.[6]

• Data Analysis:

  • Calculate specific binding by subtracting the NSB counts from the total binding counts.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding) using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the radioligand concentration and Kd is its dissociation constant.[7]

cAMP Functional Assay

Objective: To determine the functional activity of a test compound (agonist or antagonist) by measuring its effect on intracellular cyclic AMP (cAMP) levels. MT2 receptors are typically Gαi-coupled, and their activation inhibits adenylyl cyclase, leading to a decrease in cAMP.

Materials:

• HEK293 or other suitable cells expressing the MT2 receptor.

• Forskolin (B1673556) (an adenylyl cyclase activator).

• Test compounds (e.g., melatonin, cis-4P-PDOT).

• cAMP assay kit (e.g., HTRF, HitHunter).[8]

• Cell culture medium and plates.

Procedure:

• Cell Plating: Plate the cells in a 96-well plate and grow to confluence.

• Agonist Mode:

  • Stimulate the cells with varying concentrations of the test compound for 15-30 minutes.

  • Add a fixed concentration of forskolin (e.g., 10 µM) to all wells (except the basal control) to stimulate cAMP production.[8]

  • Incubate for an additional 15 minutes at 37°C.[8]

• Antagonist Mode:

  • Pre-incubate the cells with varying concentrations of the antagonist (e.g., cis-4P-PDOT) for 15-30 minutes.

  • Add a fixed concentration of an agonist (e.g., melatonin at its EC80) to the wells.

  • Add a fixed concentration of forskolin.

  • Incubate as described above.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's instructions for the chosen assay kit.

• Data Analysis:

  • Agonist: Plot the cAMP levels against the log concentration of the test compound to determine the EC50 (potency) and Emax (efficacy) relative to a full agonist like melatonin.

  • Antagonist: Plot the response to the agonist against the log concentration of the antagonist to determine the IC50, from which the antagonist's affinity (pA2 or Kb) can be calculated.

Visualizations: Pathways and Workflows

MT2 Receptor Signaling Pathways

The MT2 receptor signals through canonical G-protein pathways and can also engage β-arrestin-mediated pathways, which is relevant for understanding concepts like biased agonism.

Caption: MT2 receptor signaling via Gαi-protein and β-arrestin pathways.

Experimental Workflow for Ligand Characterization

A logical workflow is essential for the comprehensive pharmacological profiling of a novel compound targeting the MT2 receptor.

Caption: Workflow for characterizing a novel MT2 receptor ligand.

References

• 1. An improved synthesis of cis-4-phenyl-2-propionamidotetralin (4-P-PDOT): a selective MT(2) melatonin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MT1 and MT2 Melatonin Receptors: A Therapeutic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of the various functional pathways elicited by synthetic agonists or antagonists at the melatonin MT1 and MT2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Melatonin MT1 and MT2 receptors display different molecular pharmacologies only in the G-protein coupled state - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Melatonin MT2 receptor is expressed and potentiates contraction in human airway smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Control Experiments for Validating the Effects of Novel Kinase Inhibitors: A Case Study with cis-4P-PDOT

Introduction

The development of novel small molecule kinase inhibitors is a cornerstone of modern drug discovery, particularly in oncology. Validating the specific effects of a new compound is critical to ensure that its therapeutic action is due to the intended mechanism and not off-target activities. This guide provides a framework for designing and executing essential control experiments to validate the effects of a hypothetical novel MEK1/2 inhibitor, "cis-4P-PDOT."

The RAS/RAF/MEK/ERK signaling cascade is a pivotal pathway regulating cell proliferation and survival.[1] Dysregulation of this pathway is a common driver in many cancers, making its components, particularly MEK1 and MEK2, prime therapeutic targets.[1][2] This guide compares the hypothetical compound cis-4P-PDOT with established MEK inhibitors, Trametinib and Selumetinib, to illustrate a robust validation process.[1][2][3]

Core Principles of Validation: The Right Controls

To rigorously validate the on-target effects of cis-4P-PDOT, a panel of controls is essential. These controls help isolate the compound's specific activity and rule out confounding variables.

• Vehicle Control (e.g., 0.1% DMSO): This is the most fundamental control. The vehicle is the solvent used to dissolve the compound. This control ensures that any observed effects are not due to the solvent itself.

• Positive Control (e.g., Trametinib): An established compound with a known mechanism of action (in this case, a potent MEK inhibitor) is used as a benchmark for the expected biological effect.[1][2][3] This helps validate the assay's performance.

• Negative Control Compound (e.g., cis-4P-PDOT-inactive): An ideal control is a structurally similar analog of the test compound that is known to be inactive against the target. This helps confirm that the observed activity is due to the specific chemical structure of cis-4P-PDOT and not some general property of the molecular scaffold.

• Cell Line Controls: Experiments should be performed in cell lines with known genetic backgrounds. For a MEK inhibitor, this includes:

  • Sensitive Cell Line: A cell line known to be dependent on the MAPK pathway (e.g., A375 melanoma cells with a BRAF V600E mutation).

  • Resistant Cell Line: A cell line where the MAPK pathway is not the primary driver of proliferation.

Key Experimental Assays for Validation

A multi-pronged approach using biochemical and cell-based assays is crucial for a thorough validation.[4]

Biochemical Assay: Direct Target Engagement

This assay directly measures the ability of cis-4P-PDOT to inhibit the enzymatic activity of its target, MEK1.

Experimental Protocol: In Vitro MEK1 Kinase Assay

• Reagent Preparation: Recombinant active MEK1 enzyme and its substrate, inactive ERK2, are prepared in a kinase buffer.[2]

• Compound Preparation: A serial dilution of cis-4P-PDOT, Trametinib, and the inactive analog is prepared in DMSO.

• Reaction Setup: The MEK1 enzyme, inactive ERK2 substrate, and varying concentrations of the test compounds are added to the wells of a 384-well plate.

• Initiation: The kinase reaction is initiated by the addition of ATP. The plate is incubated at 30°C for 60 minutes.

• Detection: The reaction is stopped, and the amount of phosphorylated ERK2 is quantified using a luminescence or fluorescence-based method.

• Data Analysis: The percentage of inhibition is calculated for each concentration, and the data is fitted to a dose-response curve to determine the half-maximal inhibitory concentration (IC₅₀).[5]

Cell-Based Assays: Cellular Target Engagement and Functional Outcomes

These assays confirm that the compound can enter the cell, engage its target, and produce a functional downstream effect.[4]

Experimental Protocol: Western Blot for Phospho-ERK (p-ERK)

• Cell Culture: A375 cells are seeded in 6-well plates and allowed to attach overnight.

• Treatment: Cells are treated with the vehicle, cis-4P-PDOT, Trametinib, or the inactive analog at various concentrations for 2 hours.

• Lysis: Cells are washed with cold PBS and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Protein concentration in the lysates is determined using a BCA assay.

• Electrophoresis & Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against p-ERK, total ERK, and a loading control (e.g., GAPDH). Subsequently, it is incubated with HRP-conjugated secondary antibodies.

• Detection: The signal is detected using an enhanced chemiluminescence (ECL) substrate and imaged. Band intensities are quantified using densitometry software.

Experimental Protocol: Cell Viability Assay (e.g., CellTiter-Glo®)

• Cell Seeding: A375 cells are seeded into 96-well plates.

• Treatment: A serial dilution of each compound is added to the wells.

• Incubation: The plate is incubated for 72 hours.

• Viability Measurement: The CellTiter-Glo® reagent, which measures ATP levels as an indicator of cell viability, is added to each well.

• Data Acquisition: Luminescence is measured using a plate reader.

• Data Analysis: The results are used to calculate the concentration of the compound that inhibits cell growth by 50% (GI₅₀).

Data Presentation for Comparison

Summarizing quantitative data in tables allows for clear, objective comparison.

Table 1: Biochemical Potency Against MEK1

Compound	Target	IC₅₀ (nM)	Description
cis-4P-PDOT	MEK1	1.2	Potent inhibition of MEK1 enzymatic activity.
Trametinib	MEK1	0.7[2]	Positive control, shows high potency.[2]
Selumetinib	MEK1	14.0[2]	Alternative positive control.

| cis-4P-PDOT-inactive | MEK1 | >10,000 | Negative control, shows no significant activity. |

Table 2: Cellular Activity in A375 Melanoma Cells

Compound	p-ERK Inhibition (IC₅₀, nM)	Cell Growth Inhibition (GI₅₀, nM)
cis-4P-PDOT	2.5	5.1
Trametinib	1.1	2.8
cis-4P-PDOT-inactive	>10,000	>10,000

| Vehicle (0.1% DMSO) | No Inhibition | No Inhibition |

Visualization of Pathways and Workflows

Diagrams are essential for illustrating complex biological pathways and experimental designs.

MAPK signaling pathway showing the point of inhibition by cis-4P-PDOT and Trametinib.

Experimental workflow for the validation of cis-4P-PDOT's on-target effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The Use of MEK Inhibitors in Neurofibromatosis Type 1–Associated Tumors and Management of Toxicities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reactionbiology.com [reactionbiology.com]
• 5. reactionbiology.com [reactionbiology.com]

A Comparative Guide to the Dose-Response Analysis of cis-4P-PDOT in Functional Assays

This guide provides a detailed comparison of the functional dose-response of cis-4-phenyl-2-propionamidotetralin (cis-4P-PDOT), a notable modulator of the Melatonin (B1676174) receptor 2 (MT2). The information is intended for researchers, scientists, and professionals in drug development seeking to understand its performance in functional assays. This document summarizes quantitative data, outlines experimental protocols, and visualizes key pathways and workflows.

Quantitative Data Summary

cis-4P-PDOT exhibits a complex pharmacological profile, acting as a potent and selective antagonist at the MT2 receptor while also demonstrating agonist activity in certain cellular contexts. This dual nature is critical for the interpretation of experimental results.

Parameter	Cell Line	Assay Type	Value	Notes
Antagonist Activity	CHO-mt1 cells	cAMP Assay	No effect on forskolin-stimulated cAMP levels (at 10 mM)	Demonstrates high selectivity for MT2 over MT1 receptors.[1][2]
Agonist Activity	CHO-MT2 cells	cAMP Assay	pEC50 = 8.72	Produces a concentration-dependent inhibition of forskolin-stimulated cyclic AMP.[1][2]
Intrinsic Activity	CHO-MT2 cells	cAMP Assay	0.86	High intrinsic activity, indicating it behaves as a strong partial agonist in this system.[1][2]
Selectivity	-	-	>300-fold for MT2 over MT1	Highly selective for the MT2 receptor subtype.[1][3]
In Vivo Activity	klotho mutant mice	-	0.5-1.0 mg/kg (intravenous)	Significantly reverses melatonin-mediated antioxidant effects.[1][2]

Alternative Compounds:

While direct dose-response comparison data is limited in the public domain, another commonly used melatonin receptor antagonist is Luzindole (B1675525) . Unlike the selective MT2 antagonist activity of cis-4P-PDOT, luzindole acts as an antagonist at both MT1 and MT2 receptors.[4] In a study on Colon 38 cancer cells, luzindole, when co-administered with melatonin, diminished the oncostatic effects of melatonin, whereas cis-4P-PDOT did not show this effect.[4]

Experimental Protocols

The following are generalized protocols for functional assays commonly used to characterize compounds like cis-4P-PDOT that target G-protein coupled receptors (GPCRs) such as the melatonin receptors.

1. cAMP Measurement Assay for Gαi-coupled GPCRs

This protocol is used to measure the inhibition of cyclic AMP (cAMP) production following the activation of a Gαi-coupled receptor.

• Cell Culture: Culture cells expressing the GPCR of interest (e.g., CHO-MT2 cells) in a suitable multi-well plate.

• Assay Procedure:

  • Wash the cells once with an appropriate assay buffer.

  • For antagonist testing, pre-incubate the cells with the antagonist (e.g., cis-4P-PDOT) for a specified time.

  • Stimulate the cells with a known concentration of an adenylyl cyclase activator, such as forskolin, in the presence or absence of the test compound (agonist or antagonist).

  • Incubate for a defined period to allow for cAMP production.

  • Lyse the cells to release intracellular cAMP.[5]

• cAMP Detection: Use a commercial cAMP detection kit (e.g., HTRF, ELISA, or fluorescence polarization-based) to quantify the amount of cAMP in each well. Follow the manufacturer's instructions for the specific kit.[5]

• Data Analysis:

  • Plot the cAMP concentration against the ligand concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 (for agonists) or IC50 (for antagonists).[5]

2. Calcium Mobilization Assay for Gαq-coupled GPCRs

This protocol measures changes in intracellular calcium concentration following GPCR activation. While melatonin receptors primarily couple to Gαi, co-transfection with a promiscuous Gαq-family protein can redirect signaling through the phospholipase C (PLC) pathway, enabling the use of calcium mobilization assays.[6][7]

• Cell Culture and Plating: Culture cells expressing the GPCR of interest in a black, clear-bottom 96-well plate. Allow cells to grow to near confluency.[5]

• Dye Loading:

  • Wash the cells with assay buffer.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) by incubating them in the dye solution for 30-60 minutes at 37°C.[5]

• Ligand Preparation: Prepare a stock solution of the ligand and create a serial dilution in the assay buffer.[5]

• Fluorescence Measurement: Use a fluorescence plate reader equipped with an injector to add the ligand to the wells. Measure the fluorescence intensity before and after ligand addition in real-time.[5]

• Data Analysis:

  • Calculate the change in fluorescence for each well.

  • Plot the change in fluorescence against the ligand concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 of the ligand.[5]

Visualizations

MT2 Receptor Signaling Pathway

Caption: MT2 Receptor Signaling Pathway

Experimental Workflow for Dose-Response Analysis

Caption: Dose-Response Analysis Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 4-P-PDOT | Melatonin Receptor | MT Receptor | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Luzindole but not 4-phenyl-2- propionamidotetralin (4P-PDOT) diminishes the inhibitory effect of melatonin on murine Colon 38 cancer growth in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Evaluating functional ligand-GPCR interactions in cell-based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]

On-Target Efficacy of cis-4P-PDOT: A Comparative Analysis for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of cis-4P-PDOT's on-target effects against other melatonin (B1676174) receptor antagonists. The information presented is supported by experimental data to facilitate informed decisions in research applications.

Introduction to cis-4P-PDOT

cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT) is a potent and highly selective antagonist of the Melatonin Receptor 2 (MT2). It is an 8-methoxy analog of 4-P-PDOT, a well-characterized MT2-selective antagonist.[1] This modification has been shown to increase the binding affinity for melatonin receptors. The high selectivity of cis-4P-PDOT for the MT2 receptor over the MT1 receptor makes it a valuable tool for elucidating the specific roles of the MT2 receptor in various physiological processes.

Melatonin, through its receptors, particularly MT2, is known to modulate a variety of cellular functions, including antioxidant defense mechanisms. Key downstream signaling molecules affected by MT2 receptor activation include Extracellular signal-regulated kinase (ERK) and Nuclear factor erythroid 2-related factor 2 (Nrf2). The activation of this pathway ultimately influences the cellular redox state, which can be assessed by the ratio of reduced glutathione (B108866) (GSH) to oxidized glutathione (GSSG).

This guide will compare the on-target effects of cis-4P-PDOT with its parent compound, 4-P-PDOT, and another common non-selective melatonin receptor antagonist, Luzindole.

Quantitative Comparison of MT2 Receptor Antagonists

The following table summarizes the binding affinities and selectivities of cis-4P-PDOT, 4-P-PDOT, and Luzindole for the MT1 and MT2 melatonin receptors.

Compound	Receptor	Kᵢ (nM)	Selectivity (MT1/MT2)
cis-4P-PDOT	MT1	-	>120-fold for MT2 (inferred)
MT2	<0.46 (inferred)
4-P-PDOT	MT1	56	>120-fold for MT2
MT2	0.46
Luzindole	MT1	-	15 to 25-fold for MT2
MT2	-

On-Target Effects of cis-4P-PDOT in an In Vivo Model

Recent studies utilizing a klotho mutant mouse model of aging have demonstrated the ability of 4-P-PDOT to counteract the neuroprotective effects of melatonin. These experiments provide valuable insights into the on-target effects of MT2 receptor antagonism. In these studies, 4-P-PDOT effectively reversed the melatonin-induced:

• Increase in phospho-ERK (p-ERK) levels in the hippocampus.

• Promotion of Nrf2 nuclear translocation in hippocampal cells.

• Improvement in the GSH/GSSG ratio , indicating a restoration of a more oxidized state.

These findings strongly suggest that the on-target antagonism of the MT2 receptor by 4-P-PDOT directly inhibits the downstream signaling cascade initiated by melatonin. Given that cis-4P-PDOT exhibits enhanced affinity for the MT2 receptor, it is expected to produce similar or more potent on-target effects.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of melatonin through the MT2 receptor and a typical experimental workflow for assessing the on-target effects of cis-4P-PDOT.

Caption: Melatonin signaling and cis-4P-PDOT inhibition.

Caption: Experimental workflow for cis-4P-PDOT analysis.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the confirmation of cis-4P-PDOT's on-target effects, based on established protocols used in similar studies.

Western Blot for Phospho-ERK (p-ERK) in Mouse Hippocampus

• Objective: To quantify the levels of phosphorylated ERK relative to total ERK as a measure of ERK activation.

• Methodology:

  • Tissue Homogenization: Hippocampal tissue is homogenized in ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: The protein concentration of the lysates is determined using a BCA protein assay kit.

  • SDS-PAGE: Equal amounts of protein (20-30 µg) are separated by electrophoresis on a 10% SDS-polyacrylamide gel.

  • Protein Transfer: Proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) membrane.

  • Blocking: The membrane is blocked for 1 hour at room temperature in 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST).

  • Primary Antibody Incubation: The membrane is incubated overnight at 4°C with primary antibodies against phospho-ERK1/2 (e.g., 1:1000 dilution) and total ERK1/2 (e.g., 1:1000 dilution) in the blocking buffer.

  • Secondary Antibody Incubation: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., 1:5000 dilution) for 1 hour at room temperature.

  • Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system and quantified by densitometry. The ratio of p-ERK to total ERK is calculated.

Immunofluorescence for Nrf2 Nuclear Translocation in Mouse Brain

• Objective: To visualize and quantify the translocation of Nrf2 from the cytoplasm to the nucleus, indicating its activation.

• Methodology:

  • Tissue Preparation: Mice are transcardially perfused with 4% paraformaldehyde (PFA). The brains are removed, post-fixed in 4% PFA overnight, and then cryoprotected in 30% sucrose.

  • Sectioning: Coronal brain sections (30 µm) containing the hippocampus are cut using a cryostat.

  • Permeabilization and Blocking: Sections are permeabilized with 0.3% Triton X-100 in PBS for 15 minutes and then blocked for 1 hour in 5% normal goat serum in PBS.

  • Primary Antibody Incubation: Sections are incubated overnight at 4°C with a primary antibody against Nrf2 (e.g., 1:500 dilution).

  • Secondary Antibody Incubation: After washing, sections are incubated for 2 hours at room temperature with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488-conjugated, 1:1000 dilution).

  • Counterstaining: Nuclei are counterstained with DAPI.

  • Imaging: Sections are mounted on slides and imaged using a confocal microscope. The intensity of Nrf2 fluorescence within the nucleus is quantified.

GSH/GSSG Ratio Assay in Mouse Hippocampus

• Objective: To measure the ratio of reduced (GSH) to oxidized (GSSG) glutathione as an indicator of cellular oxidative stress.

• Methodology:

  • Tissue Preparation: Hippocampal tissue is homogenized in a metaphosphoric acid solution to precipitate proteins and preserve the glutathione redox state.

  • Sample Derivatization: The supernatant is collected after centrifugation. For GSSG measurement, a portion of the supernatant is treated with 2-vinylpyridine (B74390) to derivatize GSH.

  • Enzymatic Recycling Assay: The total glutathione (GSH + GSSG) and GSSG are measured using a microplate-based enzymatic recycling assay. In this assay, glutathione reductase and 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB) are used. The rate of color development at 412 nm is proportional to the glutathione concentration.

  • Quantification: The concentrations of total glutathione and GSSG are determined from a standard curve. The GSH concentration is calculated by subtracting the GSSG concentration from the total glutathione concentration. The GSH/GSSG ratio is then calculated.

Conclusion

cis-4P-PDOT is a highly selective and potent MT2 receptor antagonist. Experimental evidence from studies with its parent compound, 4-P-PDOT, strongly supports its on-target effect of blocking melatonin-induced activation of the ERK-Nrf2 antioxidant pathway. The provided comparative data and detailed experimental protocols offer a solid foundation for researchers to design and execute experiments aimed at further characterizing the specific roles of the MT2 receptor in health and disease. The superior affinity of cis-4P-PDOT makes it a potentially more effective tool for these investigations compared to other available antagonists.

References

• 1. Frontiers | Melatonin Alleviates Acute Sleep Deprivation-Induced Memory Loss in Mice by Suppressing Hippocampal Ferroptosis [frontiersin.org]

Unveiling the Receptor Selectivity of cis-4P-PDOT: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the precise molecular interactions of a compound is paramount. This guide provides a detailed comparison of the cross-reactivity profile of cis-4-phospho-D-phenylglycine oxime (cis-4P-PDOT), a well-established selective antagonist of the melatonin (B1676174) receptor 2 (MT2). While renowned for its high affinity for MT2, a comprehensive evaluation of its interactions with other receptors is crucial for a complete pharmacological assessment.

Summary of Receptor Binding and Functional Activity

cis-4P-PDOT is widely recognized for its significant selectivity for the MT2 receptor over the MT1 receptor. Various studies have reported a selectivity ratio of over 300-fold, with some indicating a preference as high as 1300 to 1500-fold for MT2. However, its pharmacological profile is complex, exhibiting different functional activities depending on the signaling pathway being investigated. While it acts as a competitive antagonist in some assays, it can also display partial agonism in others, particularly in cAMP inhibition pathways. A study by Legros and colleagues in 2019 demonstrated this functional complexity, reporting pKi values of 8.97 for MT2 and a much lower 6.85 for MT1 in a cAMP assay, while also noting its variable activity in GTPγS binding and β-arrestin recruitment assays[1].

Currently, comprehensive, publicly available data from broad cross-reactivity screening of cis-4P-PDOT against a wide panel of other G-protein coupled receptors (GPCRs), ion channels, and kinases is limited. The majority of published research focuses on its activity at melatonin receptors.

Comparative Receptor Activity of cis-4P-PDOT

The following table summarizes the available quantitative data on the interaction of cis-4P-PDOT with melatonin receptors. The lack of extensive data for other receptor types highlights a gap in the publicly accessible pharmacological profile of this compound.

Receptor	Assay Type	Measured Value	Result	Selectivity (vs. MT1)	Reference
Melatonin MT2	cAMP Inhibition	pKi	8.97	~132-fold	[1]
Melatonin MT1	cAMP Inhibition	pKi	6.85	-	[1]
Melatonin MT2	Radioligand Binding	-	>300-fold higher affinity than for MT1	>300-fold	[2]
Melatonin MT1	Radioligand Binding	-	Lower affinity	-	[2]

Note: The selectivity is calculated from the ratio of Ki values, where a higher pKi indicates stronger binding.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. Below are representative protocols for key experiments used to characterize the receptor activity of compounds like cis-4P-PDOT.

Radioligand Binding Assay for Melatonin Receptors

This assay is the gold standard for determining the binding affinity (Ki) of a test compound.

Objective: To determine the equilibrium dissociation constant (Ki) of cis-4P-PDOT for MT1 and MT2 receptors.

Materials:

• Cell membranes prepared from HEK293 cells stably expressing human MT1 or MT2 receptors.

• Radioligand: 2-[¹²⁵I]-iodomelatonin.

• Test compound: cis-4P-PDOT.

• Non-specific binding control: Melatonin (high concentration).

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl₂).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubation: In a 96-well plate, combine cell membranes, 2-[¹²⁵I]-iodomelatonin (at a concentration close to its Kd), and varying concentrations of cis-4P-PDOT. For total binding, omit the test compound. For non-specific binding, add a high concentration of unlabeled melatonin.

• Equilibration: Incubate the mixture at a controlled temperature (e.g., 37°C) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Separation: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.

• Washing: Wash the filters multiple times with ice-cold binding buffer to remove any unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of cis-4P-PDOT that inhibits 50% of the specific binding of the radioligand). Convert the IC50 value to a Ki value using the Cheng-Prusoff equation.

Functional Assay: cAMP Inhibition

This assay measures the functional consequence of receptor activation or inhibition by assessing the level of the second messenger, cyclic adenosine (B11128) monophosphate (cAMP).

Objective: To determine the functional potency (pKi) of cis-4P-PDOT as an antagonist or its efficacy as a partial agonist at MT1 and MT2 receptors.

Materials:

• CHO-K1 cells stably expressing human MT1 or MT2 receptors.

• Forskolin (an adenylyl cyclase activator).

• Test compound: cis-4P-PDOT.

• Agonist: Melatonin.

• cAMP assay kit (e.g., HTRF, LANCE, or AlphaScreen).

Procedure:

• Cell Culture: Plate the cells in a 96-well plate and allow them to adhere overnight.

• Antagonist Mode: To determine antagonist potency, pre-incubate the cells with varying concentrations of cis-4P-PDOT for a defined period. Then, stimulate the cells with a fixed concentration of melatonin (e.g., its EC80) in the presence of forskolin.

• Agonist Mode: To determine agonist or partial agonist activity, incubate the cells with varying concentrations of cis-4P-PDOT in the presence of forskolin.

• Lysis and Detection: After incubation, lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen cAMP assay kit.

• Data Analysis: For antagonist mode, plot the inhibition of the melatonin-induced response against the concentration of cis-4P-PDOT to determine the IC50, which can be converted to a pKi. For agonist mode, plot the cAMP inhibition against the concentration of cis-4P-PDOT to determine the EC50 and the maximal effect (Emax) relative to melatonin.

Visualizing Experimental Workflows and Signaling

To further clarify the experimental processes and the underlying biological pathways, the following diagrams are provided.

Experimental workflow for determining receptor affinity and functional activity.

Simplified signaling pathways of MT1 and MT2 receptors and the action of cis-4P-PDOT.

References

• 1. Characterization of the various functional pathways elicited by synthetic agonists or antagonists at the melatonin MT1 and MT2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-P-PDOT | Melatonin Receptors | Tocris Bioscience [tocris.com]

A Comparative Guide: Unraveling the Role of the MT2 Receptor Through Pharmacological Antagonism with cis-4P-PDOT and Genetic Knockout

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two primary methodologies used to investigate the function of the Melatonin (B1676174) Receptor 2 (MT2): pharmacological antagonism with the selective antagonist, cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT), and genetic knockout of the MT2 receptor. By examining the experimental data derived from these distinct approaches, this document aims to offer a clearer understanding of their respective efficacies and the nuances of their application in neuroscience and drug development.

At a Glance: cis-4P-PDOT vs. MT2 Genetic Knockout

Feature	cis-4P-PDOT (Pharmacological Antagonist)	MT2 Genetic Knockout
Mechanism of Action	Reversible, competitive binding to the MT2 receptor, blocking the action of endogenous melatonin and other agonists.	Permanent, systemic, or conditional ablation of the Mtnr1b gene, leading to a complete absence of functional MT2 receptors.
Selectivity	Highly selective for the MT2 receptor over the MT1 receptor.	Inherently specific to the MT2 receptor.
Temporal Control	Acute and transient inhibition of MT2 receptor function, dependent on drug administration and pharmacokinetics.	Chronic, lifelong absence of MT2 receptor function, which may lead to developmental compensations.
Application	In vitro and in vivo studies to assess the acute effects of MT2 receptor blockade.	In vivo studies to investigate the long-term consequences of MT2 receptor absence on physiology and behavior.
Key Findings	Blocks melatonin-induced phase shifts in the suprachiasmatic nucleus (SCN)[1]. Attenuates the effects of MT2 agonists on non-REM sleep[2]. Can reverse the antioxidant and memory-enhancing effects of melatonin[3].	Leads to deficits in learning and memory[2][4]. Results in decreased non-REM sleep and increased wakefulness[5][6]. Alters pain perception, showing reduced thermal sensitivity[7]. Associated with attentional deficits and anxiety-like behaviors[8].

In-Depth Comparison of Efficacy

Sleep and Circadian Rhythms

• cis-4P-PDOT: The administration of cis-4P-PDOT has been shown to effectively block the phase-advancing effects of melatonin on the circadian clock in the SCN, the master pacemaker in the brain.[1] Furthermore, it can counteract the sleep-promoting effects of MT2-selective agonists, specifically on non-REM (NREM) sleep.[2] This highlights its utility in dissecting the acute role of MT2 in sleep-wake cycle regulation.

• MT2 Genetic Knockout: Mice lacking the MT2 receptor exhibit a significant reduction in NREM sleep and a corresponding increase in wakefulness.[5][6] This chronic phenotype corroborates the acute findings with cis-4P-PDOT, solidifying the role of MT2 in promoting NREM sleep. Interestingly, some studies on MT2 knockout mice also point to alterations in REM sleep, a facet less explored with acute antagonist administration.[5]

Learning and Memory

• cis-4P-PDOT: Studies have demonstrated that cis-4P-PDOT can reverse the memory-enhancing and antioxidant effects of melatonin in certain models.[3] This suggests that acute blockade of MT2 signaling can impair cognitive processes that are modulated by melatonin.

• MT2 Genetic Knockout: MT2 knockout mice consistently show deficits in learning and memory tasks, including impaired performance in the elevated plus maze.[2][4] The absence of the MT2 receptor appears to retard axon formation, which could be an underlying neurodevelopmental basis for these cognitive impairments.[4] The chronic nature of the genetic knockout allows for the observation of these developmental and long-term consequences.

Pain Perception

• cis-4P-PDOT: While less extensively studied in the context of pain compared to MT2 agonists, the antagonistic action of cis-4P-PDOT would be expected to block the analgesic effects of melatonin that are mediated by the MT2 receptor.

• MT2 Genetic Knockout: Mice with a genetic inactivation of the MT2 receptor display a distinct alteration in their nociceptive responses, including reduced sensitivity to thermal stimuli.[7] This suggests a complex role for the MT2 receptor in pain modulation that may not be fully captured by acute pharmacological blockade.

Experimental Protocols

In Vivo Administration of cis-4P-PDOT

Objective: To acutely block MT2 receptor function in vivo to assess its role in a specific physiological or behavioral paradigm.

Materials:

• cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT)

• Vehicle (e.g., saline with a solubilizing agent like DMSO)

• Experimental animals (e.g., mice or rats)

• Injection supplies (syringes, needles)

Procedure:

• Preparation of cis-4P-PDOT solution: Dissolve cis-4P-PDOT in a suitable vehicle to the desired concentration. A common dosage for in vivo studies in mice is in the range of 0.5-1.0 mg/kg.[3] The final concentration of the solubilizing agent should be minimized and tested for any behavioral effects on its own.

• Animal Handling and Acclimation: Allow animals to acclimate to the experimental room for at least 1 hour before any procedures.

• Administration: Administer the cis-4P-PDOT solution or vehicle control to the animals via the desired route (e.g., intraperitoneal or intravenous injection). The timing of administration will depend on the specific experimental question and the pharmacokinetic profile of the compound.

• Behavioral or Physiological Assessment: Conduct the desired behavioral test or physiological measurement at a time point when the antagonist is expected to be at its peak efficacy.

Generation and Phenotyping of MT2 Knockout Mice

Objective: To create a mouse line with a permanent and specific ablation of the MT2 receptor to study the long-term consequences of its absence.

Methodology:

• Gene Targeting Construct: A targeting vector is designed to introduce a disruption (e.g., a neomycin resistance cassette) into the Mtnr1b gene, which encodes the MT2 receptor. This is typically done in embryonic stem (ES) cells.

• Homologous Recombination in ES Cells: The targeting construct is introduced into ES cells, and cells that have undergone successful homologous recombination are selected.

• Generation of Chimeric Mice: The targeted ES cells are injected into blastocysts, which are then implanted into pseudopregnant female mice. The resulting offspring (chimeras) are a mix of cells from the host blastocyst and the genetically modified ES cells.

• Germline Transmission: Chimeric mice are bred with wild-type mice to achieve germline transmission of the mutated allele.

• Genotyping: Offspring are genotyped to identify heterozygous and homozygous knockout animals.

• Phenotypic Analysis: A battery of behavioral and physiological tests is performed on the MT2 knockout mice and their wild-type littermates to identify any phenotypic differences. This can include assessments of sleep patterns (e.g., using EEG/EMG recordings), learning and memory (e.g., using the Morris water maze or elevated plus maze), anxiety levels (e.g., using the open field test), and sensory responses (e.g., using the hot plate test).

Visualizing the Mechanisms

MT2 Receptor Signaling Pathway

Caption: MT2 receptor signaling cascade.

Experimental Workflow: Comparing Pharmacological vs. Genetic Approaches

Caption: Workflow for MT2 function analysis.

Conclusion

Both cis-4P-PDOT and MT2 genetic knockout are indispensable tools for elucidating the multifaceted roles of the MT2 receptor. Pharmacological antagonism with cis-4P-PDOT offers unparalleled temporal control, making it ideal for studying the acute effects of MT2 blockade on neural circuits and behavior. In contrast, the genetic knockout approach provides a window into the long-term, developmental, and potentially compensatory consequences of a complete and lifelong absence of MT2 function.

The choice of methodology should be guided by the specific research question. For investigating the immediate role of MT2 in processes like sleep onset or synaptic plasticity, cis-4P-PDOT is a powerful tool. For understanding the fundamental contribution of the MT2 receptor to neurodevelopment, chronic physiological states, and complex behaviors, the MT2 knockout model is more appropriate. A comprehensive understanding of MT2 receptor biology is best achieved by integrating the findings from both of these complementary and powerful techniques.

References

• 1. life.illinois.edu [life.illinois.edu]
• 2. MT1 and MT2 Melatonin Receptors: A Therapeutic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. The MT2 receptor stimulates axonogenesis and enhances synaptic transmission by activating Akt signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sleep-wake characterization of double MT₁/MT₂ receptor knockout mice and comparison with MT₁ and MT₂ receptor knockout mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Differential Function of Melatonin MT1 and MT2 Receptors in REM and NREM Sleep - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nociceptive responses in melatonin MT2 receptor knockout mice compared to MT1 and double MT1 /MT2 receptor knockout mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mice lacking melatonin MT2 receptors exhibit attentional deficits, anxiety and enhanced social interaction - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of cis-4P-PDOT and Other Melatonin Ligands: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive, data-driven comparison of cis-4P-PDOT with other key melatonin (B1676174) ligands. It delves into their performance, supported by experimental data, to aid in the selection of appropriate compounds for research and therapeutic development.

Melatonin receptors, primarily the MT1 and MT2 subtypes, are G protein-coupled receptors (GPCRs) that play a crucial role in regulating circadian rhythms, sleep, and various other physiological processes. The development of selective ligands for these receptors is of significant interest for treating a range of conditions, including sleep disorders, depression, and neurodegenerative diseases. This guide focuses on cis-4-phenyl-2-propionamidotetralin (cis-4P-PDOT), a notable MT2-selective antagonist, and compares its binding and functional properties to the endogenous ligand melatonin and other synthetic ligands such as ramelteon, agomelatine (B1665654), and luzindole.

Comparative Analysis of Melatonin Ligand Performance

The interaction of a ligand with a receptor is characterized by its binding affinity (Ki) and its functional activity, which can be agonistic, antagonistic, or inverse agonistic. The functional potency (EC50 for agonists, IC50 for antagonists) and efficacy are key parameters in determining a ligand's pharmacological profile. The following tables summarize the quantitative data for cis-4P-PDOT and other prominent melatonin ligands.

Table 1: Comparative Binding Affinities (Ki) of Melatonin Ligands for MT1 and MT2 Receptors

Ligand	MT1 Ki (nM)	MT2 Ki (nM)	Selectivity (MT1/MT2)	Reference
Melatonin	~0.08	~0.38	~0.21	[1]
cis-4P-PDOT	~100	~0.1	>300-fold for MT2	[2]
Ramelteon	~0.014	~0.112	~0.13	[1]
Agomelatine	~0.1	~0.1	Non-selective	[3]
Luzindole	~20	~1	~20-fold for MT2	[3]

Note: Ki values can vary between studies depending on the experimental conditions, such as the cell line and radioligand used.

Table 2: Comparative Functional Activity (EC50/IC50) of Melatonin Ligands

Ligand	Receptor	Assay Type	Activity	EC50/IC50 (nM)
Melatonin	MT1 & MT2	cAMP Inhibition	Agonist	Sub-nanomolar
cis-4P-PDOT	MT2	cAMP Inhibition	Partial Agonist/Antagonist	-
Ramelteon	MT1 & MT2	cAMP Inhibition	Agonist	Sub-nanomolar
Agomelatine	MT1 & MT2	cAMP Inhibition	Agonist	Sub-nanomolar
Luzindole	MT1 & MT2	cAMP Inhibition	Antagonist	-

Note: The functional activity of ligands can be context-dependent, varying with the signaling pathway being assayed.

Melatonin Receptor Signaling Pathways

Melatonin receptors primarily couple to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels.[4][5] However, they can also signal through other pathways, including the recruitment of β-arrestin and modulation of Gq-protein signaling.[6] Understanding these pathways is crucial for characterizing the functional selectivity and potential biased agonism of different ligands.

Caption: Simplified Melatonin Receptor Signaling Pathways.

Experimental Protocols

The characterization of melatonin ligands relies on a set of standardized in vitro assays. Below are detailed methodologies for the key experiments cited in this guide.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a test compound for a receptor.

Caption: Workflow for a Radioligand Competition Binding Assay.

Detailed Methodology:

• Membrane Preparation: Cell membranes from a stable cell line (e.g., CHO or HEK293) overexpressing the human MT1 or MT2 receptor are prepared by homogenization and centrifugation.

• Binding Reaction: In a 96-well plate, the cell membranes are incubated with a constant concentration of a radiolabeled melatonin receptor ligand, such as 2-[¹²⁵I]-iodomelatonin, and a range of concentrations of the unlabeled test compound.[7] The incubation is typically carried out in a binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl2) at 37°C for a defined period to reach equilibrium.[8]

• Separation: The reaction is terminated by rapid filtration through glass fiber filters, which traps the receptor-bound radioligand while allowing the free radioligand to pass through.

• Detection: The radioactivity retained on the filters is quantified using a gamma counter.

• Data Analysis: The data are analyzed using non-linear regression to fit a sigmoidal dose-response curve and determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

cAMP Functional Assay

This assay measures the ability of a ligand to modulate the intracellular levels of cAMP, providing information on its agonistic or antagonistic activity.

Detailed Methodology:

• Cell Culture and Stimulation: Cells expressing the MT1 or MT2 receptor are seeded in a multi-well plate. Prior to the assay, the cells are often stimulated with forskolin (B1673556) to elevate basal cAMP levels. The test compound is then added at various concentrations.[9]

• cAMP Measurement: The intracellular cAMP concentration is measured using a variety of methods, such as Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) or enzyme-linked immunosorbent assay (ELISA).[10]

• Data Analysis: For agonists, the data are plotted as a dose-response curve to determine the EC50 (the concentration that produces 50% of the maximal response) and the maximal efficacy (Emax). For antagonists, the assay is performed in the presence of a known agonist, and the IC50 (the concentration that inhibits 50% of the agonist's effect) is determined.

β-Arrestin Recruitment Assay

This assay assesses the recruitment of β-arrestin to the activated receptor, a key step in receptor desensitization and an important signaling pathway in its own right.

Detailed Methodology:

• Assay Principle: A common method is the PathHunter® β-arrestin assay, which utilizes enzyme fragment complementation.[11] In this system, the GPCR is tagged with a small enzyme fragment (ProLink™), and β-arrestin is tagged with a larger, inactive enzyme fragment (Enzyme Acceptor).

• Ligand Stimulation: Upon ligand binding and receptor activation, β-arrestin is recruited to the receptor, bringing the two enzyme fragments into close proximity.

• Signal Detection: The complementation of the enzyme fragments results in the formation of a functional enzyme that hydrolyzes a substrate to produce a chemiluminescent signal.[11] This signal is proportional to the extent of β-arrestin recruitment.

• Data Analysis: The luminescent signal is measured at different concentrations of the test ligand to generate a dose-response curve and determine the EC50 and Emax for β-arrestin recruitment.

Conclusion

The selection of a melatonin ligand for research or therapeutic development requires a thorough understanding of its pharmacological profile. cis-4P-PDOT stands out as a highly selective antagonist for the MT2 receptor, making it a valuable tool for dissecting the specific roles of this receptor subtype. In contrast, ligands like melatonin, ramelteon, and agomelatine exhibit agonistic properties with varying degrees of selectivity. The experimental protocols detailed in this guide provide a framework for the comprehensive characterization of these and other novel melatonin receptor ligands, enabling researchers to make informed decisions in their scientific pursuits.

References

• 1. clinmedjournals.org [clinmedjournals.org]
• 2. Assessments of cellular melatonin receptor signaling pathways: β-arrestin recruitment, receptor internalization, and impedance variations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. MT1 and MT2 melatonin receptors: ligands, models, oligomers, and therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-[125I]iodomelatonin and [3H]melatonin Binding Assays for Melatonin Receptors | Springer Nature Experiments [experiments.springernature.com]
• 5. Frontiers | Differential Function of Melatonin MT1 and MT2 Receptors in REM and NREM Sleep [frontiersin.org]
• 6. Melatonin receptors: molecular pharmacology and signalling in the context of system bias - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Radioligand binding assays [bio-protocol.org]
• 9. Real-Time Determination of Intracellular cAMP Reveals Functional Coupling of Gs Protein to the Melatonin MT1 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Functional Investigation of Melatonin Receptor Activation by Homogenous cAMP Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Comparative Efficacy of cis-4P-PDOT in Experimental Findings: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of cis-4P-PDOT's performance against other alternatives, supported by experimental data. It details the reproducibility of findings and offers comprehensive experimental protocols and pathway visualizations to aid in experimental design and interpretation.

Performance Comparison of Melatonin (B1676174) Receptor Antagonists

The following tables summarize quantitative data on the binding affinity and functional activity of cis-4P-PDOT and its common alternative, luzindole (B1675525). These antagonists are crucial tools for investigating the physiological roles of melatonin receptors, particularly the MT2 subtype.

Compound	Receptor Target	Binding Affinity (pKi)	Functional Assay	Effect	Reference
cis-4P-PDOT	MT2 Selective	8.97	cAMP Production Inhibition	Partial Agonist (90% of Melatonin)	[1]
MT1	6.85	cAMP Production Inhibition	Partial Agonist (~50% of Melatonin)	[1]
MT2	-	GTPγS Binding	Partial Agonist (34% efficacy)	[1]
MT1	-	GTPγS Binding	No Agonist Activity	[1]
Luzindole	MT1/MT2 Non-selective	-	cAMP Production Inhibition	Antagonist	[2][3]
MT1/MT2 Non-selective	-	Melatonin-induced AVP Secretion	Antagonist	[4]

Experimental Methodologies

To ensure the reproducibility of experimental findings, detailed protocols for key assays are provided below.

Cell Culture and Treatment for In Vitro Studies

Cell Lines: Bovine granulosa cells are commonly used for studying the effects of melatonin and its antagonists on hormone secretion and gene expression.[2]

Culture Conditions:

• Isolate granulosa cells from follicular fluid of bovine ovaries.

• Culture cells in DMEM supplemented with 10% fetal bovine serum and antibiotics.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• For experiments, seed cells in appropriate well plates and allow them to reach 70-80% confluency.

Treatment Protocol:

• Prepare stock solutions of melatonin, cis-4P-PDOT, and luzindole in DMSO.

• Dilute the compounds to their final concentrations in the culture medium. The final DMSO concentration should be kept constant across all treatment groups (e.g., 0.2%).

• For antagonist studies, pre-treat cells with the antagonist (e.g., cis-4P-PDOT or luzindole) for a specified time (e.g., 30 minutes) before adding melatonin.

• Incubate the cells for the desired experimental duration (e.g., 48 hours) before harvesting for analysis.[2]

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

• RNA Extraction: Extract total RNA from treated cells using a commercial kit according to the manufacturer's instructions.

• cDNA Synthesis: Reverse transcribe the RNA into cDNA using a suitable cDNA synthesis kit.

• qPCR Reaction: Perform qPCR using a SYBR Green-based master mix and primers specific for the target genes (e.g., StAR, CYP19A1). Use a housekeeping gene (e.g., β-actin) for normalization.

• Data Analysis: Calculate the relative gene expression using the 2-ΔΔCT method.[2]

Enzyme-Linked Immunosorbent Assay (ELISA) for Hormone Quantification

• Collect the cell culture medium after treatment.

• Centrifuge the medium to remove any cellular debris.

• Measure the concentration of hormones (e.g., progesterone, estradiol) in the supernatant using commercially available ELISA kits, following the manufacturer's protocols.[2]

Radioligand Binding Assay for Receptor Affinity

• Membrane Preparation: Prepare cell membranes from cells or tissues expressing the melatonin receptors.

• Incubation: Incubate the membranes with a fixed concentration of a radiolabeled melatonin receptor ligand (e.g., 2-[¹²⁵I]-iodomelatonin) and varying concentrations of the competing unlabeled ligand (e.g., cis-4P-PDOT).

• Separation: Separate the bound from free radioligand by rapid vacuum filtration through glass fiber filters.

• Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 value of the competing ligand and calculate the inhibitory constant (Ki) to assess its binding affinity.[5][6][7][8]

Signaling Pathways and Experimental Visualizations

The following diagrams illustrate the key signaling pathways affected by cis-4P-PDOT and a typical experimental workflow for its characterization.

Caption: Melatonin MT2 Receptor Signaling Pathway.

Caption: In Vitro Experimental Workflow.

References

• 1. Characterization of the various functional pathways elicited by synthetic agonists or antagonists at the melatonin MT1 and MT2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High and low dose of luzindole or 4-phenyl-2-propionamidotetralin (4-P-PDOT) reverse bovine granulosa cell response to melatonin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peerj.com [peerj.com]
• 4. The influence od melatonin receptors antagonists, luzindole and 4-phenyl-2-propionamidotetralin (4-P-PDOT), on melatonin-dependent vasopressin and adrenocorticotropic hormone (ACTH) release from the rat hypothalamo-hypophysial system. In vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. giffordbioscience.com [giffordbioscience.com]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Radioligand Binding Assay | Springer Nature Experiments [experiments.springernature.com]

Validating the Specificity of cis-4-Phenyl-2-propionamidotetralin (cis-4P-PDOT) in a New Model System: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of cis-4-phenyl-2-propionamidotetralin (cis-4P-PDOT), a potent and selective antagonist for the melatonin (B1676174) receptor 2 (MT2), with other common alternatives. It includes detailed experimental protocols and supporting data to aid researchers in validating the specificity of cis-4P-PDOT in novel model systems.

Executive Summary

cis-4P-PDOT is a valuable tool for investigating the physiological roles of the MT2 receptor. Its high selectivity for MT2 over the MT1 subtype makes it a preferred choice in many experimental contexts. However, like any pharmacological tool, its specificity must be rigorously validated, especially when applied to a new model system. This guide outlines the necessary experimental approaches to confirm its on-target activity and rule out potential off-target effects.

Comparative Analysis of MT2 Receptor Antagonists

The selection of an appropriate antagonist is critical for elucidating the specific functions of the MT2 receptor. Below is a comparison of cis-4P-PDOT with other commonly used melatonin receptor antagonists.

Quantitative Data Comparison

Compound	Target(s)	Ki (nM) - Human MT1	Ki (nM) - Human MT2	Selectivity (MT1/MT2)	Notes
cis-4P-PDOT	MT2 Antagonist	~100 - 1100	~0.1 - 9.0	>300-fold	Exhibits partial agonist activity in some pathways (biased agonism).[1]
Luzindole (B1675525)	MT1/MT2 Antagonist	~158 - 179	~7.3 - 10.2	~15-25-fold	Also shows biased agonism and can have off-target effects on other receptors and channels.[2][3][4][5][6]
K-185	MT2 Antagonist	66.1	0.51	~130-fold
DH-97	MT2 Antagonist	1100	252	~4.4-fold	Potent MT2 antagonist.[7]

Experimental Protocols for Specificity Validation

To validate the specificity of cis-4P-PDOT in a new model system, a multi-faceted approach is recommended, encompassing binding affinity, functional activity, and potential off-target interactions.

Radioligand Binding Assays

These assays directly measure the affinity of cis-4P-PDOT for the MT1 and MT2 receptors in your model system.

Objective: To determine the equilibrium dissociation constant (Ki) of cis-4P-PDOT for MT1 and MT2 receptors.

Methodology:

• Membrane Preparation:

  • Homogenize cells or tissues from your model system in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4) containing protease inhibitors.

  • Centrifuge the homogenate at low speed (e.g., 1000 x g) to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet with fresh lysis buffer and resuspend in a suitable assay buffer.

  • Determine the protein concentration of the membrane preparation using a standard method (e.g., BCA assay).

• Competition Binding Assay:

  • In a 96-well plate, combine the membrane preparation with a fixed concentration of a radiolabeled melatonin receptor ligand (e.g., 2-[¹²⁵I]-iodomelatonin).

  • Add increasing concentrations of unlabeled cis-4P-PDOT.

  • To determine non-specific binding, include wells with an excess of a non-radiolabeled, high-affinity melatonin receptor agonist (e.g., melatonin).

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

  • Terminate the binding reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold wash buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the cis-4P-PDOT concentration.

  • Determine the IC50 value (the concentration of cis-4P-PDOT that inhibits 50% of the specific radioligand binding) from the resulting sigmoidal curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Functional Assays (cAMP Measurement)

These assays assess the ability of cis-4P-PDOT to antagonize the functional response of MT2 receptor activation, which is typically coupled to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP).

Objective: To determine the functional potency (IC50) of cis-4P-PDOT in blocking melatonin-induced inhibition of cAMP production.

Methodology:

• Cell Culture and Stimulation:

  • Culture cells from your model system that endogenously or recombinantly express the MT2 receptor.

  • Pre-treat the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Incubate the cells with a fixed concentration of melatonin (or another MT2 agonist) in the presence of increasing concentrations of cis-4P-PDOT.

  • Stimulate adenylyl cyclase with forskolin (B1673556) to induce a measurable level of cAMP production.

• cAMP Measurement:

  • Lyse the cells to release intracellular cAMP.

  • Measure the cAMP levels using a commercially available kit, such as those based on:

    • Homogeneous Time-Resolved Fluorescence (HTRF): A competitive immunoassay where endogenous cAMP competes with a labeled cAMP tracer for binding to an anti-cAMP antibody.

    • Bioluminescence Resonance Energy Transfer (BRET): Utilizes a genetically encoded biosensor that changes its conformation and BRET signal upon binding to cAMP.

    • Enzyme-Linked Immunosorbent Assay (ELISA): A standard competitive immunoassay format.

• Data Analysis:

  • Plot the measured cAMP levels against the logarithm of the cis-4P-PDOT concentration.

  • Determine the IC50 value, which represents the concentration of cis-4P-PDOT that reverses 50% of the melatonin-induced inhibition of cAMP production.

Biased Agonism Assays

It is crucial to investigate the potential for cis-4P-PDOT to act as a biased agonist, meaning it may antagonize one signaling pathway while weakly activating another.

Objective: To determine if cis-4P-PDOT exhibits agonistic activity in alternative signaling pathways, such as β-arrestin recruitment or ERK phosphorylation.

a) β-Arrestin Recruitment Assay:

• Methodology:

  • Utilize a cell line co-expressing the MT2 receptor and a β-arrestin-reporter fusion protein (e.g., β-arrestin-GFP).

  • Alternatively, use an enzyme fragment complementation assay where β-arrestin and the receptor are tagged with complementary fragments of a reporter enzyme.

  • Stimulate the cells with increasing concentrations of cis-4P-PDOT.

  • Measure the recruitment of β-arrestin to the receptor by detecting the reporter signal (e.g., fluorescence translocation to the membrane or reconstituted enzyme activity).

b) ERK Phosphorylation Assay:

• Methodology:

  • Culture cells from your model system expressing the MT2 receptor.

  • Starve the cells to reduce basal ERK phosphorylation.

  • Stimulate the cells with increasing concentrations of cis-4P-PDOT for a short period (e.g., 5-15 minutes).

  • Lyse the cells and measure the levels of phosphorylated ERK (pERK) and total ERK using:

    • Western Blotting: A standard technique for protein detection.

    • ELISA: A quantitative immunoassay for pERK.

    • In-Cell Western/Immunofluorescence: For a more high-throughput analysis.

Data Analysis (for both biased agonism assays):

• Plot the measured signal (β-arrestin recruitment or pERK levels) against the logarithm of the cis-4P-PDOT concentration.

• A dose-dependent increase in the signal would indicate agonist activity in that pathway.

Considerations for a New Model System

• Receptor Expression Levels: The density of MT1 and MT2 receptors can vary significantly between different tissues and cell types. It is essential to characterize the expression levels of both receptors in your new model system using techniques like qPCR, Western blotting, or radioligand binding saturation assays.

• Endogenous Ligands: Be aware of the potential for endogenous melatonin or other ligands in your model system to interfere with the assays. Thorough washing steps and appropriate controls are crucial.

• Assay Optimization: Standard protocols may need to be optimized for your specific model system. This includes optimizing cell numbers, membrane protein concentrations, incubation times, and reagent concentrations.

• Off-Target Screening: If your new model system expresses a unique repertoire of GPCRs, consider performing a broader off-target screening panel to ensure that the observed effects of cis-4P-PDOT are not due to interactions with other receptors.

Signaling Pathways and Validation Workflow

The following diagrams illustrate the key signaling pathways of the MT2 receptor and a logical workflow for validating the specificity of cis-4P-PDOT.

Caption: MT2 receptor signaling pathways.

Caption: Logical workflow for specificity validation.

References

• 1. Assessments of cellular melatonin receptor signaling pathways: β-arrestin recruitment, receptor internalization, and impedance variations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. The melatonin receptor antagonist luzindole induces the activation of cellular stress responses and decreases viability of rat pancreatic stellate cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Best Practices for Constructing, Preparing, and Evaluating Protein-Ligand Binding Affinity Benchmarks [Article v1.0] - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Functionality of Melatonin Receptors: Recruitment of β-Arrestin at MT1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of cis-4P-PDOT and Reference Compounds for Melatonin Receptor Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the potency and efficacy of cis-4-propoxy-N-(2-(4-phenyl)-2-propyl)aniline (cis-4P-PDOT) against the well-established melatonin (B1676174) receptor antagonist, luzindole (B1675525). The data presented herein is intended to assist researchers in selecting the appropriate pharmacological tools for their studies of the melatoninergic system.

Introduction

Melatonin, a neurohormone primarily synthesized by the pineal gland, exerts its diverse physiological effects through the activation of two high-affinity G protein-coupled receptors (GPCRs), the MT1 and MT2 receptors. The development of selective ligands for these receptors is crucial for dissecting their individual roles in regulating circadian rhythms, sleep, and other physiological processes. cis-4P-PDOT has emerged as a potent and selective antagonist for the MT2 receptor, offering a valuable tool for investigating MT2-specific functions. This guide compares the pharmacological profile of cis-4P-PDOT with the non-selective MT1/MT2 antagonist, luzindole.

Data Presentation

The following table summarizes the binding affinities and functional potencies of cis-4P-PDOT and luzindole at the human MT1 and MT2 melatonin receptors.

Compound	Receptor	Parameter	Value	Selectivity (MT1/MT2)	Reference
cis-4P-PDOT	MT1	pKi	6.85	>300-fold for MT2	[1]
Ki (nM)	141.25
MT2	pKi	8.97	[1]
Ki (nM)	1.07
Luzindole	MT1	Ki (nM)	~25-fold lower affinity than for MT2	~25-fold for MT2	[2][3]
MT2	pKB	~7.0	[1]
KB (nM)	~100

Note: pKi is the negative logarithm of the inhibition constant (Ki), and pKB is the negative logarithm of the antagonist dissociation constant (KB). A higher pKi value indicates a higher binding affinity. Ki and KB values represent the concentration of the antagonist required to occupy 50% of the receptors.

Efficacy and Functional Activity

Beyond binding affinity, the functional activity of these compounds is critical for their application in research.

• cis-4P-PDOT has been characterized as a partial agonist in cAMP functional assays at the MT2 receptor, with an efficacy of approximately 90% of melatonin, while showing lower efficacy (around 50%) at the MT1 receptor[1]. It has also been shown to induce β-arrestin recruitment at the MT2 receptor with an efficacy of about 50% of melatonin, but does not provoke internalization of the MT1 receptor[1][4]. This profile suggests that cis-4P-PDOT may exhibit biased agonism, a factor to consider in experimental design.

• Luzindole is generally considered a neutral antagonist at both MT1 and MT2 receptors, competitively blocking the binding of melatonin and other agonists[2][3].

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the canonical melatonin receptor signaling pathway and a typical experimental workflow for characterizing receptor antagonists.

Caption: Melatonin receptor signaling pathway.

Caption: Experimental workflow for antagonist characterization.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Radioligand Binding Assay (Competition)

This assay determines the affinity of an unlabeled compound (e.g., cis-4P-PDOT or luzindole) for the melatonin receptors by measuring its ability to compete with a radiolabeled ligand (e.g., 2-[¹²⁵I]-iodomelatonin).

1. Membrane Preparation:

• Cell membranes expressing recombinant human MT1 or MT2 receptors are prepared from cultured cells (e.g., HEK293 or CHO cells).

• Cells are harvested, homogenized in a cold lysis buffer, and centrifuged to pellet the membranes.

• The membrane pellet is washed and resuspended in an appropriate assay buffer. Protein concentration is determined using a standard method (e.g., BCA assay).

2. Binding Reaction:

• In a 96-well plate, incubate a fixed concentration of the radioligand (e.g., 2-[¹²⁵I]-iodomelatonin) with the cell membranes in the presence of increasing concentrations of the unlabeled competitor compound.

• Total binding is determined in the absence of a competitor, and non-specific binding is measured in the presence of a saturating concentration of a known high-affinity ligand (e.g., melatonin).

3. Separation and Detection:

• The binding reaction is terminated by rapid vacuum filtration through glass fiber filters to separate bound from free radioligand.

• The filters are washed with ice-cold buffer, and the radioactivity retained on the filters is quantified using a gamma counter.

4. Data Analysis:

• The specific binding is calculated by subtracting non-specific binding from total binding.

• The IC50 value (the concentration of competitor that inhibits 50% of specific radioligand binding) is determined by non-linear regression analysis of the competition curve.

• The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation.

cAMP Functional Assay

This assay measures the ability of a compound to modulate the production of cyclic AMP (cAMP), a second messenger in the melatonin receptor signaling pathway.

1. Cell Culture and Treatment:

• Cells expressing MT1 or MT2 receptors are seeded in a 96-well plate and grown to confluence.

• To measure antagonist activity, cells are pre-incubated with varying concentrations of the antagonist (cis-4P-PDOT or luzindole) for a defined period.

• Subsequently, the cells are stimulated with a fixed concentration of an agonist (e.g., melatonin) in the presence of a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

2. Cell Lysis and cAMP Detection:

• The reaction is stopped, and the cells are lysed to release intracellular cAMP.

• The concentration of cAMP is determined using a commercially available assay kit, such as a competitive immunoassay with a fluorescent or luminescent readout (e.g., HTRF or AlphaScreen).

3. Data Analysis:

• A standard curve is generated using known concentrations of cAMP.

• The amount of cAMP produced in each well is calculated from the standard curve.

• For antagonists, the IC50 value (the concentration of antagonist that inhibits 50% of the agonist-induced response) is determined.

• The Schild analysis can be used to determine the pA2 value, which is a measure of antagonist potency. For partial agonists, the EC50 (potency) and Emax (efficacy) are determined.

GTPγS Binding Assay

This functional assay measures the activation of G proteins coupled to the melatonin receptors.

1. Membrane Preparation:

• Prepare cell membranes expressing MT1 or MT2 receptors as described for the radioligand binding assay.

2. Binding Reaction:

• Incubate the membranes with increasing concentrations of the test compound (agonist or partial agonist) in the presence of a fixed concentration of [³⁵S]GTPγS, a non-hydrolyzable GTP analog.

• Basal binding is measured in the absence of any agonist, and non-specific binding is determined in the presence of a high concentration of unlabeled GTPγS.

3. Separation and Detection:

• The reaction is terminated by filtration, and the amount of [³⁵S]GTPγS bound to the G proteins is quantified by liquid scintillation counting.

4. Data Analysis:

• The specific binding of [³⁵S]GTPγS is calculated, and dose-response curves are generated to determine the EC50 and Emax values for the test compound.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated melatonin receptor, a key step in receptor desensitization and internalization.

1. Cell Line and Reagents:

• Use a cell line co-expressing the melatonin receptor of interest and a β-arrestin fusion protein (e.g., β-arrestin-GFP or a split-luciferase system).

2. Cell Treatment:

• Seed the cells in a microplate and treat with increasing concentrations of the test compound.

3. Detection:

• The recruitment of β-arrestin to the receptor is measured by detecting the resulting signal, which can be fluorescence (BRET or FRET) or luminescence, depending on the assay format.

4. Data Analysis:

• Dose-response curves are generated to determine the EC50 and Emax for β-arrestin recruitment.

Conclusion

cis-4P-PDOT is a highly potent and selective MT2 receptor antagonist, exhibiting over 300-fold greater affinity for the MT2 receptor compared to the MT1 receptor. Its pharmacological profile, which includes partial agonism in cAMP assays and biased signaling through β-arrestin recruitment at the MT2 receptor, makes it a sophisticated tool for probing the specific functions of this receptor subtype. In contrast, luzindole serves as a valuable non-selective antagonist for studies where the combined blockade of both MT1 and MT2 receptors is desired. The choice between these compounds will depend on the specific research question and the desired level of receptor selectivity. The detailed experimental protocols provided in this guide offer a foundation for the rigorous pharmacological characterization of these and other melatonin receptor ligands.

References

• 1. Characterization of the various functional pathways elicited by synthetic agonists or antagonists at the melatonin MT1 and MT2 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High and low dose of luzindole or 4-phenyl-2-propionamidotetralin (4-P-PDOT) reverse bovine granulosa cell response to melatonin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High and low dose of luzindole or 4-phenyl-2-propionamidotetralin (4-P-PDOT) reverse bovine granulosa cell response to melatonin [PeerJ] [peerj.com]
• 4. Assessments of cellular melatonin receptor signaling pathways: β-arrestin recruitment, receptor internalization, and impedance variations - PubMed [pubmed.ncbi.nlm.nih.gov]

comparative analysis of cis-4P-PDOT and non-selective antagonists

Acknowledging a Discrepancy in the Initial Query

Initial searches for "cis-4P-PDOT" revealed that this compound is a selective antagonist for the MT2 melatonin (B1676174) receptor, not a kainate receptor antagonist.[1][2][3] Given the context of the request for a comparison with non-selective antagonists in what appears to be the glutamate (B1630785) receptor field, this guide will proceed by making a comparative analysis between a well-characterized selective kainate receptor antagonist, UBP310 , and non-selective kainate receptor antagonists , such as CNQX and DNQX. This approach aims to fulfill the user's interest in understanding the comparative pharmacology of selective versus non-selective antagonists at kainate receptors.

This guide provides a detailed comparison of the selective kainate receptor antagonist UBP310 with the non-selective antagonists CNQX and DNQX. The information is intended for researchers, scientists, and drug development professionals working on glutamate receptor pharmacology.

Kainate receptors (KARs) are a subtype of ionotropic glutamate receptors that play a crucial role in synaptic transmission and plasticity.[4][5] The development of selective antagonists has been essential to dissecting the specific functions of KAR subunits.[6][7]

Data Presentation: Quantitative Comparison of Antagonist Affinities

The following table summarizes the binding affinities (Ki in nM) of UBP310, CNQX, and DNQX for various glutamate receptor subtypes. This data highlights the selectivity profile of each compound.

Compound	GluK1	GluK3	AMPA Receptors	Reference
UBP310	21 nM	650 nM	Weak or no binding	[5]
CNQX	Potent Antagonist	Potent Antagonist	Potent Antagonist	[6][8]
DNQX	Potent Antagonist	Potent Antagonist	Potent Antagonist	[6][8]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are outlines of common experimental protocols used to characterize kainate receptor antagonists.

Radioligand Binding Assay

This assay is used to determine the binding affinity of a compound for a specific receptor subtype.

Objective: To determine the equilibrium dissociation constant (Kd) or the inhibitory constant (Ki) of antagonists at specific kainate receptor subunits.

Materials:

• HEK293 cells stably expressing the kainate receptor subunit of interest (e.g., GluK1).

• Radiolabeled ligand (e.g., [³H]UBP310 for GluK1).[5]

• Test compounds (unlabeled antagonists).

• Assay buffer.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Membrane Preparation: Culture and harvest HEK293 cells expressing the target receptor. Homogenize the cells in a suitable buffer and centrifuge to isolate the cell membranes.

• Binding Reaction: Incubate the cell membranes with a fixed concentration of the radiolabeled ligand and varying concentrations of the unlabeled test compound.

• Incubation: Allow the binding reaction to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the concentration of the unlabeled test compound. Calculate the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand. The Ki value can then be calculated using the Cheng-Prusoff equation.[9]

Intracellular Calcium Imaging Assay

This functional assay measures the ability of an antagonist to block agonist-induced receptor activation.

Objective: To determine the functional potency (IC50) of an antagonist in blocking agonist-induced calcium influx through kainate receptors.[10]

Materials:

• HEK293 cells stably expressing the kainate receptor subunit of interest (e.g., GluK1b).[10]

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).[10]

• Kainate receptor agonist (e.g., kainic acid).[10]

• Test antagonist.

• Fluorescence microplate reader.[10]

Procedure:

• Cell Culture and Plating: Culture HEK293 cells expressing the target receptor and seed them into 96-well plates.[10]

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye.[10]

• Antagonist Incubation: Add varying concentrations of the test antagonist to the wells and incubate.[10]

• Agonist Application and Fluorescence Measurement: Add a fixed concentration of the agonist to all wells and immediately measure the change in fluorescence intensity over time using a fluorescence microplate reader.[10]

• Data Analysis: Calculate the peak fluorescence response for each well. Plot the percentage of inhibition of the agonist response against the antagonist concentration to determine the IC50 value.[10]

Mandatory Visualization

Signaling Pathway of Kainate Receptors

Caption: Kainate receptor signaling pathway and points of antagonist action.

Experimental Workflow for Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

References

• 1. An improved synthesis of cis-4-phenyl-2-propionamidotetralin (4-P-PDOT): a selective MT(2) melatonin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 4-P-PDOT | Melatonin Receptors | Tocris Bioscience [tocris.com]
• 4. Kainate receptor - Wikipedia [en.wikipedia.org]
• 5. Mapping the Ligand Binding Sites of Kainate Receptors: Molecular Determinants of Subunit-Selective Binding of the Antagonist [3H]UBP310 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kainate Receptor Antagonists: Recent Advances and Therapeutic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kainate Receptor Antagonists: Recent Advances and Therapeutic Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. Discovery of the First Highly Selective Antagonist of the GluK3 Kainate Receptor Subtype - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Specificity of Cis-4-Hydroxytamoxifen Established Through Competitive Binding Assays: A Comparative Guide

For researchers and professionals in drug development, understanding the binding specificity of a compound is paramount to predicting its efficacy and potential side effects. This guide provides an objective comparison of the binding performance of cis-4-hydroxytamoxifen (4-OHT), the active metabolite of tamoxifen, against other relevant compounds. The specificity of 4-OHT for its primary targets, the estrogen receptors (ERα and ERβ), is elucidated through data from competitive binding assays.

Comparative Binding Affinity Data

The relative binding affinity of a compound is a key indicator of its potency and selectivity. In competitive binding assays, the concentration of a test compound required to displace a radiolabeled ligand from its receptor is measured. This is often expressed as the half-maximal inhibitory concentration (IC50) or the inhibitor constant (Ki). The data presented below summarizes the binding affinities of 4-OHT and other relevant ligands for estrogen receptors.

Compound	Receptor	Parameter	Value (nM)	Reference
4-Hydroxytamoxifen (4-OHT)	Estrogen Receptor (Human Breast Carcinoma)	Relative Affinity vs. Estradiol	Equal	[1][2]
4-Hydroxytamoxifen (4-OHT)	Estrogen Receptor (Human Breast Carcinoma)	Relative Affinity vs. Tamoxifen	25-50x higher	[1][2]
[3H]4-Hydroxytamoxifen	Estrogen-Related Receptor γ (ERRγ)	Kd	35	[1][3][4]
4-Hydroxytamoxifen (4-OHT)	Estrogen-Related Receptor γ (ERRγ)	Ki	75	[1][3]
Tamoxifen	Estrogen-Related Receptor γ (ERRγ)	Ki	870	[3][4]
Diethylstilbestrol (DES)	Estrogen-Related Receptor γ (ERRγ)	Ki	870	[3][4]
Estradiol	Estrogen Receptor	IC50	8 ± 4	[5]
Tamoxifen	Estrogen Receptor	IC50	20 ± 10	[5]

Experimental Protocols

The following is a generalized protocol for an estrogen receptor competitive binding assay, based on standard methodologies.[6][7][8]

1. Preparation of Materials:

• Rat Uterine Cytosol: Prepared as a source of estrogen receptors.[6]
• Radioligand: Typically [3H]-estradiol ([3H]-E2) is used at a concentration of 0.5-1.0 nM.[6]
• Test Compounds: A range of concentrations of the unlabeled competitor (e.g., cis-4-hydroxytamoxifen) are prepared. Suggested concentrations for high-affinity compounds range from 1 x 10-11 to 1 x 10-7 M.[6]
• Assay Buffer (TEDG): 10 mM Tris, 1.5 mM EDTA, 1 mM dithiothreitol, 10% glycerol, pH 7.4.[6]
• Hydroxylapatite (HAP) slurry: Used to separate bound from free radioligand.[6]

2. Assay Procedure:

• Incubate the uterine cytosol (containing ER) with a fixed concentration of [3H]-E2 and varying concentrations of the competitor compound.
• Incubations are typically carried out at 4°C for 18-24 hours to reach equilibrium.
• Non-specific binding is determined in parallel incubations containing a 100-fold excess of unlabeled estradiol.[6]

3. Separation and Counting:

• Following incubation, the HAP slurry is added to each tube to adsorb the receptor-ligand complexes.
• The slurry is washed to remove unbound radioligand.
• The radioactivity of the bound [3H]-E2 is measured using a scintillation counter.

4. Data Analysis:

• The amount of [3H]-E2 bound to the receptor is plotted against the logarithm of the competitor concentration.
• The IC50 value, the concentration of the competitor that inhibits 50% of the specific binding of the radioligand, is determined from the resulting sigmoidal curve.[8]
• The Ki value can then be calculated from the IC50 using the Cheng-Prusoff equation.

Visualizing the Process and Pathway

To better understand the experimental process and the underlying biological mechanism, the following diagrams are provided.

Workflow of a competitive binding assay.

Simplified estrogen receptor signaling pathway.

Conclusion

The data from competitive binding assays consistently demonstrates that cis-4-hydroxytamoxifen is a high-affinity ligand for estrogen receptors, with a binding affinity comparable to that of the endogenous ligand, estradiol, and significantly higher than its parent compound, tamoxifen.[1][2] This high affinity is fundamental to its action as a selective estrogen receptor modulator (SERM). Furthermore, studies have shown that 4-OHT can also interact with other nuclear receptors, such as ERRγ, albeit with a lower affinity than for the classical estrogen receptors.[3][4] This highlights the importance of comprehensive binding profiling to understand the full spectrum of a compound's biological activity. The methodologies outlined provide a robust framework for researchers to conduct their own comparative binding studies to further elucidate the specificity of novel SERMs.

References

• 1. benchchem.com [benchchem.com]
• 2. Comparative binding affinities of tamoxifen, 4-hydroxytamoxifen, and desmethyltamoxifen for estrogen receptors isolated from human breast carcinoma: correlation with blood levels in patients with metastatic breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4-Hydroxytamoxifen binds to and deactivates the estrogen-related receptor γ - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. epa.gov [epa.gov]
• 8. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Safety & Regulatory Compliance

Proper Disposal of cis-4P-PDOT: A Guide for Laboratory Professionals

Researchers and drug development professionals handling cis-4P-PDOT must adhere to strict safety protocols to mitigate risks and ensure proper disposal. This guide provides essential, step-by-step procedures for the safe handling and disposal of cis-4P-PDOT, in line with established laboratory safety standards.

Safety and Handling Precautions

When handling cis-4P-PDOT, it is crucial to use personal protective equipment (PPE) to avoid contact with skin and eyes.[1] Standard laboratory attire, including a lab coat, safety glasses, and chemical-resistant gloves, should be worn at all times. All handling of the compound in solid form should be conducted in a well-ventilated area, preferably within a chemical fume hood, to prevent the formation and inhalation of dust and aerosols.[1]

Emergency Procedures:

• Ingestion: If swallowed, rinse the mouth with water and seek immediate medical attention.[1]

• Skin Contact: In case of skin contact, remove contaminated clothing and wash the affected area thoroughly with soap and water.

• Eye Contact: If the compound comes into contact with the eyes, rinse cautiously with water for several minutes.

• Inhalation: If dust is inhaled, move the individual to fresh air and seek medical advice.

Step-by-Step Disposal Protocol

The primary method for the disposal of cis-4P-PDOT and its containers is through an appropriate treatment and disposal facility, in accordance with local, state, and federal regulations.[1] Do not dispose of this chemical into drains or the environment.[1]

• Waste Collection:

  • Collect all waste cis-4P-PDOT, including unused product and contaminated materials (e.g., pipette tips, weighing paper), in a designated, clearly labeled, and sealed waste container.

  • Ensure the container is suitable for chemical waste and is kept closed when not in use.[1]

• Container Decontamination:

  • Thoroughly rinse empty containers three times with a suitable solvent (e.g., ethanol (B145695) or DMSO, in which cis-4P-PDOT is soluble[2][3]).

  • Collect the solvent rinsate as chemical waste in the designated container.

• Spill Management:

  • In the event of a spill, avoid creating dust.[1]

  • Carefully sweep or shovel the spilled solid material into a suitable, closed container for disposal.[1]

  • Clean the spill area with a damp cloth or paper towel, and dispose of the cleaning materials as hazardous waste.

• Final Disposal:

  • Arrange for the collection of the chemical waste by a licensed hazardous waste disposal service.

  • Provide the disposal service with a complete and accurate description of the waste, including the Safety Data Sheet (SDS).

Quantitative Safety Data

Property	Value	Source
GHS Hazard Statement	H302: Harmful if swallowed	[1]
Molecular Weight	279.38 g/mol	[3]
Appearance	White to beige powder	[3]
Melting Point	166 °C	[1]
Solubility	DMSO: 5 mg/mL (warmed), DMF: 30 mg/mL, Ethanol: 5 mg/mL	[2][3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of cis-4P-PDOT.

cis-4P-PDOT Disposal Workflow

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. caymanchem.com [caymanchem.com]
• 3. 4-P-PDOT ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

Safeguarding Your Research: A Comprehensive Guide to Handling cis-4P-PDOT

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling cis-4P-PDOT, a solid compound that is harmful if swallowed. Adherence to these procedural steps will minimize risk and ensure proper disposal.

Hazard Identification and Safety Recommendations

The primary known hazard of cis-4P-PDOT is that it is harmful if swallowed.[1] To mitigate this and other potential risks, a comprehensive approach to personal protective equipment (PPE) and handling procedures is necessary.

Hazard Category	GHS Classification & Statements	Recommended Protective Measures
Acute Oral Toxicity	H302: Harmful if swallowed	P270: Do not eat, drink or smoke when using this product. P264: Wash hands and any exposed skin thoroughly after handling.
Skin Contact	Avoid contact with skin.	Handle with gloves that have been inspected prior to use. Use proper glove removal technique to avoid skin contact. Wash and dry hands after handling.
Eye Contact	Avoid contact with eyes.	Flush eyes with water as a precaution.
Inhalation	Avoid breathing dust, vapours, mist or gas.	Use in a well-ventilated area. Avoid dust formation. If inhaled, move person into fresh air. If not breathing, give artificial respiration.
Fire Safety	No specific fire hazards identified.	Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide for extinction. Wear self-contained breathing apparatus for firefighting if necessary.

Operational Workflow for Handling cis-4P-PDOT

To ensure safe handling from receipt to disposal, a clear and systematic workflow should be followed. This process is designed to minimize exposure and prevent contamination.

Caption: Procedural workflow for the safe handling of cis-4P-PDOT.

Step-by-Step Handling and Disposal Plan

1. Preparation:

• Personal Protective Equipment (PPE): Before handling cis-4P-PDOT, all personnel must wear appropriate PPE. This includes, but is not limited to, a lab coat, safety glasses, and chemical-resistant gloves. Gloves should be inspected for integrity before each use.

• Ventilation: All handling of solid cis-4P-PDOT should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize the risk of inhalation.

• Workspace Preparation: Ensure the work area is clean and uncluttered. Have all necessary equipment, such as a balance, spatulas, and solvents, readily available to streamline the process and minimize the duration of handling.

2. Handling:

• Weighing: When weighing the solid compound, take care to avoid the formation of dust. Use a spatula to gently transfer the material.

• Solution Preparation: If dissolving the compound, add the solvent to the solid slowly to prevent splashing.

• During the Experiment: Keep containers with cis-4P-PDOT tightly closed when not in use. Avoid eating, drinking, or smoking in the handling area.

3. Spill Management:

• In the event of a spill, do not let the product enter drains.

• Carefully pick up and arrange for disposal without creating dust.

• Sweep up the spilled solid and place it in a suitable, closed container for disposal.

4. First Aid:

• If Swallowed: Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek medical attention.[1]

• In Case of Skin Contact: Wash the affected area with soap and plenty of water. Consult a physician.

• In Case of Eye Contact: Flush the eyes with water as a precaution.

• If Inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration and consult a physician.

5. Disposal:

• All waste materials containing cis-4P-PDOT, including contaminated PPE and empty containers, must be disposed of in accordance with applicable local, state, and federal regulations.

• Place waste in a suitable, closed, and clearly labeled container.

• Consult your institution's environmental health and safety (EHS) department for specific disposal protocols.

Logical Relationship for Safe Disposal

The proper disposal of cis-4P-PDOT is a critical final step in the handling process, ensuring that the chemical does not pose a threat to the environment or public health.

Caption: Logical flow for the proper disposal of cis-4P-PDOT waste.

References

• 1. chemicalbook.com [chemicalbook.com]